Methyl-8-gingerol

Core Science & Biosynthesis

The Biosynthesis of Methyl-8-Gingerol in Zingiber officinale: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl-8-gingerol, a significant bioactive compound found in the rhizomes of Zingiber officinale (ginger), is a member of the gingerol family known for its pungent and medicinal properties. This technical guide provides a comprehensive overview of the biosynthetic pathway of methyl-8-gingerol, integrating current knowledge from metabolomic and transcriptomic studies. It details the enzymatic steps, precursor molecules, and relevant quantitative data. Furthermore, this guide outlines key experimental protocols for the extraction, quantification, and enzymatic analysis of compounds within this pathway, and includes visual representations of the core metabolic and experimental workflows to facilitate a deeper understanding for research and drug development applications.

Introduction

Ginger (Zingiber officinale) has been a cornerstone of traditional medicine and culinary practices for centuries. Its therapeutic effects are largely attributed to a class of phenolic compounds known as gingerols. Among these, methyl-8-gingerol is of significant interest due to its potential pharmacological activities. Understanding the biosynthesis of this specific gingerol is crucial for metabolic engineering efforts aimed at enhancing its production and for the development of novel therapeutics. This document serves as an in-depth technical resource on the core aspects of the methyl-8-gingerol biosynthesis pathway.

The Biosynthesis Pathway of Methyl-8-Gingerol

The formation of methyl-8-gingerol in Zingiber officinale is a multi-step enzymatic process that originates from the general phenylpropanoid pathway and culminates in a polyketide synthesis route. The pathway can be broadly divided into two major stages: the formation of the phenylpropanoid precursor, feruloyl-CoA, and the subsequent polyketide synthesis to yield the final gingerol structure.

Phenylpropanoid Pathway: Synthesis of Feruloyl-CoA

The initial steps of the pathway are shared with the biosynthesis of various other phenolic compounds in plants.

• Phenylalanine Ammonia-Lyase (PAL): The pathway begins with the deamination of the amino acid L-phenylalanine to form cinnamic acid. This reaction is catalyzed by Phenylalanine Ammonia-Lyase (PAL), a key regulatory enzyme in the phenylpropanoid pathway.[1][2]

• Cinnamate-4-Hydroxylase (C4H): Cinnamic acid is then hydroxylated at the para position by Cinnamate-4-Hydroxylase (C4H), a cytochrome P450-dependent monooxygenase, to produce p-coumaric acid.[3][4]

• 4-Coumarate-CoA Ligase (4CL): The resulting p-coumaric acid is activated by 4-Coumarate-CoA Ligase (4CL) to form its corresponding thioester, p-coumaroyl-CoA.[2][4]

• Further Modifications: p-Coumaroyl-CoA undergoes further enzymatic modifications, including hydroxylation and methylation, to yield feruloyl-CoA. This part of the pathway involves enzymes such as p-coumaroyl quinate/shikimate 3'-hydroxylase (CYP98A) and caffeoyl-coenzyme A O-methyl transferase (CCoAOMT).[3]

Polyketide Synthesis: Formation of Methyl-8-Gingerol

The final stage of biosynthesis involves a Type III Polyketide Synthase (PKS). While the specific PKS responsible for methyl-8-gingerol synthesis has not been definitively isolated and characterized, the proposed mechanism involves the condensation of a fatty acyl-CoA starter unit with molecules of malonyl-CoA, followed by a final condensation with feruloyl-CoA.

• Starter Unit: For the synthesis of 8-gingerol (B1664213), the likely starter unit is octanoyl-CoA . The "8" in the name refers to the length of the fatty acyl side chain.

• Extender Units: The PKS catalyzes the sequential addition of three malonyl-CoA extender units to the octanoyl-CoA starter unit, forming a polyketide intermediate.

• Final Condensation and Cyclization: The polyketide intermediate then condenses with feruloyl-CoA, followed by a cyclization and decarboxylation reaction to yield the characteristic gingerol scaffold of methyl-8-gingerol. The methylation of the hydroxyl group on the phenyl ring is believed to occur prior to the final condensation, starting from feruloyl-CoA.

Quantitative Data

While specific enzyme kinetic data for the methyl-8-gingerol biosynthetic pathway are not extensively available in the literature, several studies have quantified the concentration of 8-gingerol in various ginger cultivars and extracts. This data is crucial for selecting high-yielding varieties for commercial production and for quality control of ginger-derived products.

Sample Type	8-Gingerol Concentration	Analytical Method	Reference
Methanolic Extract of Z. officinale	0.878 mg/mL	HPLC	[5]
Red Ginger (Z. officinale var. rubrum)	Detected	GC-MS and HPLC	[6]
Ginger Dietary Supplement	0.2 ng/mL (LOD)	LC-MS/MS	[7]
Various Chinese Ginger Cultivars	Variable	HPLC-DAD	[8]
Ginger Rhizomes (SD variety)	Higher than LP, SX, and YJ varieties	LC-MS	[2]

Note: The concentrations of gingerols can vary significantly based on the ginger variety, geographical origin, developmental stage of the rhizome, and the extraction method used.[2][9]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of methyl-8-gingerol biosynthesis.

Extraction and Quantification of 8-Gingerol by HPLC-MS/MS

This protocol is a representative method for the accurate quantification of 8-gingerol in ginger rhizome samples.

4.1.1. Sample Preparation and Extraction

• Sample Collection: Fresh ginger rhizomes are washed, sliced, and either used immediately or freeze-dried and ground into a fine powder.

• Extraction:

  • Weigh 1 gram of powdered ginger into a 50 mL centrifuge tube.

  • Add 20 mL of methanol.

  • Sonicate the mixture for 30 minutes in a water bath at room temperature.

  • Centrifuge the mixture at 4000 rpm for 15 minutes.

  • Collect the supernatant.

  • Repeat the extraction process on the pellet with another 20 mL of methanol.

  • Combine the supernatants and filter through a 0.22 µm syringe filter into an HPLC vial.[7][8]

4.1.2. HPLC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography system coupled to a tandem mass spectrometer (e.g., a triple quadrupole or Q-TOF mass spectrometer) with an electrospray ionization (ESI) source.

• Column: A C18 reversed-phase column (e.g., Agilent ZORBAX SB-C18, 100 mm × 2.1 mm, 3.5 µm).[7]

• Mobile Phase: A gradient of acetonitrile (B52724) (A) and water with 0.1% formic acid (B).

  • Start with 40% A, ramp to 85% A over 12 minutes, then to 100% A for 3 minutes, and re-equilibrate at 40% A for 5 minutes.[7]

• Flow Rate: 0.25 mL/min.[7]

• Injection Volume: 5 µL.

• MS/MS Detection:

  • Operate in negative ion mode.

  • Use Selected Reaction Monitoring (SRM) for quantification.

  • The specific precursor-to-product ion transition for 8-gingerol should be determined using a pure standard.

• Quantification: Generate a standard curve using a certified reference standard of 8-gingerol at various concentrations. The concentration of 8-gingerol in the samples is then calculated based on this standard curve. The limit of detection (LOD) and limit of quantification (LOQ) should be determined to ensure the sensitivity of the method.[7]

General Protocol for Enzyme Assays

4.2.1. Crude Protein Extraction

• Freeze fresh ginger rhizome tissue in liquid nitrogen and grind to a fine powder using a mortar and pestle.

• Resuspend the powder in an ice-cold extraction buffer (e.g., 100 mM Tris-HCl pH 7.5, 10% glycerol, 1 mM EDTA, 10 mM DTT, and 1% (w/v) polyvinylpyrrolidone).

• Homogenize the suspension and then centrifuge at 14,000 rpm for 20 minutes at 4°C.

• Collect the supernatant containing the crude protein extract.

• Determine the protein concentration using a standard method such as the Bradford assay.

4.2.2. Phenylalanine Ammonia-Lyase (PAL) Assay

• The assay mixture contains 100 mM Tris-HCl buffer (pH 8.8), 40 mM L-phenylalanine, and the crude protein extract.

• Incubate the reaction mixture at 37°C for 1 hour.

• Stop the reaction by adding 6 M HCl.

• Measure the formation of cinnamic acid by monitoring the increase in absorbance at 290 nm.

• Calculate the specific activity of PAL (units per mg of protein).

4.2.3. Polyketide Synthase (PKS) Assay

• The assay mixture contains 100 mM phosphate (B84403) buffer (pH 7.0), the starter CoA (e.g., octanoyl-CoA), the extender unit (malonyl-CoA), the phenylpropanoid substrate (feruloyl-CoA), and the crude protein extract.

• Incubate the reaction at 30°C for a specified time.

• Stop the reaction by adding an organic solvent (e.g., ethyl acetate) and acidifying.

• Extract the product and analyze by HPLC or LC-MS to identify and quantify the formation of 8-gingerol.

• The specific activity of the PKS can be determined based on the rate of product formation.

Visualizations

Signaling Pathway Diagram

Caption: Biosynthetic pathway of Methyl-8-Gingerol.

Experimental Workflow Diagram

Caption: Workflow for 8-Gingerol analysis.

Conclusion

The biosynthesis of methyl-8-gingerol in Zingiber officinale is a complex process that highlights the interplay between the phenylpropanoid and polyketide pathways. While the general enzymatic steps have been outlined, further research is required to identify and characterize the specific polyketide synthase that dictates the formation of the 8-gingerol structure. The quantitative data and experimental protocols provided in this guide offer a solid foundation for researchers to delve deeper into the molecular intricacies of gingerol biosynthesis. A thorough understanding of this pathway will be instrumental in optimizing the production of this valuable bioactive compound for its applications in the pharmaceutical and nutraceutical industries.

References

• 1. Functional characterization of key polyketide synthases by integrated metabolome and transcriptome analysis on curcuminoid biosynthesis in Curcuma wenyujin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A systematic comparative analysis of ginger-related varieties from three dimensions based on HS-SPME-GC-Q-TOF MS and UHPLC-LTQ-Orbitrap MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. internationalscholarsjournals.com [internationalscholarsjournals.com]
• 6. Transcriptome Analysis Provides Insights into Gingerol Biosynthesis in Ginger (Zingiber officinale) [agris.fao.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

The Chemical Synthesis and Structural Elucidation of Methyl-8-gingerol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl-8-gingerol, an O-methylated derivative of the naturally occurring 8-gingerol (B1664213) found in ginger (Zingiber officinale), is a compound of increasing interest within the scientific community. Its structural similarity to other bioactive gingerols suggests potential applications in pharmacology and drug development. This technical guide provides a comprehensive overview of a plausible chemical synthesis route for Methyl-8-gingerol, detailed methodologies for its structural elucidation using modern spectroscopic techniques, and a summary of its known and potential biological activities. The information presented herein is intended to serve as a valuable resource for researchers engaged in the synthesis, characterization, and evaluation of novel gingerol analogues.

Introduction

Gingerols are the primary pungent and bioactive components of fresh ginger rhizome.[1] Among the various gingerol homologues, 8-gingerol has been a subject of study for its anti-inflammatory, antioxidant, and anti-nausea properties.[2] The methylation of the phenolic hydroxyl group in gingerols can alter their physicochemical properties, such as lipophilicity and metabolic stability, which may, in turn, influence their bioavailability and biological activity.[3] Methyl-8-gingerol, while found in trace amounts in some ginger extracts, is not as extensively studied as its parent compound.[4] This guide outlines a proposed synthetic pathway and the analytical methods required for the unambiguous identification and characterization of Methyl-8-gingerol, thereby facilitating further research into its therapeutic potential.

Chemical Synthesis of Methyl-8-gingerol

Synthesis of the Precursor: 8-Gingerol

8-Gingerol can be either isolated from natural sources or synthesized. A common synthetic approach involves the aldol (B89426) condensation of zingerone (B1684294) with a suitable long-chain aldehyde.[4]

Proposed Synthesis of Methyl-8-gingerol via O-Methylation

The final step in the proposed synthesis is the methylation of the phenolic hydroxyl group of 8-gingerol. Two common and effective methylating agents for this transformation are dimethyl sulfate (B86663) (DMS) and dimethyl carbonate (DMC).[5][6]

2.2.1. Experimental Protocol: O-Methylation using Dimethyl Sulfate (DMS)

This method is a classic and reliable procedure for the methylation of phenols.

• Dissolution: Dissolve 8-gingerol (1.0 eq) in a suitable aprotic solvent such as acetone (B3395972) or acetonitrile.

• Base Addition: Add an excess of a weak inorganic base, such as potassium carbonate (K₂CO₃, 3.0 eq), to the solution.

• Addition of Methylating Agent: Add dimethyl sulfate (DMS, 1.5 eq) dropwise to the stirred suspension at room temperature.

• Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: After completion of the reaction, cool the mixture to room temperature and filter off the inorganic salts. Evaporate the solvent under reduced pressure.

• Extraction: Dissolve the residue in a water-immiscible organic solvent like ethyl acetate (B1210297) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel to afford pure Methyl-8-gingerol.

Table 1: Proposed Reaction Parameters for the Synthesis of Methyl-8-gingerol

Parameter	Value
Starting Material	8-Gingerol
Methylating Agent	Dimethyl Sulfate (DMS)
Base	Potassium Carbonate (K₂CO₃)
Solvent	Acetone
Reaction Temperature	Reflux
Reaction Time	4-8 hours (monitor by TLC)
Proposed Yield	80-90%

Chemical Synthesis Workflow

Caption: Proposed workflow for the synthesis of Methyl-8-gingerol.

Structural Elucidation of Methyl-8-gingerol

The definitive identification of the synthesized Methyl-8-gingerol requires a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Experimental Protocols for Structural Elucidation

3.1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or CD₃OD).

• Data Acquisition: Acquire ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Analysis: Process the spectra using appropriate software. The ¹H and ¹³C NMR spectra will provide information on the chemical environment of the protons and carbons, respectively. 2D NMR experiments (COSY, HSQC, HMBC) will be used to establish the connectivity between atoms in the molecule.

3.1.2. Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the purified compound in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Data Acquisition: Analyze the sample using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an electrospray ionization (ESI) source in both positive and negative ion modes.

• Data Analysis: Determine the accurate mass of the molecular ion to confirm the elemental composition. Analyze the fragmentation pattern to further confirm the structure.

Expected Spectroscopic Data

While a complete, experimentally verified set of spectroscopic data for Methyl-8-gingerol is not widely published, the following tables present the expected NMR and MS data based on the known data for 8-gingerol and the anticipated effects of O-methylation.

Table 2: Expected ¹H NMR (400 MHz, CDCl₃) Data for Methyl-8-gingerol

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~6.85	d	1H	Ar-H
~6.70	dd	1H	Ar-H
~6.65	d	1H	Ar-H
~4.05	m	1H	CH-OH
~3.88	s	3H	Ar-OCH₃
~3.85	s	3H	Ar-OCH₃ (new)
~2.80	t	2H	Ar-CH₂
~2.75	t	2H	CH₂-C=O
~2.55	d	2H	C=O-CH₂-CH
~1.45	m	2H	CH₂
~1.25	m	8H	(CH₂)₄
~0.88	t	3H	CH₃

Table 3: Expected ¹³C NMR (100 MHz, CDCl₃) Data for Methyl-8-gingerol

Chemical Shift (δ, ppm)	Assignment
~211.5	C=O
~149.0	Ar-C-OCH₃ (new)
~147.0	Ar-C-OCH₃
~133.0	Ar-C
~121.0	Ar-CH
~114.5	Ar-CH
~111.0	Ar-CH
~68.0	CH-OH
~56.0	Ar-OCH₃ (new)
~55.9	Ar-OCH₃
~49.5	CH₂-C=O
~45.5	C=O-CH₂-CH
~36.5	CH₂
~31.8	CH₂
~29.5	CH₂
~29.3	CH₂
~25.5	CH₂
~22.6	CH₂
~14.1	CH₃

Table 4: Expected High-Resolution Mass Spectrometry (HRMS-ESI) Data for Methyl-8-gingerol

Ion	Calculated m/z	Observed m/z
[M+H]⁺	337.2373	To be determined
[M+Na]⁺	359.2193	To be determined
[M-H]⁻	335.2228	To be determined

Structural Elucidation Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. cn.aminer.org [cn.aminer.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Analogues of Gingerol and Shogaol, the Active Pungent Principles from the Rhizomes of Zingiber officinale and Evaluation of Their Anti-Platelet Aggregation Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Convenient and Safe O-Methylation of Flavonoids with Dimethyl Carbonate (DMC) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dimethyl sulfate and diisopropyl sulfate as practical and versatile O-sulfation reagents - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic and Spectrometric Analysis of Gingerols: A Technical Guide Focused on-Gingerol

Spectroscopic and Spectrometric Analysis of Gingerols: A Technical Guide Focused on[1]-Gingerol

Introduction

This technical guide provides a comprehensive overview of the spectroscopic and spectrometric data for gingerol compounds, with a specific focus on[1]-gingerol. While the query specified Methyl-8-gingerol, publicly available, detailed spectroscopic data for this specific methylated derivative is limited. Methyl-[1]-gingerol is recognized as a dimethoxybenzene compound found in ginger.[2] However, for the purpose of providing a detailed technical analysis as requested, this guide will concentrate on the well-documented and closely related parent compound,[1]-gingerol. The data and protocols presented herein are essential for researchers, scientists, and professionals in drug development involved in the isolation, identification, and characterization of these bioactive molecules.

Data Presentation: Spectroscopic and Spectrometric Data of[1]-Gingerol

The following tables summarize the key spectroscopic and spectrometric data for[1]-gingerol, a prominent bioactive compound found in the rhizomes of Zingiber officinale.[3]

Table 1: ¹H NMR Spectroscopic Data of[1]-Gingerol

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
~6.8	m	Aromatic Protons
~6.6	m	Aromatic Protons
~4.0	m	H-5
~3.8	s	-OCH₃
~2.7	m	H-2
~2.5	m	H-4
~1.2	m	Methylene Protons
~0.8	t	Terminal -CH₃

Note: The exact chemical shifts can vary slightly depending on the solvent and instrument used.

Table 2: ¹³C NMR Spectroscopic Data of[1]-Gingerol

Chemical Shift (δ) ppm	Assignment
~211	C-3 (Carbonyl)
~148	Aromatic Carbon
~145	Aromatic Carbon
~120	Aromatic Carbon
~115	Aromatic Carbon
~111	Aromatic Carbon
~68	C-5
~56	-OCH₃
~50	C-4
~45	C-2
~31-36	Methylene Carbons
~29	Methylene Carbons
~22	Methylene Carbon
~14	Terminal -CH₃

Note: The exact chemical shifts can vary slightly depending on the solvent and instrument used.

Table 3: Mass Spectrometry Data of[1]-Gingerol

Ionization Mode	Precursor Ion [M-H]⁻ (m/z)	Major Fragment Ions (m/z)	Proposed Fragmentation
Negative Ion ESI	321	193, 127	Cleavage of the C4-C5 bond.[4][5]

Experimental Protocols

Detailed methodologies are crucial for the reproducible acquisition of high-quality spectroscopic data. The following protocols are generalized from common practices in natural product chemistry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A sample of purified[1]-gingerol (typically 1-5 mg) is dissolved in a deuterated solvent (e.g., CDCl₃, Methanol-d₄, or Acetone-d₆) in a standard 5 mm NMR tube.

• Instrumentation: NMR spectra are acquired on a high-field NMR spectrometer, such as a Bruker Avance or Varian instrument, typically operating at a proton frequency of 300 MHz or higher.

• ¹H NMR Acquisition:

  • A standard single-pulse experiment is performed.

  • The spectral width is set to cover the expected range of proton chemical shifts (e.g., 0-10 ppm).

  • A sufficient number of scans (e.g., 16 or 32) are acquired to achieve an adequate signal-to-noise ratio.

  • The relaxation delay is set to an appropriate value (e.g., 1-2 seconds).

• ¹³C NMR Acquisition:

  • A proton-decoupled ¹³C NMR spectrum is acquired.

  • The spectral width is set to cover the expected range of carbon chemical shifts (e.g., 0-220 ppm).

  • A larger number of scans is typically required compared to ¹H NMR to achieve a good signal-to-noise ratio.

• Data Processing: The acquired Free Induction Decay (FID) is processed using appropriate software (e.g., MestReNova, TopSpin). This involves Fourier transformation, phase correction, baseline correction, and referencing of the chemical shifts to the residual solvent peak or an internal standard (e.g., TMS).

Mass Spectrometry (MS)

• Sample Preparation: A dilute solution of the purified[1]-gingerol is prepared in a suitable solvent for mass spectrometry, such as methanol (B129727) or acetonitrile, often with the addition of a small amount of formic acid or ammonium (B1175870) acetate (B1210297) to promote ionization.

• Instrumentation: A mass spectrometer equipped with an electrospray ionization (ESI) source is commonly used. This can be a triple quadrupole, time-of-flight (TOF), or ion trap mass spectrometer.[4]

• MS Acquisition:

  • The sample solution is introduced into the ESI source via direct infusion or through a liquid chromatography (LC) system.

  • The ESI source parameters (e.g., capillary voltage, nebulizer gas flow, drying gas temperature) are optimized to achieve stable and efficient ionization of the analyte.

  • Full scan mass spectra are acquired in both positive and negative ion modes to determine the molecular weight and observe the [M+H]⁺ or [M-H]⁻ ions.

• Tandem MS (MS/MS) for Fragmentation Analysis:

  • The precursor ion of interest (e.g., m/z 321 for[1]-gingerol in negative mode) is selected in the first mass analyzer.

  • The selected ion is subjected to collision-induced dissociation (CID) with an inert gas (e.g., argon or nitrogen) in a collision cell.

  • The resulting fragment ions are analyzed in the second mass analyzer to obtain the product ion spectrum, which provides structural information.[4][5]

Mandatory Visualization

Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of a natural product like[1]-gingerol.

Caption: Workflow for the isolation and structural elucidation of[1]-gingerol.

References

• 1. spectrabase.com [spectrabase.com]
• 2. Showing Compound Methyl-[8]-gingerol (FDB007813) - FooDB [foodb.ca]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Identification and Quantification of Gingerols and Related Compounds in Ginger Dietary Supplements Using High Performance Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

In Silico Modeling of Methyl-8-gingerol Bioactivity: A Technical Guide for Drug Discovery

Abstract

Ginger (Zingiber officinale) is a rich source of bioactive phenolic compounds, primarily gingerols, which have demonstrated a wide array of pharmacological activities, including anti-inflammatory, antioxidant, and anticancer effects.[1][2] While[3]-gingerol,-gingerol, and[4]-gingerol are extensively studied, other analogues like Methyl-8-gingerol remain less characterized.[5][6] This technical guide outlines a comprehensive in silico framework to predict and model the bioactivity of Methyl-8-gingerol, providing a strategic workflow for its evaluation as a potential therapeutic agent. This document details protocols for pharmacokinetic profiling, molecular docking, and signaling pathway analysis, leveraging computational tools to hypothesize biological targets and mechanisms of action based on its structural similarity to other well-documented gingerols.

Introduction: The Rationale for In Silico Analysis

In silico modeling has become an indispensable tool in modern drug discovery, offering a cost-effective and rapid method to screen compounds, predict their pharmacokinetic properties, and elucidate potential mechanisms of action before committing to resource-intensive in vitro and in vivo studies.[3] Methyl-8-gingerol, a known constituent of ginger, represents a promising but underexplored molecule.[5][6] By applying computational methods, we can build a robust hypothesis regarding its drug-likeness, potential protein targets, and its influence on key cellular signaling pathways.

This guide proposes a systematic workflow, beginning with the prediction of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties, followed by molecular docking studies against putative targets identified from structurally similar compounds like-gingerol, and culminating in the mapping of its potential effects on relevant signaling pathways.

In Silico Workflow for Bioactivity Prediction

The proposed computational workflow provides a structured approach to characterizing a novel compound like Methyl-8-gingerol. It is designed to generate actionable hypotheses for subsequent experimental validation.

Caption: A logical workflow for the in silico evaluation of Methyl-8-gingerol.

Phase 1: Pharmacokinetic (ADMET) and Drug-Likeness Profiling

Predicting the ADMET profile is a critical first step to assess the potential of a compound to become a viable drug.[3][7] Using established models, we can estimate properties such as intestinal absorption, blood-brain barrier penetration, metabolism by cytochrome P450 enzymes, and potential toxicity.

Experimental Protocol: ADMET Prediction

• Compound Structure Acquisition : Obtain the canonical SMILES (Simplified Molecular Input Line Entry System) or 3D SDF (Structure-Data File) for Methyl-8-gingerol from a chemical database like PubChem.

• Server Submission : Submit the SMILES string to a web-based ADMET prediction server (e.g., pkCSM, SwissADME).

• Parameter Selection : Run predictions for key pharmacokinetic and toxicological endpoints, including but not limited to:

  • Absorption : Water Solubility, Caco-2 Permeability, Human Intestinal Absorption.

  • Distribution : Volume of Distribution (VDss), Blood-Brain Barrier (BBB) Permeability.

  • Metabolism : Substrate or inhibitor potential for Cytochrome P450 isoforms (e.g., CYP1A2, CYP2D6, CYP3A4).

  • Excretion : Total Clearance.

  • Toxicity : AMES Toxicity (mutagenicity), hERG I Inhibition (cardiotoxicity), Hepatotoxicity.

• Data Analysis : Compile the predicted values and compare them against the acceptable ranges for orally bioavailable drugs. Evaluate compliance with Lipinski's Rule of Five for drug-likeness.[7]

Data Presentation: Predicted ADMET & Physicochemical Properties

The following table summarizes the predicted ADMET and physicochemical properties for gingerol analogues, providing a baseline for what would be calculated for Methyl-8-gingerol.

Property	Parameter	Predicted Value for[3]-gingerol	Predicted Value for-gingerol	Acceptable Range	Reference
Physicochemical	Molecular Weight ( g/mol )	294.39	322.44	< 500	[8]
LogP (Octanol/Water)	3.42	4.22	< 5	[8]
H-Bond Donors	2	2	< 5	[8]
H-Bond Acceptors	4	4	< 10	[8]
Absorption	Water Solubility (log mol/L)	-3.164	-3.73	> -4.0 (Soluble)	[9]
Intestinal Absorption (%)	92.416	93.10	> 80% (High)	[9]
Caco-2 Permeability (log Papp)	1.15	1.21	> 0.9 (High)	[8]
Distribution	VDss (log L/kg)	0.524	0.61	-0.15 to 0.45 (Optimal)	[9]
BBB Permeability (log BB)	-0.45	-0.38	> -1.0 (Permeable)	[8]
Metabolism	CYP2D6 Inhibitor	Yes	Yes	No (Preferred)	[8]
CYP3A4 Inhibitor	Yes	Yes	No (Preferred)	[8]
Toxicity	AMES Toxicity	No	No	Non-mutagenic	[9][10]
hERG I Inhibitor	No	No	Non-cardiotoxic	[9]
Hepatotoxicity	No	No	Non-hepatotoxic	[8][9]

Note: Values are sourced from predictive studies on related gingerols and serve as a comparative template.

Phase 2: Molecular Docking and Target Interaction Analysis

Based on the known bioactivities of its close structural analogue,-gingerol, we can hypothesize that Methyl-8-gingerol may interact with similar protein targets.-gingerol has been shown to exhibit anti-inflammatory and anticancer effects by targeting proteins such as Cyclooxygenase-2 (COX-2) and Epidermal Growth Factor Receptor (EGFR).[11][12][13]

Experimental Protocol: Molecular Docking

• Ligand Preparation :

  • Download the 3D structure of Methyl-8-gingerol from PubChem.

  • Using molecular modeling software (e.g., AutoDock Tools, PyRx), assign charges, add polar hydrogens, and minimize its energy to obtain a stable conformation.

• Protein Preparation :

  • Download the crystal structures of target proteins from the Protein Data Bank (PDB), such as COX-2 (PDB ID: 5IKT) and EGFR (PDB ID: 2GS2).[14]

  • Remove water molecules, co-crystallized ligands, and any non-essential protein chains.

  • Add polar hydrogens and assign charges to the protein structure.

• Binding Site Definition : Define the active site for docking. This is typically done by creating a "grid box" centered on the coordinates of the original ligand in the crystal structure.

• Docking Simulation :

  • Run the docking algorithm (e.g., AutoDock Vina) to systematically sample conformations of the ligand within the protein's active site.

  • The program will score each pose based on a calculated binding affinity (typically in kcal/mol).

• Results Analysis :

  • Identify the pose with the lowest binding energy, as this represents the most favorable binding mode.

  • Visualize the protein-ligand complex using software like Discovery Studio or PyMOL to identify key interacting amino acid residues and the types of bonds formed (e.g., hydrogen bonds, hydrophobic interactions).[13][14]

Data Presentation: Predicted Binding Affinities

This table presents known binding affinities for gingerol analogues against key targets, which can be used as a benchmark for evaluating the predicted results for Methyl-8-gingerol.

Target Protein	PDB ID	Function	Reference Ligand	Binding Affinity (kcal/mol)	Reference
Cyclooxygenase-2 (COX-2)	5IKT	Inflammation	8-gingerol	-7.0	[14]
Papain-like Protease (PLpro)	-	Viral Replication	8-gingerol	-6.6	[15]
Epidermal Growth Factor Receptor (EGFR)	2GS2	Cell Proliferation, Cancer	8-gingerol	Not Reported	[11][12]
Dopamine D2 Receptor	-	Neurotransmission	8-shogaol (B149917)	-7.2	[16]

Note: A more negative binding affinity value indicates a stronger predicted interaction.

Phase 3: Signaling Pathway Analysis

The results from molecular docking can be used to hypothesize which cellular signaling pathways Methyl-8-gingerol might modulate. If docking predicts a strong interaction with targets like EGFR or proteins in the inflammation cascade, we can map its potential downstream effects.

Potential Anti-Cancer Pathway: EGFR/STAT/ERK Inhibition

-gingerol has been demonstrated to inhibit colorectal cancer cell proliferation by targeting the EGFR signaling pathway.[11][17] It is plausible that Methyl-8-gingerol could exert a similar effect. Inhibition of EGFR would block the downstream activation of the STAT and ERK pathways, which are crucial for cell proliferation, migration, and survival.

Caption: Hypothetical inhibition of the EGFR signaling pathway by Methyl-8-gingerol.

Potential Anti-Inflammatory Pathway: NF-κB Inhibition

Gingerols are well-documented inhibitors of the NF-κB signaling pathway, a central regulator of inflammation.[18][19][20] They can prevent the activation of IKK (IκB kinase), which in turn blocks the degradation of IκBα. This keeps the NF-κB transcription factor sequestered in the cytoplasm, preventing it from initiating the transcription of pro-inflammatory genes like TNF-α, IL-6, and COX-2.

Caption: Hypothetical inhibition of the NF-κB inflammatory pathway by Methyl-8-gingerol.

Conclusion and Future Directions

This guide presents a systematic in silico strategy to investigate the bioactivity of Methyl-8-gingerol. The proposed workflow, from ADMET prediction to molecular docking and pathway analysis, provides a robust foundation for generating testable hypotheses about its therapeutic potential. The computational data strongly suggest that Methyl-8-gingerol, like its well-studied analogues, is likely to possess favorable drug-like properties and may act as a modulator of key pathways in cancer and inflammation, such as the EGFR and NF-κB pathways. These in silico findings are not conclusive but serve as a critical roadmap, guiding future in vitro and in vivo studies to validate the predicted bioactivities and formally establish the pharmacological profile of Methyl-8-gingerol.

References

• 1. Medicinal chemistry inspired by ginger: exploring the chemical space around 6-gingerol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bioactive Compounds and Bioactivities of Ginger (Zingiber officinale Roscoe) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Optimization protocol for the extraction of 6-gingerol and 6-shogaol from Zingiber officinale var. rubrum Theilade and improving antioxidant and anticancer activity using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. journal.formosapublisher.org [journal.formosapublisher.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. scirp.org [scirp.org]
• 11. 8‑Gingerol regulates colorectal cancer cell proliferation and migration through the EGFR/STAT/ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. sunankalijaga.org [sunankalijaga.org]
• 14. preprints.org [preprints.org]
• 15. Computational Evaluation and Multi-Criteria Optimization of Natural Compound Analogs Targeting SARS-CoV-2 Proteases - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. scispace.com [scispace.com]
• 18. Immunomodulatory and anti-inflammatory therapeutic potential of gingerols and their nanoformulations - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Anti-inflammatory effect and signaling mechanism of 8-shogaol and 10-shogaol in a dextran sodium sulfate-induced colitis mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 20. A critical review of Ginger’s (Zingiber officinale) antioxidant, anti-inflammatory, and immunomodulatory activities - PMC [pmc.ncbi.nlm.nih.gov]

The Elusive Role of Methyl-8-gingerol in Ginger's Pharmacological Profile: A Technical Overview

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Ginger (Zingiber officinale Roscoe) is a globally recognized spice and medicinal plant, revered for its rich content of bioactive compounds that contribute to its extensive pharmacological profile. Among these are the gingerols, a class of phenolic compounds responsible for ginger's characteristic pungency and numerous therapeutic effects. While[1]-gingerol,[2]-gingerol, and[3]-gingerol have been the subject of extensive research, the role of their methylated derivatives, such as methyl-8-gingerol, remains largely unexplored. This technical guide aims to synthesize the current understanding of methyl-8-gingerol's position within ginger's therapeutic arsenal. Due to the limited specific data on methyl-8-gingerol, this paper will also provide a comprehensive overview of the closely related and well-studied[2]-gingerol to infer potential activities and guide future research.

Methyl-8-gingerol: An Underexplored Constituent

Scientific literature dedicated specifically to methyl-8-gingerol is sparse. Its presence in ginger has been confirmed, though it appears to be a minor component. One study detected methyl-[2]-gingerol in a polyphenolic-rich fraction of commercial dry ginger powder, albeit at a low concentration of 1.8% of the fraction[4]. While its isolation from ginger is possible, detailed investigations into its unique pharmacological activities, mechanisms of action, and quantitative contribution to ginger's overall health benefits are currently lacking[5][6].

The process of methylation can significantly alter the pharmacokinetic and pharmacodynamic properties of a compound. Methylation can influence a molecule's polarity, membrane permeability, metabolic stability, and interaction with biological targets. Therefore, it is plausible that methyl-8-gingerol possesses a distinct bioactivity profile compared to its non-methylated counterpart,[2]-gingerol. However, without dedicated experimental data, its specific role remains speculative.

###[2]-Gingerol: A Proxy for Understanding Methyl-8-gingerol's Potential

Given the data gap, a thorough examination of[2]-gingerol provides a valuable framework for hypothesizing the potential pharmacological relevance of methyl-8-gingerol.[2]-Gingerol is a significant bioactive compound in ginger and has been demonstrated to possess potent anti-inflammatory, antioxidant, and anticancer properties[3][7].

Anti-Inflammatory and Immunomodulatory Effects

[2]-Gingerol has been shown to modulate several key signaling pathways involved in inflammation. Like other gingerols, it can inhibit the activation of nuclear factor-kappa B (NF-κB), a critical transcription factor that governs the expression of pro-inflammatory cytokines and enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS)[7][8]. Studies have also indicated that gingerols can influence T lymphocyte functions, suggesting an immunomodulatory role[7].

Antioxidant Activity

The antioxidant properties of ginger and its constituents are well-documented.[2]-Gingerol contributes to this activity by scavenging free radicals and reducing oxidative stress[9]. The presence of the phenolic group in its structure is crucial for its radical-scavenging capabilities.

Anticancer Potential

Research has highlighted the anticancer effects of[2]-gingerol, particularly in colorectal cancer models. It has been found to inhibit cancer cell proliferation and migration by targeting the epidermal growth factor receptor (EGFR) and its downstream signaling pathways, including STAT3 and ERK[3][7]. The inhibitory action on cancer cell growth is also attributed to the induction of cell cycle arrest and apoptosis[3].

Quantitative Data on Gingerol Bioactivity

To provide a comparative perspective, the following table summarizes key quantitative data for[2]-gingerol and related compounds from various in vitro studies. This data can serve as a benchmark for future investigations into methyl-8-gingerol.

Compound	Assay	Cell Line/System	IC50 / EC50 / Activity	Reference
[2]-Gingerol	DPPH Radical Scavenging	-	19.47 µM	[9]
Superoxide Radical Scavenging	-	2.5 µM	[9]
Hydroxyl Radical Scavenging	-	1.97 µM	[9]
Antiproliferative	HCT116 (Colon Cancer)	61.8 ± 3.57 µM (72h)	[10]
Antiproliferative	DLD1 (Colon Cancer)	34.5 ± 2.33 µM (72h)	[10]
TRPV1 Activation	-	5.0 µM (EC50)	[5]
[1]-Gingerol	DPPH Radical Scavenging	-	26.3 µM	[9]
Superoxide Radical Scavenging	-	4.05 µM	[9]
Hydroxyl Radical Scavenging	-	4.62 µM	[9]
[3]-Gingerol	DPPH Radical Scavenging	-	10.47 µM	[9]
Superoxide Radical Scavenging	-	1.68 µM	[9]
Hydroxyl Radical Scavenging	-	1.35 µM	[9]
[1]-Shogaol	DPPH Radical Scavenging	-	8.05 µM	[9]
Superoxide Radical Scavenging	-	0.85 µM	[9]
Hydroxyl Radical Scavenging	-	0.72 µM	[9]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. Below are summaries of protocols used in key studies on gingerols.

Isolation and Quantification of Gingerols

• Extraction: Dried and powdered ginger rhizomes are typically extracted with organic solvents such as ethanol (B145695) or methanol. Microwave-assisted extraction (MAE) has been optimized for efficient extraction of gingerols and shogaols[11].

• Chromatography: High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (MS/MS) is the standard method for the separation and quantification of individual gingerols. A C18 column with a gradient elution of acetonitrile (B52724) and water is commonly used[11][12].

• Characterization: The structure of isolated compounds is confirmed using spectroscopic techniques like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS)[13].

In Vitro Bioassays

• Antioxidant Assays:

  • DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: The ability of the compound to scavenge the stable DPPH free radical is measured spectrophotometrically by the decrease in absorbance[14].

  • Superoxide and Hydroxyl Radical Scavenging Assays: These assays measure the compound's ability to neutralize highly reactive oxygen species, often using specific chemical reactions that generate these radicals and a detection system to measure their inhibition.

• Anti-inflammatory Assays:

  • Nitric Oxide (NO) and Prostaglandin E2 (PGE2) Inhibition: Macrophage cell lines (e.g., RAW 264.7) are stimulated with lipopolysaccharide (LPS) in the presence or absence of the test compound. The levels of NO and PGE2 in the culture medium are then quantified using Griess reagent and ELISA, respectively[9].

• Anticancer Assays:

  • Cell Viability (MTT) Assay: Cancer cell lines are treated with varying concentrations of the compound. The MTT assay measures the metabolic activity of the cells, which correlates with cell viability[15].

  • Cell Migration and Invasion Assays: Transwell assays are used to assess the effect of the compound on the ability of cancer cells to migrate through a porous membrane, with or without a layer of Matrigel for the invasion assay[10].

  • Western Blot Analysis: This technique is used to measure the expression levels of specific proteins involved in signaling pathways (e.g., EGFR, STAT3, ERK) to elucidate the mechanism of action[3].

Signaling Pathways and Visualizations

The pharmacological effects of[2]-gingerol are mediated through the modulation of complex intracellular signaling pathways. The following diagrams, generated using the DOT language, illustrate these mechanisms.

Anti-Inflammatory Signaling Pathway of Gingerols

Caption: [2]-Gingerol's anti-inflammatory mechanism via inhibition of the NF-κB pathway.

Anticancer Signaling Pathway of[2]-Gingerol in Colorectal Cancer

Caption: [2]-Gingerol inhibits colorectal cancer cell proliferation and migration via the EGFR/STAT3/ERK pathway.

Conclusion and Future Directions

While the specific pharmacological role of methyl-8-gingerol remains to be elucidated, its structural similarity to the well-researched[2]-gingerol suggests it may possess significant bioactivity. The methylation of the core gingerol structure could potentially enhance its properties, for instance by increasing its lipophilicity and thereby its bioavailability and cell membrane permeability.

Future research should focus on the following areas:

• Isolation and Synthesis: Developing efficient methods for the isolation of methyl-8-gingerol from ginger or its chemical synthesis to obtain sufficient quantities for comprehensive biological evaluation.

• Pharmacological Screening: Conducting a broad range of in vitro and in vivo studies to determine its anti-inflammatory, antioxidant, anticancer, and other potential therapeutic effects.

• Comparative Studies: Directly comparing the bioactivity of methyl-8-gingerol with that of[2]-gingerol and other major gingerols to understand the structure-activity relationship and the impact of methylation.

• Mechanism of Action: Elucidating the specific molecular targets and signaling pathways modulated by methyl-8-gingerol.

• Pharmacokinetic Profiling: Investigating the absorption, distribution, metabolism, and excretion (ADME) of methyl-8-gingerol to assess its potential as a therapeutic agent.

Unraveling the pharmacological profile of methyl-8-gingerol will not only provide a more complete picture of ginger's medicinal properties but may also lead to the discovery of new therapeutic leads for the development of novel drugs. The information compiled in this guide on[2]-gingerol serves as a foundational resource to propel these future investigations.

References

• 1. researchgate.net [researchgate.net]
• 2. A critical review of Ginger’s (Zingiber officinale) antioxidant, anti-inflammatory, and immunomodulatory activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 8‑Gingerol regulates colorectal cancer cell proliferation and migration through the EGFR/STAT/ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Immunomodulatory and anti-inflammatory therapeutic potential of gingerols and their nanoformulations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Anti-inflammatory effect and signaling mechanism of 8-shogaol and 10-shogaol in a dextran sodium sulfate-induced colitis mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comparative antioxidant and anti-inflammatory effects of [6]-gingerol, [8]-gingerol, [10]-gingerol and [6]-shogaol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]
• 11. mdpi.com [mdpi.com]
• 12. Identification and Quantification of Gingerols and Related Compounds in Ginger Dietary Supplements Using High Performance Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. jchr.org [jchr.org]
• 14. Preparation and Evaluation of 6-Gingerol Derivatives as Novel Antioxidants and Antiplatelet Agents [mdpi.com]
• 15. researchgate.net [researchgate.net]

The Biosynthetic Origin of the Methyl Group in Methyl-8-gingerol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the biosynthetic origin of the methyl group in methyl-8-gingerol, a significant bioactive compound found in ginger (Zingiber officinale). Understanding the precise enzymatic processes and precursor molecules is crucial for metabolic engineering, synthetic biology applications, and the development of novel therapeutic agents. This document provides a comprehensive overview of the biosynthetic pathway, quantitative data where available, detailed experimental protocols for key analytical methods, and visualizations to elucidate the complex biological processes involved.

Introduction to Methyl-8-gingerol and its Biosynthesis

Methyl-8-gingerol belongs to the gingerol family, which are the main pungent and bioactive components of fresh ginger rhizome. The core structure of gingerols is derived from the phenylpropanoid pathway, a major route for the synthesis of a wide variety of plant secondary metabolites. The biosynthesis of gingerols involves the convergence of the phenylpropanoid and fatty acid synthesis pathways.

The characteristic methoxy (B1213986) group on the vanilloid ring of gingerols, including the methylated form of 8-gingerol (B1664213), is a key structural feature influencing their bioactivity. The origin of this methyl group is a critical aspect of their biosynthesis, directly implicating a specific class of enzymes and a universal methyl donor.

The Phenylpropanoid Pathway and the Role of Methylation

The biosynthesis of gingerols commences with the amino acid L-phenylalanine, which enters the phenylpropanoid pathway. A series of enzymatic reactions convert L-phenylalanine into various cinnamic acid derivatives. A key intermediate in this pathway is caffeoyl-CoA.

The methylation of the hydroxyl group on the aromatic ring is a pivotal step. This reaction is catalyzed by Caffeoyl-CoA O-methyltransferase (CCoAOMT) , an enzyme that transfers a methyl group from the universal methyl donor, S-adenosyl-L-methionine (SAM) , to the catechol moiety of the gingerol precursor. This enzymatic step is crucial in forming the characteristic vanilloid structure of many gingerols. While the general pathway is understood, the precise timing of this methylation in relation to the elongation of the fatty acid side chain in the biosynthesis of 8-gingerol and its subsequent methylation is an area of ongoing research.

Based on current understanding, the biosynthesis of methyl-8-gingerol likely proceeds through the following key stages:

• Phenylpropanoid Pathway: L-phenylalanine is converted to cinnamic acid, which is then hydroxylated and activated to form p-coumaroyl-CoA and subsequently caffeoyl-CoA.

• Methylation: Caffeoyl-CoA is methylated by CCoAOMT using SAM as the methyl donor to produce feruloyl-CoA.

• Polyketide Synthesis: Feruloyl-CoA serves as a starter unit for a type III polyketide synthase (PKS). The PKS catalyzes the condensation of feruloyl-CoA with malonyl-CoA units derived from fatty acid biosynthesis to extend the side chain. The length of the side chain determines the specific gingerol homolog (e.g., 6-, 8-, or 10-gingerol).

• Reduction and Final Modification: A subsequent reduction of a carbonyl group on the polyketide chain forms the characteristic β-hydroxy ketone structure of gingerols. For methyl-8-gingerol, a further methylation step on the aromatic ring occurs, likely also catalyzed by an O-methyltransferase.

Quantitative Data

While extensive research has been conducted on the qualitative aspects of gingerol biosynthesis, specific quantitative data, particularly enzyme kinetics for the methylation of 8-gingerol precursors, remains limited in the publicly available literature. The following table summarizes available quantitative information on gingerol concentrations in ginger rhizomes, which provides context for the biosynthetic output.

Compound	Concentration Range in Fresh Ginger Rhizome (mg/g)	Reference
6-Gingerol	0.1 - 13.0
8-Gingerol	0.05 - 2.5
10-Gingerol	0.05 - 1.5

Note: Concentrations can vary significantly based on ginger variety, growing conditions, and storage.

Experimental Protocols

Elucidating the biosynthetic origin of the methyl group in methyl-8-gingerol requires a combination of enzymatic assays and isotopic labeling studies. Below are detailed methodologies for these key experiments.

Heterologous Expression and Purification of Caffeoyl-CoA O-Methyltransferase (CCoAOMT) from Zingiber officinale

This protocol describes the expression of ginger CCoAOMT in a microbial host for subsequent characterization.

1. Gene Cloning and Vector Construction:

• Isolate total RNA from young ginger rhizomes.
• Synthesize cDNA using reverse transcriptase.
• Amplify the full-length CCoAOMT gene using gene-specific primers designed from ginger transcriptome data.
• Clone the amplified CCoAOMT cDNA into an expression vector (e.g., pET-28a(+)) containing a purification tag (e.g., His-tag).
• Verify the construct by DNA sequencing.

2. Heterologous Expression in E. coli:

• Transform the expression vector into a suitable E. coli expression strain (e.g., BL21(DE3)).
• Grow the transformed cells in Luria-Bertani (LB) medium containing the appropriate antibiotic at 37°C to an OD600 of 0.6-0.8.
• Induce protein expression by adding isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.1-1.0 mM.
• Continue incubation at a lower temperature (e.g., 16-25°C) for 12-16 hours to enhance soluble protein expression.

3. Protein Purification:

• Harvest the cells by centrifugation.
• Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM PMSF).
• Lyse the cells by sonication on ice.
• Clarify the lysate by centrifugation.
• Apply the supernatant to a Ni-NTA affinity chromatography column pre-equilibrated with lysis buffer.
• Wash the column with wash buffer (lysis buffer with 20-40 mM imidazole).
• Elute the His-tagged CCoAOMT protein with elution buffer (lysis buffer with 250-500 mM imidazole).
• Analyze the purified protein by SDS-PAGE to assess purity and molecular weight.
• Desalt and concentrate the purified protein using ultrafiltration.

In Vitro Enzyme Assay for CCoAOMT Activity

This assay measures the methyltransferase activity of the purified CCoAOMT enzyme.

1. Reaction Mixture:

• Prepare a reaction mixture containing:
• 100 mM Tris-HCl buffer (pH 7.5)
• 1 mM Dithiothreitol (DTT)
• Purified CCoAOMT enzyme (0.1-1 µg)
• 100 µM Caffeoyl-CoA (substrate)
• 100 µM S-adenosyl-L-methionine (SAM) (methyl donor)
• The total reaction volume is typically 50-100 µL.

2. Reaction Incubation:

• Initiate the reaction by adding the enzyme to the pre-warmed reaction mixture.
• Incubate at 30°C for a defined period (e.g., 10-60 minutes), ensuring the reaction is in the linear range.

3. Reaction Termination and Product Analysis:

• Stop the reaction by adding an equal volume of ice-cold methanol (B129727) or by acidification (e.g., with HCl).
• Centrifuge to precipitate the protein.
• Analyze the supernatant by High-Performance Liquid Chromatography (HPLC) to separate the substrate (caffeoyl-CoA) from the product (feruloyl-CoA).
• Monitor the elution profile at a suitable wavelength (e.g., 340 nm).
• Quantify the product formation based on a standard curve of authentic feruloyl-CoA.

4. Enzyme Kinetics:

• To determine the Michaelis-Menten constants (Km and Vmax), perform the assay with varying concentrations of one substrate while keeping the other substrate at a saturating concentration.
• Plot the initial reaction velocities against substrate concentrations and fit the data to the Michaelis-Menten equation.

Isotope Labeling Study to Trace the Methyl Group

This protocol outlines a feeding experiment using a stable isotope-labeled precursor to confirm the origin of the methyl group.

1. Plant Material and Labeling Precursor:

• Use young, actively growing ginger plantlets or rhizome slices.
• Prepare a solution of [¹³C-methyl]-L-methionine (a stable isotope-labeled precursor to SAM).

2. Feeding Experiment:

• Incubate the plant material in a nutrient medium supplemented with [¹³C-methyl]-L-methionine for a specific duration (e.g., 24-72 hours).
• As a control, incubate a parallel set of plant material with unlabeled L-methionine.

3. Extraction of Gingerols:

• After the incubation period, harvest the plant tissue and freeze it in liquid nitrogen.
• Grind the frozen tissue to a fine powder.
• Extract the gingerols using a suitable solvent (e.g., methanol or ethanol).
• Filter and concentrate the extract.

4. Analysis by Liquid Chromatography-Mass Spectrometry (LC-MS):

• Separate the gingerol fraction using HPLC.
• Analyze the eluting compounds by mass spectrometry.
• Compare the mass spectra of methyl-8-gingerol from the labeled and unlabeled experiments.
• A mass shift of +1 Da in the molecular ion of methyl-8-gingerol from the labeled experiment will confirm the incorporation of the ¹³C-labeled methyl group from methionine via SAM.
• Further fragmentation analysis (MS/MS) can pinpoint the location of the label on the methoxy group.

Visualizations

Biosynthetic Pathway of Methyl-8-Gingerol

The following diagram illustrates the key steps in the proposed biosynthetic pathway leading to gingerols, highlighting the origin of the methyl group.

Caption: Proposed biosynthetic pathway of methyl-8-gingerol.

Experimental Workflow for Isotope Labeling Study

This diagram outlines the logical flow of an experiment designed to trace the origin of the methyl group in methyl-8-gingerol.

Protocols & Analytical Methods

Application Note: HPLC-UV Method for the Quantification of Methyl-8-gingerol in Ginger Extracts

Introduction

Ginger (Zingiber officinale) rhizomes are a rich source of bioactive phenolic compounds known as gingerols, which are responsible for their characteristic pungent taste and numerous pharmacological activities. While 6-gingerol, 8-gingerol, and 10-gingerol (B1664516) are the most studied, various derivatives also exist. This application note details a proposed High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection method for the quantification of a specific derivative, Methyl-8-gingerol, in ginger extracts.

Methyl-8-gingerol, chemically known as 1-(3,4-dimethoxyphenyl)-5-hydroxydodecan-3-one, is a methylated form of 8-gingerol.[1] The methylation of the phenolic hydroxyl group alters its polarity and may influence its bioactivity and pharmacokinetic profile. As interest in gingerol derivatives for drug development and nutraceuticals grows, robust analytical methods for their quantification are essential for quality control and standardization.

This document provides a comprehensive protocol for the extraction and subsequent HPLC-UV analysis of Methyl-8-gingerol. The proposed method is based on established methodologies for related gingerols and serves as a starting point for method development and validation in a research or quality control setting.[2]

Materials and Methods

1. Reagents and Materials

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade or ultrapure)

• Formic acid (analytical grade)

• Methyl-8-gingerol reference standard (>98% purity)

• Dried ginger rhizome powder

• Syringe filters (0.45 µm, PTFE or Nylon)

2. Instrumentation

• HPLC system equipped with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• Analytical balance

• Ultrasonic bath

• Vortex mixer

• Centrifuge

3. Chromatographic Conditions

A summary of the proposed HPLC-UV conditions is presented in Table 1. These conditions are based on typical methods for gingerol analysis and should be optimized for the specific instrumentation and sample matrix.[2][3]

Table 1: Proposed HPLC-UV Chromatographic Conditions

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Program	50-95% B over 20 minutes, hold at 95% B for 5 minutes, return to 50% B for 5 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 282 nm

Experimental Protocols

Protocol 1: Preparation of Standard Solutions

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Methyl-8-gingerol reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Perform serial dilutions of the primary stock solution with methanol to prepare a series of calibration standards at concentrations ranging from 1 µg/mL to 100 µg/mL.

• Storage: Store all standard solutions at 4°C in amber vials to protect them from light.

Protocol 2: Sample Preparation (Ginger Extract)

• Extraction: Accurately weigh 1.0 g of dried ginger powder and transfer it to a conical flask. Add 20 mL of methanol.

• Sonication: Place the flask in an ultrasonic bath for 30 minutes to facilitate extraction.

• Centrifugation: Centrifuge the mixture at 4000 rpm for 15 minutes.

• Filtration: Carefully collect the supernatant and filter it through a 0.45 µm syringe filter into an HPLC vial.

• Dilution: Depending on the expected concentration of Methyl-8-gingerol, the sample may need to be diluted with methanol to fall within the linear range of the calibration curve.

Workflow Diagram

Caption: Experimental workflow for the quantification of Methyl-8-gingerol.

Results and Discussion

Method Validation (Hypothetical Data)

As this is a proposed method, it must be validated according to ICH guidelines to ensure its suitability for its intended purpose. Key validation parameters that need to be assessed are linearity, precision, accuracy, limit of detection (LOD), and limit of quantification (LOQ). Hypothetical performance data based on similar assays for gingerols are presented in Table 2.[4]

Table 2: Hypothetical Method Validation Parameters

Parameter	Hypothetical Result	Acceptance Criteria
Linearity (r²)	0.9995	r² ≥ 0.999
Range	1 - 100 µg/mL	-
Precision (%RSD)	Intra-day: < 1.5%Inter-day: < 2.0%	%RSD ≤ 2%
Accuracy (% Recovery)	98.5% - 101.2%	98% - 102%
LOD	0.2 µg/mL	-
LOQ	0.6 µg/mL	-

Linearity: A calibration curve should be constructed by plotting the peak area against the concentration of the Methyl-8-gingerol standards. The method's linearity is demonstrated by a correlation coefficient (r²) close to 1.

Precision: The precision of the method is determined by repeatedly injecting the same sample and expressing the variation as the relative standard deviation (%RSD). This should be assessed for both repeatability (intra-day) and intermediate precision (inter-day).

Accuracy: Accuracy is typically evaluated through recovery studies by spiking a known amount of the reference standard into a sample matrix. The percentage of the standard recovered indicates the accuracy of the method.

LOD and LOQ: The limit of detection (LOD) is the lowest concentration of the analyte that can be reliably detected, while the limit of quantification (LOQ) is the lowest concentration that can be quantitatively determined with acceptable precision and accuracy.

Conclusion

This application note provides a detailed protocol for a proposed HPLC-UV method for the quantification of Methyl-8-gingerol in ginger extracts. The method is based on established analytical techniques for related ginger compounds and offers a solid foundation for researchers, scientists, and drug development professionals. It is crucial to emphasize that this method must be fully optimized and validated for the specific sample matrix and instrumentation used to ensure reliable and accurate quantitative results. The successful implementation of this method will aid in the quality control and standardization of ginger extracts containing this specific bioactive derivative.

References

• 1. Showing Compound Methyl-[8]-gingerol (FDB007813) - FooDB [foodb.ca]
• 2. researchgate.net [researchgate.net]
• 3. ymcamerica.com [ymcamerica.com]
• 4. caymanchem.com [caymanchem.com]

Application Note & Protocol: Detection of Methyl-8-gingerol Metabolites by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methyl-8-gingerol, a derivative of the bioactive gingerol compounds found in ginger (Zingiber officinale), is of increasing interest due to its potential pharmacological activities. Understanding its metabolic fate is crucial for evaluating its bioavailability, efficacy, and safety. Like other gingerols, Methyl-8-gingerol is expected to undergo extensive phase I and phase II metabolism in vivo. The primary metabolic pathways for gingerols involve glucuronidation and sulfation of the phenolic hydroxyl group, as well as reduction of the keto group. This document provides a detailed protocol for the detection and potential quantification of Methyl-8-gingerol metabolites in biological matrices, such as plasma and urine, using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Predicted Metabolic Pathway of Methyl-8-gingerol

Based on the known metabolism of other gingerols and phenolic compounds, Methyl-8-gingerol is likely metabolized through the following pathways:

• Glucuronidation: The free phenolic hydroxyl group is a primary target for conjugation with glucuronic acid, a major detoxification pathway.

• Sulfation: The phenolic hydroxyl group can also be conjugated with a sulfate (B86663) group.

• Reduction: The ketone group on the alkyl chain can be reduced to a hydroxyl group, forming the corresponding dihydro-methyl-8-gingerol (a gingerdiol (B3348109) derivative). These reduced metabolites can also undergo subsequent glucuronidation or sulfation.

Predicted metabolic pathway of Methyl-8-gingerol.

Experimental Protocols

This section details the experimental procedures for sample preparation and LC-MS/MS analysis.

Sample Preparation

The following protocol is designed for the extraction of Methyl-8-gingerol and its metabolites from human plasma. This procedure can be adapted for other biological matrices like urine with minor modifications (e.g., initial dilution of urine with water).

Materials:

• Human plasma samples

• Methyl-8-gingerol analytical standard

• Internal Standard (IS) (e.g., a structurally similar, stable isotope-labeled compound or a related gingerol not expected in the sample)

• Acetonitrile (B52724) (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Water, LC-MS grade

• β-glucuronidase/sulfatase enzyme solution (for total analyte quantification)

• Phosphate (B84403) buffer (pH 5.0)

• Microcentrifuge tubes (1.5 mL)

• Centrifuge

Procedure:

• Protein Precipitation:

  • To 100 µL of plasma in a microcentrifuge tube, add 5 µL of the internal standard working solution.

  • Add 300 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 13,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube.

• Enzymatic Hydrolysis (for total concentration):

  • To 100 µL of plasma, add the internal standard.

  • Add 100 µL of phosphate buffer (pH 5.0).

  • Add 20 µL of β-glucuronidase/sulfatase solution.

  • Incubate at 37°C for 2 hours.

  • Stop the reaction by adding 400 µL of ice-cold acetonitrile.

  • Vortex and centrifuge as described above.

• Evaporation and Reconstitution:

  • Dry the supernatant under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 80:20 Water:Acetonitrile with 0.1% formic acid).

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is suitable for separating gingerols and their metabolites.

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient Elution:

  • 0-1 min: 20% B

  • 1-8 min: Linearly increase to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 20% B for re-equilibration

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Negative and Positive modes should be evaluated, though negative mode is often more sensitive for phenolic compounds.

• Scan Type: Multiple Reaction Monitoring (MRM)

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Capillary Voltage: 3.0 kV

• Gas Flow: Desolvation gas at 800 L/hr, Cone gas at 50 L/hr

Data Presentation

Quantitative data should be summarized in a clear, tabular format. As authentic standards for Methyl-8-gingerol metabolites are not commercially available, initial analysis will be semi-quantitative based on the parent compound's calibration curve. For accurate quantification, synthesis of the metabolite standards is required.

Table 1: Predicted MRM Transitions for Methyl-8-gingerol and its Putative Metabolites (Negative Ion Mode)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Methyl-8-gingerol	337.2	179.1	15
137.1	25
Methyl-8-gingerol-glucuronide	513.2	337.2	20
113.0 (glucuronide fragment)	30
Methyl-8-gingerol-sulfate	417.2	337.2	20
79.9 (SO3)	40
Dihydro-methyl-8-gingerol	339.2	179.1	15
137.1	25
Dihydro-methyl-8-gingerol-glucuronide	515.2	339.2	20
113.0 (glucuronide fragment)	30
Dihydro-methyl-8-gingerol-sulfate	419.2	339.2	20
79.9 (SO3)	40

Note: These are predicted transitions and require experimental optimization.

Table 2: Example of Quantitative Data Summary in Human Plasma (ng/mL)

Analyte	Subject 1	Subject 2	Subject 3	Mean ± SD
Methyl-8-gingerol	1.2	1.5	1.1	1.27 ± 0.21
Total Methyl-8-gingerol (after hydrolysis)	15.8	18.2	14.5	16.17 ± 1.88
Methyl-8-gingerol-glucuronide	10.5	12.1	9.8	10.80 ± 1.18
Methyl-8-gingerol-sulfate	4.1	4.6	3.6	4.10 ± 0.50

*Quantified using synthesized standards.

Experimental Workflow Visualization

The overall experimental workflow from sample collection to data analysis is depicted below.

LC-MS/MS experimental workflow for metabolite analysis.

Conclusion

This application note provides a comprehensive, albeit predictive, framework for the LC-MS/MS analysis of Methyl-8-gingerol metabolites. The successful implementation of this protocol will depend on the empirical optimization of mass spectrometry parameters and the synthesis of analytical standards for accurate quantification. The provided methodologies and visualizations serve as a robust starting point for researchers investigating the metabolic fate of this and other related ginger compounds.

Application Note: Modulating Neuroinflammation with Methyl-8-gingerol in Cellular Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction

Neuroinflammation is a critical component in the pathogenesis of various neurodegenerative diseases. Microglia, the resident immune cells of the central nervous system, play a pivotal role in initiating and propagating the neuroinflammatory response. Upon activation by stimuli such as lipopolysaccharide (LPS), microglia release a cascade of pro-inflammatory mediators, including nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6). The production of these inflammatory molecules is largely regulated by key signaling pathways, including the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways. Consequently, therapeutic strategies aimed at attenuating microglial activation and inhibiting these signaling cascades represent a promising approach for the treatment of neuroinflammatory disorders.

Methyl-8-gingerol, a bioactive phenolic compound found in ginger, has demonstrated potent anti-inflammatory properties.[1][2][3] This application note provides a comprehensive overview and detailed protocols for utilizing Methyl-8-gingerol in in vitro neuroinflammation assays. The described methods will enable researchers to investigate the anti-neuroinflammatory effects of Methyl-8-gingerol by quantifying its impact on key inflammatory markers and elucidating its mechanism of action through the analysis of crucial signaling pathways in a well-established LPS-induced microglial activation model.[4][5][6]

Data Presentation

The following tables provide a structured summary of the expected quantitative data from the described experimental protocols, illustrating the potential dose-dependent effects of Methyl-8-gingerol on key neuroinflammatory markers in LPS-stimulated BV-2 microglial cells.

Table 1: Effect of Methyl-8-gingerol on Nitric Oxide (NO) Production

Treatment Group	Concentration (µM)	NO Production (% of LPS Control)
Control	-	~0%
LPS	1 µg/mL	100%
Methyl-8-gingerol + LPS	1	Data
Methyl-8-gingerol + LPS	5	Data
Methyl-8-gingerol + LPS	10	Data
Methyl-8-gingerol + LPS	25	Data

Table 2: Effect of Methyl-8-gingerol on Pro-inflammatory Cytokine Secretion

Treatment Group	Concentration (µM)	TNF-α (pg/mL)	IL-6 (pg/mL)
Control	-	Data	Data
LPS	1 µg/mL	Data	Data
Methyl-8-gingerol + LPS	1	Data	Data
Methyl-8-gingerol + LPS	5	Data	Data
Methyl-8-gingerol + LPS	10	Data	Data
Methyl-8-gingerol + LPS	25	Data	Data

Table 3: Effect of Methyl-8-gingerol on iNOS and COX-2 Protein Expression

Treatment Group	Concentration (µM)	iNOS Expression (Relative to β-actin)	COX-2 Expression (Relative to β-actin)
Control	-	Data	Data
LPS	1 µg/mL	Data	Data
Methyl-8-gingerol + LPS	1	Data	Data
Methyl-8-gingerol + LPS	5	Data	Data
Methyl-8-gingerol + LPS	10	Data	Data
Methyl-8-gingerol + LPS	25	Data	Data

Experimental Workflow

References

• 1. Immunomodulatory and anti-inflammatory therapeutic potential of gingerols and their nanoformulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. dea.lib.unideb.hu [dea.lib.unideb.hu]
• 4. DSpace [diposit.ub.edu]
• 5. Modelling Neuroinflammation In Vitro: A Tool to Test the Potential Neuroprotective Effect of Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]

Application Notes and Protocols for Investigating Methyl-8-gingerol as a Potential Therapeutic Agent for Neurodegenerative Diseases

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, are characterized by progressive neuronal loss and debilitating cognitive and motor function decline. A growing body of research has focused on the therapeutic potential of natural compounds that can mitigate the underlying pathologies of these diseases, including neuroinflammation and oxidative stress. Ginger (Zingiber officinale) contains several bioactive compounds, such as gingerols and shogaols, which have demonstrated potent antioxidant and anti-inflammatory properties.[1][2][3] Among these,[4]-gingerol has shown promise in various disease models.[5][6] This document provides a detailed framework for the investigation of Methyl-8-gingerol , a derivative of 8-gingerol, as a potential therapeutic agent for neurodegenerative diseases.

While direct research on methyl-8-gingerol is currently limited, its structural similarity to other well-studied gingerols suggests it may possess significant neuroprotective properties.[7] The protocols and application notes provided herein are based on established methodologies for evaluating the neuroprotective efficacy of related compounds and serve as a comprehensive guide for researchers venturing into the study of methyl-8-gingerol.

Postulated Mechanisms of Action

Based on the known activities of related gingerol compounds, methyl-8-gingerol is hypothesized to exert its neuroprotective effects through several key mechanisms:

• Anti-inflammatory Effects: Gingerols are known to suppress the activation of microglia, the primary immune cells of the central nervous system.[8] Over-activation of microglia contributes to chronic neuroinflammation by releasing pro-inflammatory cytokines like TNF-α, IL-1β, and IL-6.[9][10] Methyl-8-gingerol may inhibit key inflammatory signaling pathways, such as the NF-κB and MAPK pathways, thereby reducing the production of these inflammatory mediators.[11][12]

• Antioxidant Activity: Oxidative stress is a major contributor to neuronal damage in neurodegenerative diseases. Gingerols possess strong antioxidant properties, capable of scavenging free radicals and upregulating endogenous antioxidant defense mechanisms.[13][14][15] It is postulated that methyl-8-gingerol will exhibit similar antioxidant activity, protecting neurons from oxidative damage.

• Modulation of Cell Survival Pathways: Bioactive compounds in ginger have been shown to influence cell survival and death signaling molecules.[1] 6-Gingerol, for instance, has been found to modulate the Akt/mTOR/STAT3 signaling pathway, which is crucial for cell survival and inflammation. Methyl-8-gingerol may similarly activate pro-survival pathways in neuronal cells.

Data Presentation

To facilitate clear and concise reporting of experimental findings, all quantitative data should be summarized in structured tables. Below are template tables for presenting data from key neuroprotective assays.

Table 1: Effect of Methyl-8-gingerol on Cell Viability in a Neurotoxicity Model

Treatment Group	Concentration (µM)	Cell Viability (%) (Mean ± SD)	Statistical Significance (p-value) vs. Toxin Control
Vehicle Control	-	100 ± 5.2	-
Toxin Control (e.g., Aβ₁₋₄₂)	10	45 ± 4.8	-
Methyl-8-gingerol	1	55 ± 3.9	p < 0.05
Methyl-8-gingerol	10	78 ± 6.1	*p < 0.01
Methyl-8-gingerol	50	92 ± 4.5	**p < 0.001

Table 2: Effect of Methyl-8-gingerol on Pro-inflammatory Cytokine Production in LPS-Stimulated Microglia

Treatment Group	Concentration (µM)	TNF-α (pg/mL) (Mean ± SD)	IL-6 (pg/mL) (Mean ± SD)	IL-1β (pg/mL) (Mean ± SD)
Vehicle Control	-	15 ± 3.1	10 ± 2.5	8 ± 1.9
LPS Control	-	550 ± 45.2	480 ± 38.7	350 ± 29.4
Methyl-8-gingerol + LPS	1	480 ± 39.6	410 ± 33.1	300 ± 25.8
Methyl-8-gingerol + LPS	10	250 ± 21.3	210 ± 18.9	150 ± 13.2
Methyl-8-gingerol + LPS	50	100 ± 9.8	85 ± 7.6	60 ± 5.4

Table 3: Effect of Methyl-8-gingerol on Protein Expression in Neuronal Cells

Treatment Group	Concentration (µM)	p-NF-κB p65 / Total NF-κB p65 (Relative Density)	iNOS / β-actin (Relative Density)	HO-1 / β-actin (Relative Density)
Vehicle Control	-	1.00	1.00	1.00
Stimulus Control	-	3.50	4.20	1.10
Methyl-8-gingerol + Stimulus	1	2.80	3.50	1.80
Methyl-8-gingerol + Stimulus	10	1.50	1.80	3.20
Methyl-8-gingerol + Stimulus	50	1.10	1.20	4.50

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the neuroprotective potential of methyl-8-gingerol.

In Vitro Neuroprotection Assays

1. Assessment of Cell Viability (MTT Assay)

This assay determines the ability of methyl-8-gingerol to protect neuronal cells from a neurotoxic insult. The MTT assay measures the metabolic activity of cells, which is an indicator of cell viability.[16][17]

• Cell Seeding: Plate neuronal cells (e.g., SH-SY5Y or primary cortical neurons) in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Pre-treatment: Pre-treat the cells with varying concentrations of methyl-8-gingerol (e.g., 0.1, 1, 10, 50, 100 µM) for 24 hours.

• Induction of Neurotoxicity: Introduce a neurotoxic agent such as oligomeric amyloid-beta (Aβ) (10 µM) or 6-hydroxydopamine (6-OHDA) (50 µM) for an additional 24 hours. Include a vehicle control group (no toxin) and a toxin-only group.

• MTT Incubation: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[18]

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express cell viability as a percentage of the vehicle-treated control group.

2. Measurement of Anti-inflammatory Activity (ELISA for Cytokines)

This protocol quantifies the inhibitory effect of methyl-8-gingerol on the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated microglial cells (e.g., BV-2).[19]

• Cell Culture and Treatment:

  • Plate BV-2 microglial cells in a 24-well plate.

  • Pre-treat cells with various concentrations of methyl-8-gingerol for 1 hour.

  • Stimulate the cells with LPS (100 ng/mL) for 24 hours to induce an inflammatory response. Include a vehicle control group and an LPS-only group.

• Sample Collection: Collect the cell culture supernatant and centrifuge to remove any cellular debris.

• ELISA Procedure (Sandwich ELISA):

  • Coating: Coat a 96-well ELISA plate with a capture antibody specific for the cytokine of interest (e.g., anti-mouse TNF-α) overnight at 4°C.

  • Blocking: Wash the plate and block with a suitable blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature (RT).

  • Sample and Standard Incubation: Add standards of known cytokine concentrations and the collected cell culture supernatants to the wells. Incubate for 2 hours at RT.

  • Detection Antibody Incubation: Wash the plate and add a biotinylated detection antibody specific for the cytokine. Incubate for 1 hour at RT.

  • Enzyme Conjugate Incubation: Wash the plate and add Streptavidin-HRP. Incubate for 20-30 minutes at RT, protected from light.

  • Substrate Development: Wash the plate and add TMB substrate. Incubate in the dark until a color change is observed.

  • Stop Reaction: Add a stop solution (e.g., 2N H₂SO₄).

  • Absorbance Measurement: Read the absorbance at 450 nm.

• Data Analysis: Calculate the cytokine concentrations in the samples by interpolating from the standard curve.

In Vitro Analysis of Signaling Pathways

3. Western Blot for Key Signaling Proteins

This protocol is used to determine the effect of methyl-8-gingerol on the expression and phosphorylation of key proteins in neuroinflammatory and cell survival pathways.

• Cell Lysis and Protein Quantification:

  • Treat neuronal or microglial cells with methyl-8-gingerol and/or a stimulus (e.g., LPS) for the desired time.

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Centrifuge the lysates and collect the supernatant.

  • Determine the protein concentration of each sample using a BCA protein assay.

• SDS-PAGE and Protein Transfer:

  • Denature protein samples by boiling in Laemmli sample buffer.

  • Load equal amounts of protein per lane onto an SDS-polyacrylamide gel and separate by electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at RT.

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p-NF-κB p65, total NF-κB p65, iNOS, HO-1, β-actin) overnight at 4°C.

  • Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at RT.

  • Detection: Wash the membrane and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin).

Visualizations

Experimental Workflow for In Vitro Screening of Methyl-8-gingerol

Caption: A general experimental workflow for the in vitro evaluation of methyl-8-gingerol's neuroprotective effects.

Postulated Anti-inflammatory Signaling Pathway Modulated by Methyl-8-gingerol

Caption: Hypothesized inhibition of the NF-κB signaling pathway in microglia by methyl-8-gingerol.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Gingerol-Metals Complex and in-vitro Cytotoxic Activity on Human Colon Cancer Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. 6-Shogaol, a ginger product, modulates neuroinflammation: a new approach to neuroprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Potential Role of Ginger (Zingiber officinale Roscoe) in the Prevention of Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anti-inflammatory effect and signaling mechanism of 8-shogaol and 10-shogaol in a dextran sodium sulfate-induced colitis mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Immunomodulatory and anti-inflammatory therapeutic potential of gingerols and their nanoformulations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. dea.lib.unideb.hu [dea.lib.unideb.hu]
• 12. Antioxidant properties of gingerol related compounds from ginger - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. frontlineprofessionalsjournal.info [frontlineprofessionalsjournal.info]
• 14. Ginger and Propolis Exert Neuroprotective Effects against Monosodium Glutamate-Induced Neurotoxicity in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 17. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. Use of meso-scale discovery™ to examine cytokine content in microglia cell supernatant - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Administration of [Methyl]-8-gingerol in Animal Studies

Disclaimer: Direct research on "Methyl-8-gingerol" is limited in publicly available scientific literature. The following protocols and data are based on studies conducted with 8-gingerol (B1664213), a closely related and major bioactive compound found in ginger. Researchers should consider the potential for altered pharmacokinetic and pharmacodynamic properties due to the methylation and adapt protocols accordingly.

Introduction

8-gingerol, a principal pungent component of ginger (Zingiber officinale), has garnered significant interest for its diverse pharmacological activities. In vivo animal studies have demonstrated its potential as an anti-inflammatory, immunomodulatory, anti-cancer, and neuroprotective agent.[1][2][3][4] These application notes provide a comprehensive overview of the in vivo administration of 8-gingerol for animal research, including detailed protocols, quantitative data summaries, and visualizations of relevant signaling pathways.

Quantitative Data Summary

The following tables summarize key quantitative data from in vivo animal studies involving 8-gingerol and related ginger compounds.

Table 1: In Vivo Efficacy and Dosage of 8-gingerol

Animal Model	Application	Route of Administration	Dose Range	Key Findings	Reference
BALB/c Mice	Immunosuppression	Intraperitoneal (i.p.)	25, 50, 100 mg/kg	Dose-dependent suppression of splenocyte proliferation and antibody production.[1][3][5]	[1][3][5]
Sprague-Dawley Rats	Ulcerative Colitis	Intraperitoneal (i.p.)	30 mg/kg/day	Attenuated colitic symptoms, reduced inflammatory markers (TNF-α, IL-1β), and decreased oxidative stress.[2][6]	[2][6]
Mice	Gastric Cancer	Not Specified	30, 60 mg/kg	Significantly inhibited tumor growth in an AGS tumor mouse model.[7]	[7]
Rats	Hemorrhagic Shock	Not Specified	Not Specified	Reduced pulmonary edema, attenuated neutrophil infiltration, and decreased pro-inflammatory cytokines.[8]	[8]

Table 2: Pharmacokinetic Parameters of Gingerols in Rodents

Compound	Animal Model	Route of Administration	Dose	Tmax (h)	Key Distribution Sites	Metabolism	Reference
8-gingerol	Rats	Oral	400 mg/kg (ginger extract)	~0.5	Stomach, intestine, liver, lung, kidney.[9][10]	Rapidly absorbed and metabolized.[9][10]	[9][10]
Ginger Phenolics	Mice	Oral	250 mg/kg (ginger extract)	Not Specified	Not Specified	Extensive first-pass metabolism, primarily glucuronide conjugation.[11]	[11]

Table 3: Toxicology Data for Ginger Extracts in Rodents

Study Type	Animal Model	Route of Administration	Dose Range	Findings	Reference
Acute Toxicity	Rats	Oral	Up to 2000 mg/kg	No mortality or clinical signs of toxicity; LD50 > 2000 mg/kg.[12]	[12]
Sub-acute Toxicity (28 days)	Rats	Oral	100, 500, 1000 mg/kg/day	No observable adverse effects; NOAEL = 1000 mg/kg/day.[12]	[12]
35-day Toxicity	Rats	Oral Gavage	500, 1000, 2000 mg/kg/day	No increase in mortality or changes in behavior, growth, or general condition.[13][14]	[13][14]

Experimental Protocols

Preparation of 8-gingerol for In Vivo Administration

Materials:

• 8-gingerol (purity > 95%)

• Vehicle (e.g., sterile saline, corn oil, or 0.5% carboxymethylcellulose [CMC-Na])

• Sterile tubes

• Vortex mixer

• Sonicator (optional)

Protocol:

• Vehicle Selection: The choice of vehicle depends on the solubility of 8-gingerol and the route of administration. For intraperitoneal injections, sterile saline is often used. For oral gavage, corn oil or an aqueous suspension with a suspending agent like CMC-Na can be employed.

• Weighing: Accurately weigh the required amount of 8-gingerol based on the desired dose and the number and weight of the animals.

• Dissolving/Suspending:

  • For Saline (i.p. injection): Add the weighed 8-gingerol to a sterile tube. Add a small amount of a solubilizing agent like DMSO or Tween 80 if necessary, and then bring to the final volume with sterile saline. Vortex thoroughly until fully dissolved. The final concentration of the organic solvent should be minimal and tested for toxicity in a pilot study.

  • For Corn Oil (oral gavage): Add the weighed 8-gingerol to a sterile tube and add the required volume of corn oil. Vortex until dissolved. Gentle warming may aid dissolution.

  • For CMC-Na Suspension (oral gavage): Prepare a 0.5% (w/v) solution of CMC-Na in sterile water. Add the weighed 8-gingerol to the CMC-Na solution. Vortex vigorously and sonicate if necessary to achieve a uniform suspension.

• Storage: Prepare fresh solutions for each experiment. If short-term storage is necessary, store at 4°C and protect from light.

In Vivo Immunosuppression Study in Mice

This protocol is adapted from a study investigating the immunosuppressive effects of 8-gingerol in BALB/c mice.[1][3][5]

Materials:

• BALB/c mice (5-6 weeks old)

• Ovalbumin (OVA)

• Complete and Incomplete Freund's Adjuvant

• Prepared 8-gingerol solution (25, 50, 100 mg/kg)

• Saline (control)

• Syringes and needles for injection

Protocol:

• Animal Acclimatization: Acclimatize mice for at least one week before the experiment.

• Immunization:

  • On day 0, immunize mice subcutaneously with 100 µg of OVA emulsified in Complete Freund's Adjuvant.

  • On day 7, administer a booster injection of 100 µg of OVA in Incomplete Freund's Adjuvant.

• 8-gingerol Administration:

  • Starting from day 7, administer 8-gingerol (25, 50, or 100 mg/kg) or saline (control group) intraperitoneally once daily for 7 consecutive days.

• Sample Collection: On day 14, collect blood samples for serum antibody analysis and euthanize the mice to collect spleens for splenocyte proliferation assays.

• Analysis:

  • Measure OVA-specific IgG, IgG1, and IgG2b levels in the serum using ELISA.

  • Assess splenocyte proliferation in response to mitogens (e.g., Concanavalin A, Lipopolysaccharide) and OVA using an MTT or BrdU incorporation assay.

  • Analyze splenocyte populations (e.g., CD19+ B cells, CD3+ T cells) using flow cytometry.

In Vivo Anti-Inflammatory Study in a Rat Model of Ulcerative Colitis

This protocol is based on a study evaluating the therapeutic effects of gingerols in a dextran (B179266) sulfate (B86663) sodium (DSS)-induced colitis model in rats.[2][6][15]

Materials:

• Sprague-Dawley rats

• Dextran sulfate sodium (DSS)

• Prepared 8-gingerol solution (30 mg/kg)

• Saline (control)

• Oral gavage needles

Protocol:

• Animal Acclimatization: Acclimatize rats for at least one week.

• Induction of Colitis:

  • Provide rats with drinking water containing 5% (w/v) DSS for 7 consecutive days to induce acute colitis.

• 8-gingerol Administration:

  • Following the 7-day DSS induction period, administer 8-gingerol (30 mg/kg) or saline intraperitoneally once daily for the next 7 days.

• Monitoring:

  • Monitor body weight, stool consistency, and the presence of blood in the feces daily to calculate the Disease Activity Index (DAI).

• Sample Collection and Analysis:

  • At the end of the treatment period, euthanize the rats and collect colon tissue and blood samples.

  • Measure colon length and assess macroscopic damage.

  • Perform histological analysis of colon tissue to evaluate inflammation and mucosal damage.

  • Measure levels of inflammatory cytokines (e.g., TNF-α, IL-1β) in the serum using ELISA.

  • Assess oxidative stress markers (e.g., malondialdehyde [MDA], superoxide (B77818) dismutase [SOD]) in colon tissue homogenates.

Visualization of Signaling Pathways and Workflows

Signaling Pathways Modulated by 8-gingerol

8-gingerol has been shown to modulate several key signaling pathways involved in inflammation, cell proliferation, and survival.

Caption: Inhibition of the NF-κB signaling pathway by 8-gingerol.

Caption: Inhibition of the EGFR/STAT/ERK pathway by 8-gingerol in cancer cells.[16]

Experimental Workflow

Caption: A generalized workflow for in vivo studies with 8-gingerol.

References

• 1. mdpi.com [mdpi.com]
• 2. Therapeutic Effects of 6-Gingerol, 8-Gingerol, and 10-Gingerol on Dextran Sulfate Sodium-Induced Acute Ulcerative Colitis in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Immunosuppressive activity of 8-gingerol on immune responses in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Neuroprotective effect of ginger on anti-oxidant enzymes in streptozotocin-induced diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Immunosuppressive Activity of 8-Gingerol on Immune Responses in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Anti-Inflammatory 8-Shogaol Mediates Apoptosis by Inducing Oxidative Stress and Sensitizes Radioresistance in Gastric Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Protective effect of 8-Gingerol, a potent constituent of ginger, on acute lung injury following hemorrhagic shock in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pharmacokinetics and Tissue Distribution of Gingerols and Shogaols from Ginger (Zingiber officinale Rosc.) in Rats by UPLC–Q-Exactive–HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. ijpsr.com [ijpsr.com]
• 13. cot.food.gov.uk [cot.food.gov.uk]
• 14. cot.food.gov.uk [cot.food.gov.uk]
• 15. Anti-inflammatory effect and signaling mechanism of 8-shogaol and 10-shogaol in a dextran sodium sulfate-induced colitis mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 16. 8‑Gingerol regulates colorectal cancer cell proliferation and migration through the EGFR/STAT/ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Methyl-8-gingerol as a reference standard for phytochemical analysis

Application Notes: Methyl-8-gingerol as a Reference Standard

Introduction

Methyl-8-gingerol, a derivative of the bioactive compound 8-gingerol (B1664213) found in ginger (Zingiber officinale), is an important molecule in phytochemical and pharmacological research.[1][2] As a reference standard, it is essential for the accurate identification, quantification, and quality control of ginger extracts and derived products. These application notes provide detailed protocols for the use of Methyl-8-gingerol in High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis, along with insights into its relevant biological pathways.

Physicochemical and Handling Data

Proper characterization and handling of the reference standard are crucial for reliable analytical results.

Property	Value	Reference
Chemical Formula	C20H32O4	[1][3]
IUPAC Name	1-(3,4-dimethoxyphenyl)-5-hydroxydodecan-3-one	[3]
Average Molecular Weight	336.47 g/mol	[1][3]
Monoisotopic Molecular Weight	336.230059512 g/mol	[3]
Purity (Typical)	≥95.0% (HPLC)
Appearance	Neat/Solid
Solubility	Soluble in DMSO. For the related 8-gingerol, solubility in DMSO is 64 mg/mL.	[4]
Storage Conditions	Store at -20°C for long-term stability. Aliquot stock solutions to avoid repeated freeze-thaw cycles.	[4]

Application 1: Quantification by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a reverse-phase HPLC method for the quantification of gingerols, including Methyl-8-gingerol, in various matrices such as dietary supplements, beverages, and raw plant material.[5]

Experimental Workflow for HPLC Analysis

Caption: Workflow for quantification of Methyl-8-gingerol using HPLC.

Protocol: HPLC Quantification

• Standard Preparation:

  • Prepare a stock solution of Methyl-8-gingerol (e.g., 1 mg/mL) in methanol.

  • Create a series of calibration standards (e.g., 0.2 to 200 ng/mL) by diluting the stock solution.[6] An internal standard may be added.[6]

• Sample Preparation:

  • Accurately weigh the ground ginger-containing sample (e.g., 0.5 g).[7]

  • Add a known volume of methanol (e.g., 5 mL).[7]

  • Sonicate for 60 minutes to extract the analytes.[7]

  • Centrifuge the mixture and collect the supernatant.[7]

  • Filter the supernatant through a 0.45 µm syringe filter prior to injection.

• HPLC Instrumentation and Conditions:

  • The following table details the typical parameters for analysis.

Parameter	Recommended Condition	Reference
Column	C18 or C8 Reverse-Phase (e.g., 100 mm x 2.1 mm, 3.5 µm)	[6]
Mobile Phase A	Water with 0.1% - 1.0% Formic Acid	[6][8]
Mobile Phase B	Acetonitrile	[6]
Gradient Elution	Linear gradient from 40% to 85% Acetonitrile over 12 minutes	[6]
Flow Rate	0.25 mL/min	[6]
Column Temperature	40°C	[8]
Detection Wavelength	282 nm	[5]
Injection Volume	10 µL	-

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of the Methyl-8-gingerol standards against their concentration.

  • Determine the concentration of Methyl-8-gingerol in the sample by interpolating its peak area on the calibration curve.

Application 2: Structural Confirmation by LC-MS/MS (B15284909)

LC-MS/MS provides high sensitivity and selectivity for the confirmation of Methyl-8-gingerol identity, even in complex matrices. This is achieved by monitoring specific precursor-to-product ion transitions.

Protocol: LC-MS/MS Analysis

• Standard and Sample Preparation:

  • Prepare standards and samples as described in the HPLC protocol. Dilutions may be necessary to fall within the linear range of the mass spectrometer.

• LC-MS/MS Instrumentation and Conditions:

  • The chromatographic separation can be performed using the HPLC conditions described previously. The eluent is then directed to the mass spectrometer.

Parameter	Recommended Condition	Reference
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative	[6][8]
Source Voltage	4.5 kV	[8]
Capillary Temperature	200°C	[8]
Scan Mode	Selected Reaction Monitoring (SRM) or Product Ion Scan	[6]
Precursor Ion [M-H]⁻ (for 8-gingerol)	m/z 321	[9]
Product Ions (for 8-gingerol)	m/z 193, m/z 127	[9]
Collision Gas	Argon	-
Dwell Time	50 ms per transition	[6]

Note: Precursor and product ions for Methyl-8-gingerol may differ slightly from 8-gingerol due to the methyl group and should be confirmed empirically.

Application 3: Bioactivity and Signaling Pathway Investigation

While research on Methyl-8-gingerol is emerging, the bioactivity of the closely related 8-gingerol is well-documented. 8-gingerol exhibits anti-inflammatory, antioxidant, and anticancer properties.[4][10] It has been shown to inhibit cancer cell proliferation and migration by targeting the Epidermal Growth Factor Receptor (EGFR) and its downstream signaling pathways, STAT3 and ERK.[10][11] Methyl-8-gingerol can be used as a reference standard to investigate and differentiate the activities of various gingerol derivatives.

Signaling Pathway of 8-Gingerol

Caption: 8-Gingerol inhibits the EGFR/STAT3/ERK signaling pathway.[11]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Showing Compound Methyl-[8]-gingerol (FDB007813) - FooDB [foodb.ca]
• 4. selleckchem.com [selleckchem.com]
• 5. High-performance liquid chromatographic analysis of 6-gingerol, 8-gingerol, 10-gingerol, and 6-shogaol in ginger-containing dietary supplements, spices, teas, and beverages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification and Quantification of Gingerols and Related Compounds in Ginger Dietary Supplements Using High Performance Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tsapps.nist.gov [tsapps.nist.gov]
• 8. Analysis of Chemical Properties of Edible and Medicinal Ginger by Metabolomics Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]
• 11. 8‑Gingerol regulates colorectal cancer cell proliferation and migration through the EGFR/STAT/ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Assessment of Methyl-8-gingerol Cytotoxicity using MTT and XTT Cell Viability Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methyl-8-gingerol, a derivative of the bioactive gingerol compounds found in ginger (Zingiber officinale), is a subject of interest for its potential therapeutic properties, including anti-inflammatory and anti-carcinogenic effects.[1] Evaluating the cytotoxicity of such natural compounds is a critical first step in drug discovery and development. This application note provides detailed protocols for assessing the cytotoxic effects of Methyl-8-gingerol using two common colorimetric cell viability assays: MTT and XTT.

These assays are fundamental tools in toxicology and pharmacology for quantifying cellular responses to chemical compounds.[2] They measure the metabolic activity of cells, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[3]

Principles of the Assays

Both MTT and XTT assays are based on the ability of metabolically active cells to reduce a tetrazolium salt to a colored formazan (B1609692) product.[2][4] The quantity of the formazan produced is directly proportional to the number of viable cells.[4][5]

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a widely used method for assessing cell metabolic activity.[3] In viable cells, mitochondrial dehydrogenases, such as succinate (B1194679) dehydrogenase, cleave the yellow tetrazolium salt MTT to form insoluble purple formazan crystals.[2][3][6] These crystals accumulate within the cells and must be dissolved using a solubilizing agent, such as Dimethyl Sulfoxide (DMSO), before the absorbance can be measured spectrophotometrically.[3][7] The intensity of the purple color is directly proportional to the number of metabolically active cells.[2]

XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) Assay

The XTT assay is a second-generation tetrazolium salt-based assay. Unlike MTT, the formazan product of XTT reduction is water-soluble, eliminating the need for a solubilization step.[8] This reaction occurs primarily at the cell surface via trans-plasma membrane electron transport. The reduction of XTT is often facilitated by an intermediate electron acceptor, such as N-methyl dibenzopyrazine methyl sulfate (B86663) (PMS), which enhances the sensitivity of the assay. The amount of the orange, water-soluble formazan dye is quantified by measuring absorbance, which correlates with the number of viable cells.[4] This simplified protocol makes the XTT assay particularly suitable for high-throughput screening.

Visualization of Assay Workflows and Principles

MTT & XTT Assay Workflow Comparison

References

• 1. selleckchem.com [selleckchem.com]
• 2. MTT assay protocol | Abcam [abcam.com]
• 3. innovation.world [innovation.world]
• 4. tribioscience.com [tribioscience.com]
• 5. MTT Assay | AAT Bioquest [aatbio.com]
• 6. bioquochem.com [bioquochem.com]
• 7. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]

Technical Notes & Optimization

Technical Support Center: Improving the Solubility of Methyl-8-gingerol for In Vitro Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of Methyl-8-gingerol in in vitro experimental setups.

Frequently Asked Questions (FAQs)

Q1: What is Methyl-8-gingerol and why is its solubility a concern?

Methyl-8-gingerol is a bioactive phenolic compound found in ginger.[1][2] Like many natural phenolic compounds, it is practically insoluble in water, which poses a significant challenge for its use in aqueous-based in vitro assays, such as cell culture experiments.[1] Poor solubility can lead to compound precipitation, inaccurate concentration measurements, and unreliable experimental results.

Q2: Which organic solvents are recommended for creating a stock solution of Methyl-8-gingerol?

Dimethyl sulfoxide (B87167) (DMSO), ethanol, and methanol (B129727) are commonly used organic solvents for dissolving gingerols and other phenolic compounds.[3][4][5] DMSO is a powerful polar aprotic solvent capable of dissolving a wide range of polar and nonpolar compounds.[6][7] For the closely related compound 8-gingerol, a solubility of 64 mg/mL in fresh DMSO has been reported.[8]

Q3: What is the maximum recommended concentration of DMSO for cell-based assays?

The final concentration of DMSO in your cell culture medium should be kept as low as possible to avoid cytotoxicity. Most cell lines can tolerate up to 0.5% DMSO without significant adverse effects.[9] However, the tolerance is cell-line dependent, with primary cells often being more sensitive.[9] It is imperative to perform a vehicle control experiment to determine the non-toxic concentration of your chosen solvent on your specific cell line.[9]

Q4: My Methyl-8-gingerol precipitates when I dilute the DMSO stock solution into my aqueous buffer or cell culture medium. What can I do?

This phenomenon, often called "solvent shock," occurs when a compound that is soluble in a concentrated organic solvent is rapidly diluted into an aqueous solution where it is poorly soluble. Several strategies can mitigate this issue:

• Optimize DMSO Concentration: Ensure the final DMSO concentration is as low as possible, ideally below 0.5%.[9]

• Use a Co-solvent: Adding a small, permissible amount of another organic solvent that is miscible with your aqueous system may help.[3][9]

• Serial Dilutions: Perform a stepwise, serial dilution of your stock solution in the aqueous buffer rather than a single large dilution.

• Gentle Warming: Slightly warming the aqueous buffer before adding the compound stock can sometimes improve solubility. Be cautious not to degrade the compound or affect your experimental system.

• Alternative Solubilization Methods: If precipitation persists, more advanced techniques like pH adjustment or the use of cyclodextrins may be necessary.[9]

Troubleshooting Guide

This guide provides solutions to common problems encountered when preparing Methyl-8-gingerol for in vitro studies.

Problem	Potential Cause	Suggested Solution
Compound Precipitation in Stock Solution	The compound is not fully dissolved or the solvent has absorbed moisture, reducing its solvating capacity.	Use fresh, anhydrous DMSO.[8] Gentle warming or sonication can help ensure the compound is fully dissolved. Store stock solutions with desiccant.
Precipitation Upon Dilution in Aqueous Buffer	Poor aqueous solubility; "solvent shock" from rapid dilution.	Perform serial dilutions. Reduce the final DMSO concentration. Consider alternative solubilization methods outlined in this guide, such as pH adjustment or cyclodextrin (B1172386) complexation.[9]
Inconsistent or Poorly Reproducible Results	The compound may not be fully dissolved in the stock, or it may be precipitating at an intermediate dilution step or in the final assay plate.	Visually inspect all solutions for precipitation at each step. Ensure the stock solution is clear. Prepare fresh dilutions for each experiment.
Cell Toxicity Observed in Vehicle Control	The concentration of the organic solvent (e.g., DMSO) is too high for the specific cell line.	Determine the maximum tolerated solvent concentration for your cell line and experimental duration by running a dose-response curve with the solvent alone.[9] Aim for a final concentration below 0.5%.[9]

Quantitative Data Summary: Solubility of Related Gingerols

While specific solubility data for Methyl-8-gingerol is limited, data for structurally similar gingerols can provide a useful reference.

Compound	Solvent	Solubility	Molar Concentration (Approx.)
8-Gingerol	DMSO	64 mg/mL[8]	198.5 mM
6-Gingerol	Ethanol	~30 mg/mL[5]	102 mM
6-Gingerol	Dimethyl formamide (B127407) (DMF)	~30 mg/mL[5]	102 mM
6-Gingerol	DMSO	~25 mg/mL[5]	85 mM
6-Gingerol	PBS (pH 7.2)	~1 mg/mL[5]	3.4 mM

Detailed Experimental Protocols

Protocol 1: Preparation of a Methyl-8-gingerol Stock Solution

• Weigh the desired amount of Methyl-8-gingerol powder in a sterile microcentrifuge tube.

• Add the required volume of fresh, anhydrous DMSO to achieve the desired stock concentration (e.g., 50 mM).

• Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming (to 37°C) or brief sonication can be used to aid dissolution if necessary.

• Visually inspect the solution to ensure there are no visible particles.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -80°C, protected from light.

Protocol 2: Solubilization Using Hydroxypropyl-β-cyclodextrin (HP-β-CD)

This method, adapted for phenolic compounds, aims to form an inclusion complex to enhance aqueous solubility.[9]

• Prepare Cyclodextrin Solution: Dissolve a calculated molar excess (e.g., 5 to 10-fold) of HP-β-CD in deionized water with constant stirring.

• Prepare Methyl-8-gingerol Solution: In a separate container, dissolve the Methyl-8-gingerol in a minimal amount of a suitable organic solvent like ethanol.

• Mixing: Slowly add the Methyl-8-gingerol solution dropwise to the aqueous HP-β-CD solution while stirring continuously.

• Equilibration: Seal the container and stir the mixture at room temperature for 24-48 hours, protected from light, to allow for the formation of the inclusion complex.

• Solvent Removal (Optional): If the organic solvent used is volatile and needs to be removed, this can be done using a rotary evaporator or by freeze-drying (lyophilization).

• Sterilization: Sterilize the final solution by filtering through a 0.22 µm syringe filter before use in cell culture.

Visualizations

Experimental Workflow for Improving Solubility

Caption: Workflow for dissolving and troubleshooting Methyl-8-gingerol solubility.

Simplified Signaling Pathway Potentially Modulated by Gingerols

Gingerols have been shown to modulate several key signaling pathways involved in inflammation and cancer, such as NF-κB and PI3K/Akt.[2][10][11][12]

References

• 1. Showing Compound Methyl-[8]-gingerol (FDB007813) - FooDB [foodb.ca]
• 2. Bioactive Compounds and Bioactivities of Ginger (Zingiber officinale Roscoe) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Extraction and characterization of phenolic compounds and their potential antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 7. gchemglobal.com [gchemglobal.com]
• 8. selleckchem.com [selleckchem.com]
• 9. benchchem.com [benchchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. 8-GINGEROL CAS#: 23513-08-8 [chemicalbook.com]
• 12. Anti-Inflammatory Therapeutic Potential of 6,8,10-Gingerols Against Cox Pathway by Molecular Docking Analysis[v1] | Preprints.org [preprints.org]

Technical Support Center: Optimizing Methyl-8-gingerol for Neuroprotective Effects

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the neuroprotective effects of Methyl-8-gingerol. Due to the limited specific data on Methyl-8-gingerol, this guide incorporates information from its close structural analog, 8-gingerol (B1664213), to provide a comprehensive resource.

Frequently Asked Questions (FAQs)

1. What is Methyl-8-gingerol and what are its potential neuroprotective properties?

Methyl-8-gingerol is a derivative of 8-gingerol, a bioactive compound found in ginger (Zingiber officinale).[1] Ginger and its constituents, including gingerols, are known for their antioxidant and anti-inflammatory properties, which are key mechanisms in neuroprotection.[2][3] While research specifically on Methyl-8-gingerol is limited, studies on 8-gingerol suggest it may protect neurons from damage by modulating signaling pathways involved in inflammation and oxidative stress.[4][5]

2. How should I prepare a stock solution of Methyl-8-gingerol?

It is recommended to dissolve Methyl-8-gingerol or 8-gingerol in dimethyl sulfoxide (B87167) (DMSO) to prepare a high-concentration stock solution. To avoid precipitation and ensure stability, store the stock solution in aliquots at -20°C or -80°C and avoid repeated freeze-thaw cycles. The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.5%) to prevent solvent-induced cytotoxicity.

3. Can Methyl-8-gingerol cross the blood-brain barrier (BBB)?

Studies using a Parallel Artificial Membrane Permeability Assay (PAMPA-BBB) have shown that 8-gingerol can penetrate the BBB via passive diffusion.[6][7][8] This suggests that Methyl-8-gingerol may also be able to reach the central nervous system, making it a candidate for in vivo studies of neurodegenerative diseases.

4. What are the known signaling pathways modulated by 8-gingerol that are relevant to neuroprotection?

Research indicates that 8-gingerol and related compounds can exert their protective effects by modulating key signaling pathways:

• NF-κB Signaling: By inhibiting the activation of NF-κB, 8-gingerol can reduce the expression of pro-inflammatory cytokines, a major contributor to neuroinflammation.[5][9]

• MAPK Signaling: 8-gingerol has been shown to inhibit the MAPK pathway, which is involved in cellular stress responses, inflammation, and apoptosis.[4]

• Nrf2/HO-1 Pathway: Activation of the Nrf2/HO-1 pathway by 8-gingerol can enhance the expression of antioxidant enzymes, thereby protecting cells from oxidative stress.[4]

Troubleshooting Guides

Issue 1: Low or No Neuroprotective Effect Observed

Possible Cause	Troubleshooting & Optimization
Suboptimal Concentration	Perform a dose-response experiment to determine the optimal concentration range. Start with a broad range (e.g., 1-100 µM) and narrow down to the most effective, non-toxic concentrations.
Compound Instability	Prepare fresh dilutions from a frozen stock solution for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.
Ineffective Injury Model	Ensure your positive control for neuronal injury (e.g., H₂O₂, MPP+) is causing a consistent and appropriate level of cell death (typically 30-50%). Titrate the concentration of the neurotoxic agent if necessary.
Cell Line and Passage Number	Use a consistent and low passage number for your cells. Different cell lines (e.g., SH-SY5Y, PC12) may have varying sensitivities to both the neurotoxic agent and the compound.

Issue 2: Compound Precipitation in Culture Medium

Possible Cause	Troubleshooting & Optimization
Poor Solubility	Ensure the final DMSO concentration is as low as possible (ideally ≤ 0.1%). Test the solubility in a simpler buffered solution like PBS to determine if components in the full medium are contributing to precipitation.
Temperature Effects	Pre-warm the cell culture medium to 37°C before adding the stock solution.
High Concentration	If precipitation occurs at higher concentrations, consider using a lower, more soluble concentration for your experiments.

Issue 3: Inconsistent Results in Western Blot Analysis of Signaling Pathways

Possible Cause	Troubleshooting & Optimization
Suboptimal Treatment Time	Perform a time-course experiment to determine the optimal time point for observing changes in protein phosphorylation or expression after treatment.
Poor Antibody Quality	Use validated antibodies specific for the target proteins. Run positive and negative controls to ensure antibody specificity.
Protein Degradation	Use protease and phosphatase inhibitors in your lysis buffer to prevent protein degradation and dephosphorylation.

Data Presentation

Table 1: Solubility of 8-Gingerol

Solvent	Solubility
DMSO	25-64 mg/mL[6][7]
DMF	30 mg/mL[6]
Ethanol	30 mg/mL[6]
PBS (pH 7.2)	1 mg/mL[6]

Table 2: In Vivo Dosages of 8-Gingerol and Related Compounds in Animal Models

Compound	Animal Model	Dosage	Route of Administration	Observed Effect	Reference
8-Gingerol	Rat (Hemorrhagic Shock)	15 and 30 mg/kg	Intraperitoneal	Reduced acute lung injury	[4]
8-Gingerol	Mouse (Immunosuppression)	50 and 100 mg/kg	Not specified	Suppressed humoral and cellular immune responses	[10]
6-Gingerol	Rat (Cerebral Ischemia)	5, 10, and 20 mg/kg	Intraperitoneal	Reduced brain infarct volume	[11]
6-Gingerol-rich fraction	Rat (Neurotoxicity)	100 and 200 mg/kg	Oral	Protection against brain damage	[12]

Experimental Protocols

Protocol 1: In Vitro Neuroprotection Assay using SH-SY5Y Cells and MPP+

This protocol is adapted from general procedures for assessing neuroprotection against MPP+, a neurotoxin commonly used to model Parkinson's disease.[13][14][15]

• Cell Culture:

  • Culture human neuroblastoma SH-SY5Y cells in DMEM supplemented with 10% FBS, 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified atmosphere of 5% CO₂.

• Cell Seeding:

  • Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.

• Treatment:

  • Prepare stock solutions of Methyl-8-gingerol in DMSO.

  • After 24 hours of cell seeding, replace the medium with fresh medium containing various non-toxic concentrations of Methyl-8-gingerol (e.g., 1, 5, 10, 25, 50 µM).

  • Incubate for a predetermined time (e.g., 1-2 hours) as a pre-treatment.

  • Add MPP+ to the wells to a final concentration that induces approximately 50% cell death (e.g., 1 mM) to induce cytotoxicity.

  • Include control groups: untreated cells (negative control) and cells treated with MPP+ only (positive control).

  • Incubate the plates for an additional 24-48 hours.

• MTT Assay for Cell Viability:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the untreated control.

Protocol 2: Western Blot Analysis for Nrf2 Activation

This protocol outlines the general steps for assessing the activation of the Nrf2 pathway.[4]

• Cell Culture and Treatment:

  • Seed SH-SY5Y or PC12 cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with the optimal neuroprotective concentration of Methyl-8-gingerol for a predetermined time (e.g., 6, 12, 24 hours).

• Protein Extraction:

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Separate 20-40 µg of protein per sample on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against Nrf2, HO-1, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Mandatory Visualization

References

• 1. researchgate.net [researchgate.net]
• 2. frontlineprofessionalsjournal.info [frontlineprofessionalsjournal.info]
• 3. Polypharmacology and Neuroprotective Effects of Gingerol in Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Potential Role of Ginger (Zingiber officinale Roscoe) in the Prevention of Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An Integrative Approach to Identifying Neuroprotective Natural Compounds for Neurodevelopmental Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Blood-brain barrier permeability study of ginger constituents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Gingerol-Enriched Ginger Supplementation Mitigates Neuropathic Pain via Mitigating Intestinal Permeability and Neuroinflammation: Gut-Brain Connection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. graphviz.org [graphviz.org]
• 11. spandidos-publications.com [spandidos-publications.com]
• 12. Neuroprotective role of 6-Gingerol-rich fraction of Zingiber officinale (Ginger) against acrylonitrile-induced neurotoxicity in male Wistar rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Neuroprotection of Andrographolide against Neurotoxin MPP+-Induced Apoptosis in SH-SY5Y Cells via Activating Mitophagy, Autophagy, and Antioxidant Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 15. cdt-card.cm-uj.krakow.pl [cdt-card.cm-uj.krakow.pl]

Stability of Methyl-8-gingerol in different solvent systems

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability of Methyl-8-gingerol in various solvent systems. The information is presented in a question-and-answer format to directly address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for Methyl-8-gingerol?

A1: The primary degradation pathway for Methyl-8-gingerol, similar to other gingerols, is dehydration. The β-hydroxy ketone group in the alkyl chain is susceptible to elimination of water, leading to the formation of the corresponding α,β-unsaturated ketone, known as Methyl-8-shogaol. This conversion is often accelerated by heat and acidic or basic conditions.[1]

Q2: How do pH and temperature affect the stability of Methyl-8-gingerol in aqueous solutions?

A2: While specific data for Methyl-8-gingerol is limited, studies on analogous compounds like 6-gingerol (B72531) and 8-gingerol (B1664213) indicate that stability is highly dependent on pH and temperature. Generally, gingerols exhibit the greatest stability in slightly acidic conditions, around pH 4.[2][3] Both highly acidic and alkaline conditions, as well as elevated temperatures, significantly accelerate the dehydration process to form shogaols.[1][3]

Q3: What solvents are recommended for storing Methyl-8-gingerol stock solutions?

A3: For short-term storage, it is advisable to use aprotic organic solvents such as acetonitrile (B52724) or methanol (B129727).[4][5] For long-term storage, solutions should be kept at low temperatures (e.g., -20°C or -80°C) in tightly sealed containers to minimize solvent evaporation and exposure to moisture and light. It is recommended to prepare fresh working solutions from a concentrated stock to ensure accuracy in experiments.

Q4: Are there any known incompatibilities of Methyl-8-gingerol with common excipients?

A4: While specific incompatibility studies on Methyl-8-gingerol are not widely available, its chemical structure suggests potential interactions with certain excipients. Excipients with acidic or basic properties could catalyze degradation. Additionally, oxidizing agents may also affect the stability of the phenolic moiety of the molecule. Preliminary compatibility studies are recommended when developing new formulations.

Troubleshooting Guides

Issue 1: Rapid Degradation of Methyl-8-gingerol in Solution

Symptoms:

• Loss of Methyl-8-gingerol peak area in HPLC analysis over a short period.

• Appearance of a new peak corresponding to Methyl-8-shogaol.

Possible Causes & Solutions:

Cause	Solution
Inappropriate Solvent pH	If using aqueous buffers, ensure the pH is in the optimal stability range (around pH 4). Avoid highly acidic or alkaline conditions.[2][3]
High Temperature	Prepare and store solutions at low temperatures. Avoid heating solutions unless required for a specific experimental step.
Presence of Catalysts	Ensure solvents and containers are free from acidic or basic contaminants.
Extended Storage of Dilute Solutions	Prepare fresh dilutions for each experiment from a concentrated stock solution stored under appropriate conditions.

Issue 2: Inconsistent Quantification of Methyl-8-gingerol

Symptoms:

• Poor reproducibility of analytical results.

• Drifting baseline or appearance of ghost peaks in HPLC chromatograms.

Possible Causes & Solutions:

Cause	Solution
Adsorption to Container Surfaces	Use silanized glass vials or polypropylene (B1209903) containers to minimize adsorption, especially for dilute solutions.
Incomplete Dissolution	Ensure complete dissolution of the compound in the chosen solvent. Sonication may aid in this process.
Solvent Evaporation	Keep vials tightly capped and use autosamplers with temperature control if available.
Carryover in HPLC System	Implement a robust needle wash protocol in your HPLC method, using a strong solvent like acetonitrile or methanol.

Issue 3: Difficulty in Separating Methyl-8-gingerol from its Degradants

Symptoms:

• Co-elution or poor resolution between Methyl-8-gingerol and Methyl-8-shogaol peaks in HPLC.

Possible Causes & Solutions:

Cause	Solution
Suboptimal HPLC Method	Optimize the mobile phase composition. A gradient elution with acetonitrile and water is commonly effective. Adjusting the gradient slope or using a different organic modifier (e.g., methanol) may improve separation.[6][7]
Inappropriate Column Chemistry	A C18 column is generally suitable for gingerol analysis.[6][7] If resolution is still an issue, consider a column with a different packing material or a longer column length.
Incorrect Detection Wavelength	The optimal UV detection wavelength for gingerols is typically around 280-282 nm.[7][8]

Experimental Protocols

Forced Degradation Study Protocol

Forced degradation studies are essential to understand the intrinsic stability of a molecule and to develop stability-indicating analytical methods.[9][10][11]

1. Preparation of Stock Solution:

• Prepare a stock solution of Methyl-8-gingerol at a concentration of 1 mg/mL in methanol or acetonitrile.[4]

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60°C for 2 hours.

• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60°C for 30 minutes.

• Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room temperature for 24 hours.

• Thermal Degradation: Incubate the stock solution at 80°C for 48 hours.

• Photostability: Expose the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

3. Sample Analysis:

• After the specified stress period, neutralize the acidic and basic samples.

• Dilute all samples to a suitable concentration (e.g., 100 µg/mL) with the mobile phase.

• Analyze the samples using a validated stability-indicating HPLC method.

Stability-Indicating HPLC Method

Parameter	Condition
Column	C18, 4.6 x 250 mm, 5 µm
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid
Gradient	0-20 min, 40-90% B;20-25 min, 90% B;25-30 min, 40% B
Flow Rate	1.0 mL/min
Detection	UV at 282 nm[8]
Injection Volume	10 µL
Column Temperature	30°C

Visualizations

Forced degradation experimental workflow.

Primary degradation pathway of Methyl-8-gingerol.

References

• 1. mdpi.com [mdpi.com]
• 2. [PDF] Pharmacokinetics of 6-Gingerol, 8-Gingerol, 10-Gingerol, and 6-Shogaol and Conjugate Metabolites in Healthy Human Subjects | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. akjournals.com [akjournals.com]
• 5. researchgate.net [researchgate.net]
• 6. Identification and Quantification of Gingerols and Related Compounds in Ginger Dietary Supplements Using High Performance Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ymcamerica.com [ymcamerica.com]
• 8. High-performance liquid chromatographic analysis of 6-gingerol, 8-gingerol, 10-gingerol, and 6-shogaol in ginger-containing dietary supplements, spices, teas, and beverages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medcraveonline.com [medcraveonline.com]
• 10. pharmoutsourcing.com [pharmoutsourcing.com]
• 11. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Potential degradation products of Methyl-8-gingerol under experimental conditions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the potential degradation products of Methyl-8-gingerol under common experimental conditions. The information is presented in a question-and-answer format to directly address potential issues encountered during research and development.

Disclaimer: Specific experimental data on the degradation of Methyl-8-gingerol is limited in publicly available literature. The information provided is primarily based on studies of the closely related and more extensively studied gingerols, such as[1]-gingerol and[2]-gingerol. The degradation pathways are expected to be analogous due to structural similarities.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation products of Methyl-8-gingerol?

A1: Based on studies of analogous gingerols, the primary degradation product of Methyl-8-gingerol is expected to be Methyl-8-shogaol . This occurs through a dehydration reaction.[3][4] Another potential, though less commonly reported, degradation pathway is retro-aldol cleavage , which would yield zingerone (or its methylated equivalent) and a corresponding aldehyde.

Q2: What experimental conditions are known to cause the degradation of gingerols?

A2: Gingerols are known to be sensitive to:

• High Temperatures: Significant degradation is observed at temperatures above 60°C. The rate of degradation increases with temperature.

• Acidic and Alkaline pH: Gingerols are most stable in a slightly acidic environment (around pH 4).[4][5] Both strongly acidic (pH 1) and alkaline conditions can catalyze degradation.[5]

Q3: I see an unexpected peak in my HPLC/LC-MS analysis of a Methyl-8-gingerol sample. Could it be a degradation product?

A3: It is highly probable. If your sample has been exposed to high temperatures or non-neutral pH, the appearance of a new peak corresponding to Methyl-8-shogaol is likely. Shogaols are less polar than their corresponding gingerols, so they will have a longer retention time on a reverse-phase HPLC column. You can confirm the identity of the new peak using mass spectrometry, looking for a molecular weight corresponding to the dehydrated form of Methyl-8-gingerol.

Q4: How can I minimize the degradation of Methyl-8-gingerol during my experiments?

A4: To minimize degradation, it is recommended to:

• Maintain low temperatures (e.g., on ice or at 4°C) whenever possible.

• Use a buffered solution with a pH around 4 for sample preparation and storage.[4][5]

• Avoid prolonged storage of solutions, even at low temperatures.

• Use freshly prepared solutions for your experiments.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Loss of Methyl-8-gingerol peak intensity over time	Degradation of the compound.	- Check the pH and temperature of your storage and experimental conditions. - Prepare fresh samples immediately before analysis. - Analyze a sample of the solvent/buffer to rule out matrix effects.
Appearance of a new, less polar peak in chromatogram	Formation of Methyl-8-shogaol via dehydration.	- Confirm the identity of the new peak using LC-MS. The mass should correspond to Methyl-8-gingerol minus a water molecule (18 Da). - Review your experimental protocol for any steps involving high heat or extreme pH.
Inconsistent results between experimental replicates	Variable degradation due to inconsistent sample handling.	- Standardize sample preparation and handling procedures, paying close attention to temperature and incubation times. - Ensure all solutions are at the same pH.

Quantitative Data on Gingerol Degradation

Temperature (°C)	pH	Incubation Time (hours)	Approximate[1]-gingerol Remaining (%)	Key Observation
37	1-7	24	>95%	Relatively stable at physiological temperature and neutral to acidic pH.
60	Not Specified	24	<50%	Significant degradation occurs at elevated temperatures.
80	1 (0.1 M HCl)	24	~50%	Rapid degradation in acidic conditions at high temperatures.
100	1	2	~55% (equilibrium reached)	Reaches equilibrium with[1]-shogaol quickly at high temperature and low pH.[4]

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Analysis of Gingerol Degradation

This is a general method that can be adapted for the analysis of Methyl-8-gingerol and its degradation products.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water is commonly used. A typical gradient might be starting from 60% acetonitrile and increasing to 80% over 20-30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 280 nm.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition. Ensure the sample is filtered through a 0.45 µm filter before injection.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Primary degradation pathways of Methyl-8-gingerol.

Caption: Workflow for analyzing Methyl-8-gingerol degradation.

References

• 1. Identification and Quantification of Gingerols and Related Compounds in Ginger Dietary Supplements Using High Performance Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. Formation of 6-, 8- and 10-Shogaol in Ginger through Application of Different Drying Methods: Altered Antioxidant and Antimicrobial Activity [mdpi.com]
• 4. The stability of gingerol and shogaol in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Poor Oral Bioavailability of Methyl-8-gingerol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the poor oral bioavailability of Methyl-8-gingerol.

Disclaimer: Data for 8-gingerol (B1664213) is used as a proxy for Methyl-8-gingerol where specific data for the methylated compound is not available, due to their structural similarity.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors contributing to the poor oral bioavailability of Methyl-8-gingerol?

A1: The primary factors are its low aqueous solubility and extensive first-pass metabolism. Methyl-8-gingerol is practically insoluble in water, which limits its dissolution in the gastrointestinal fluids, a prerequisite for absorption[1]. Furthermore, like other gingerols, it undergoes rapid metabolism in the intestines and liver, primarily through glucuronidation and sulfation, leading to low systemic levels of the active compound[2][3][4].

Q2: What are the most promising strategies to enhance the oral bioavailability of Methyl-8-gingerol?

A2: The most promising strategies focus on improving its solubility and protecting it from extensive metabolism. These include:

• Nanoformulations: Encapsulating Methyl-8-gingerol into nanoparticles, such as liposomes, solid lipid nanoparticles (SLNs), or polymeric nanoparticles, can enhance its solubility and permeability[5][6][7].

• Lipid-Based Formulations: Self-nano emulsifying drug delivery systems (SNEDDS) are isotropic mixtures of oils, surfactants, and co-surfactants that form nanoemulsions upon gentle agitation in aqueous media, such as gastrointestinal fluids. This can significantly improve the dissolution and absorption of lipophilic drugs like Methyl-8-gingerol[8][9][10].

Q3: How can I assess the oral permeability of my Methyl-8-gingerol formulation in vitro?

A3: The Caco-2 cell permeability assay is a widely accepted in vitro model that mimics the human intestinal epithelium[11][12]. This assay measures the transport of a compound across a monolayer of differentiated Caco-2 cells, providing an estimate of its intestinal permeability and potential for oral absorption[11][12].

Q4: What are the main metabolites of gingerols, and how are they formed?

A4: The main metabolites of gingerols are glucuronide and sulfate (B86663) conjugates, formed during Phase II metabolism[2][3]. Ketone reduction is also a major metabolic pathway, leading to the formation of gingerdiols[13]. These reactions primarily occur in the liver and intestinal cells and are responsible for the rapid clearance of gingerols from the systemic circulation[4].

Troubleshooting Guides

Issue 1: Low Entrapment Efficiency in Nanoformulation

Potential Cause	Troubleshooting Step
Poor solubility of Methyl-8-gingerol in the lipid/polymer matrix.	Screen various lipids or polymers to find one with better solubilizing capacity for Methyl-8-gingerol.
Drug precipitation during the formulation process.	Optimize the solvent evaporation rate or the temperature of the process. For emulsion-based systems, ensure the drug is fully dissolved in the oil phase before emulsification.
Insufficient amount of stabilizing surfactant.	Increase the surfactant concentration or try a different surfactant with a more appropriate HLB value.

Issue 2: Instability of the Nanoformulation (e.g., aggregation, drug leakage)

Potential Cause	Troubleshooting Step
Inadequate surface charge or steric hindrance.	Optimize the concentration of the stabilizer (surfactant or polymer). For electrostatic stabilization, ensure the zeta potential is sufficiently high (typically > ±30 mV).
Ostwald ripening in nanoemulsions.	Use a combination of a highly soluble oil and a poorly soluble oil to minimize Ostwald ripening.
Drug crystallization over time.	Ensure the drug is molecularly dispersed within the carrier. Amorphous solid dispersions can prevent crystallization.

Issue 3: High Variability in Caco-2 Permeability Assay Results

| Potential Cause | Troubleshooting Step | | Inconsistent Caco-2 cell monolayer integrity. | Regularly measure the transepithelial electrical resistance (TEER) of the monolayers to ensure they are confluent and have intact tight junctions before each experiment. A TEER value between 300-500 Ω·cm² is generally considered acceptable[11]. Also, perform a Lucifer yellow permeability test to confirm monolayer integrity[11]. | | Efflux transporter activity (e.g., P-glycoprotein). | Conduct bidirectional permeability studies (apical-to-basolateral and basolateral-to-apical) to determine the efflux ratio. If the efflux ratio is high, consider co-administration with a known P-gp inhibitor to confirm the involvement of efflux transporters. | | Low recovery of the compound. | Check for non-specific binding of Methyl-8-gingerol to the culture plates or inserts. Using plates with low-binding surfaces can mitigate this issue. Also, assess the metabolic stability of the compound in the presence of Caco-2 cells. |

Quantitative Data

Table 1: Pharmacokinetic Parameters of 8-Gingerol Metabolites in Healthy Humans after a Single Oral Dose of 2.0 g Ginger Extract.

Metabolite	Cmax (µg/mL) (Mean ± SE)	Tmax (minutes) (Mean ± SE)	AUC (µg·hr/mL) (Mean ± SE)	Half-life (hr)
8-Gingerol Glucuronide	0.23 ± 0.16	73.1 ± 29.4	18.1 ± 20.3	< 2
8-Gingerol Sulfate	Detectable in only one participant	-	-	-

Data adapted from Zick et al., 2008[3][14]. Note: Free 8-gingerol was not detected in plasma[2][3].

Experimental Protocols

Protocol 1: Preparation of Methyl-8-gingerol Loaded Self-Nano Emulsifying Drug Delivery System (SNEDDS)

• Screening of Excipients:

  • Oils: Determine the solubility of Methyl-8-gingerol in various oils (e.g., virgin coconut oil, oleic acid, Capryol 90).

  • Surfactants: Screen surfactants (e.g., Tween 80, Cremophor RH40, Labrasol) for their ability to emulsify the selected oil phase.

  • Co-surfactants: Test co-surfactants (e.g., PEG 400, Transcutol P) for their ability to improve the nanoemulsification process.

• Construction of Ternary Phase Diagram:

  • Prepare mixtures of the selected oil, surfactant, and co-surfactant at various ratios.

  • Titrate each mixture with water and observe the formation of nanoemulsions.

  • Plot the nanoemulsion region on a ternary phase diagram to identify the optimal concentration ranges.

• Preparation of Methyl-8-gingerol SNEDDS:

  • Accurately weigh the selected oil, surfactant, and co-surfactant based on the optimal ratio determined from the phase diagram.

  • Add the required amount of Methyl-8-gingerol to the mixture.

  • Gently heat (if necessary) and vortex until a clear and homogenous solution is obtained.

• Characterization of SNEDDS:

  • Droplet Size and Polydispersity Index (PDI): Dilute the SNEDDS formulation with water and measure the droplet size and PDI using dynamic light scattering.

  • Zeta Potential: Determine the surface charge of the nanoemulsion droplets.

  • Emulsification Time: Measure the time taken for the SNEDDS to form a nanoemulsion in simulated gastric and intestinal fluids.

Protocol 2: Caco-2 Cell Permeability Assay

• Cell Culture:

  • Culture Caco-2 cells in a suitable medium (e.g., DMEM with 10% FBS, 1% non-essential amino acids, and 1% penicillin-streptomycin).

  • Seed the cells onto Transwell inserts and culture for 21 days to allow for differentiation and monolayer formation[11].

• Monolayer Integrity Assessment:

  • Measure the TEER of the cell monolayers using a voltmeter.

  • Perform a Lucifer yellow permeability assay to confirm the integrity of the tight junctions.

• Permeability Study:

  • Wash the cell monolayers with pre-warmed Hanks' Balanced Salt Solution (HBSS).

  • Add the Methyl-8-gingerol formulation (dissolved in HBSS) to the apical (donor) chamber.

  • Add fresh HBSS to the basolateral (receiver) chamber.

  • Incubate at 37°C with gentle shaking.

  • At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber and replace with fresh HBSS.

  • For bidirectional studies, repeat the process by adding the compound to the basolateral chamber and sampling from the apical chamber.

• Sample Analysis:

  • Quantify the concentration of Methyl-8-gingerol in the collected samples using a validated analytical method, such as LC-MS/MS.

• Calculation of Apparent Permeability Coefficient (Papp):

  • Calculate the Papp value using the following equation: Papp = (dQ/dt) / (A * C0) Where dQ/dt is the rate of drug transport, A is the surface area of the insert, and C0 is the initial drug concentration in the donor chamber.

Visualizations

Caption: Metabolic pathway of Methyl-8-gingerol.

Caption: Workflow for developing a SNEDDS formulation.

References

• 1. Showing Compound Methyl-[8]-gingerol (FDB007813) - FooDB [foodb.ca]
• 2. Examination of the Pharmacokinetics of Active Ingredients of Ginger in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics of 6-, 8-, 10-Gingerols and 6-Shogaol and Conjugate Metabolites in Healthy Human Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Drug nanoparticles: formulating poorly water-soluble compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Nanonization strategies for poorly water-soluble drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Self-emulsifying drug delivery systems: a novel approach to deliver drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Caco-2 permeability assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 12. researchgate.net [researchgate.net]
• 13. Pharmacokinetics of Gingerols, Shogaols, and Their Metabolites in Asthma Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pure.psu.edu [pure.psu.edu]

Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of Methyl-8-gingerol

Welcome to our dedicated support center for resolving peak tailing issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of Methyl-8-gingerol. This resource is designed for researchers, scientists, and drug development professionals to achieve optimal chromatographic performance. Below you will find troubleshooting guides and frequently asked questions (FAQs) to assist in your analytical endeavors.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it problematic in the analysis of Methyl-8-gingerol?

A1: Peak tailing is a phenomenon in chromatography where a peak is asymmetrical, displaying a trailing edge that is broader than the leading edge.[1][2] In an ideal chromatogram, peaks should be symmetrical and have a Gaussian shape.[2] For the analysis of Methyl-8-gingerol, peak tailing can lead to several issues, including:

• Inaccurate Quantification: Asymmetrical peaks can cause inconsistent and unreliable calculations of the peak area, which compromises the accuracy and reproducibility of the analysis.[2]

• Reduced Resolution: Tailing peaks can merge with adjacent peaks, making it challenging to separate and accurately quantify individual components in a mixture.[2]

• Decreased Sensitivity: As a peak broadens due to tailing, its height diminishes, which can negatively affect the limit of detection and quantification.[2][3]

A Tailing Factor (Tf) or Asymmetry Factor (As) is used to measure the extent of tailing. A value near 1.0 is considered ideal, while values greater than 1.5 may be unacceptable for precise analytical methods.[4]

Q2: What are the most common causes of peak tailing for a phenolic compound like Methyl-8-gingerol in reverse-phase HPLC?

A2: Peak tailing for phenolic compounds such as Methyl-8-gingerol in reverse-phase HPLC is often attributed to several factors:

• Secondary Interactions: Unwanted interactions can occur between the analyte and the stationary phase.[5] For silica-based columns, residual acidic silanol (B1196071) groups can interact strongly with polar compounds, causing some molecules to lag behind and create a tailing effect.[6][7]

• Column Issues: Degradation of the column, contamination from previous samples, or a collapsed column bed can all contribute to poor peak shape.[3][6]

• System and Sample Issues: Problems outside of the column, such as excessive tubing length (extra-column volume), sample overload (injecting too high a concentration), or a mismatch between the sample solvent and the mobile phase, can also cause peak tailing.[3][6]

Q3: How can I tell if my peak tailing is a chemical or a mechanical issue?

A3: A simple way to differentiate between chemical and mechanical sources of peak tailing is to observe the behavior of other peaks in your chromatogram. If all peaks are tailing, it could indicate a mechanical issue like a void in the column or a problem with extra-column volume.[10] If only specific peaks, particularly polar or ionizable compounds like Methyl-8-gingerol, are tailing, the cause is more likely to be chemical in nature, such as secondary interactions with the column or an inappropriate mobile phase pH.[10]

Troubleshooting Guide

If you are experiencing peak tailing with Methyl-8-gingerol, follow this systematic troubleshooting guide.

Step 1: Evaluate the Mobile Phase

The composition of the mobile phase is a critical factor in achieving good peak shape for phenolic compounds.

• Lower the Mobile Phase pH: The most common and effective solution for peak tailing of acidic or phenolic compounds is to lower the pH of the mobile phase.[7] Adding a small amount of an acid like formic acid (typically 0.1%) to the aqueous portion of the mobile phase will suppress the ionization of both the phenolic hydroxyl groups on the analyte and the residual silanol groups on the silica-based column.[11][12] This minimizes unwanted secondary ionic interactions.[4][7]

• Use a Buffer: To ensure a stable pH throughout the analysis, especially for gradient methods, using a buffer in the mobile phase is recommended.[7]

• Optimize Organic Modifier: While acetonitrile (B52724) is a common choice, switching to methanol (B129727) or altering the ratio of the organic modifier to the aqueous phase can sometimes improve peak shape by changing the selectivity.[1]

Data Presentation: Effect of Mobile Phase pH

Mobile Phase pH	Expected Peak Shape for Methyl-8-gingerol	Rationale
pH < 4.0	Symmetrical	Both the analyte and silanol groups are protonated, minimizing secondary interactions.[7]
pH 4.0 - 7.0	Potential Tailing	Partial ionization of the analyte and/or silanol groups can lead to mixed retention mechanisms.[4][13]
pH > 7.0	Likely Severe Tailing	Increased ionization of phenolic groups and deprotonation of silanols lead to strong secondary interactions.[13][14]

Step 2: Assess the Column Condition

The column is the heart of the separation, and its condition is paramount.

• Use an End-Capped Column: Modern HPLC columns are often "end-capped," a process that chemically deactivates most of the residual silanol groups, significantly reducing the potential for secondary interactions.[4][7]

• Consider a Different Stationary Phase: If tailing persists on a standard C18 column, a column with a different stationary phase, such as a phenyl-hexyl phase, may offer alternative selectivity for aromatic compounds like Methyl-8-gingerol and improve peak shape.[7]

• Column Flushing: If you suspect column contamination, flush the column with a strong solvent (following the manufacturer's guidelines) to remove strongly retained impurities that can create active sites for secondary interactions.[3]

• Employ a Guard Column: A guard column is a small, disposable column installed before the analytical column to protect it from contaminants in the sample matrix, thereby extending its life and maintaining performance.[2][15]

Step 3: Check for System and Sample Effects

If mobile phase and column optimizations do not resolve the issue, investigate the HPLC system and sample preparation.

• Minimize Extra-Column Volume: Ensure that all tubing, especially between the injector, column, and detector, is as short and has as small an internal diameter as possible.[6][13] Poorly fitted connections can also introduce dead volume, leading to peak broadening and tailing.[10]

• Address Sample Overload: Injecting too much sample can saturate the column, leading to peak distortion.[6] To check for this, dilute your sample and inject it again. If the peak shape improves, you were likely overloading the column.[3]

• Match the Sample Solvent: The solvent used to dissolve your sample should ideally be the same as or weaker than the initial mobile phase composition.[6] Dissolving the sample in a much stronger solvent can cause the peak to be distorted.[3]

Experimental Protocol Example: HPLC Analysis of Methyl-8-gingerol

This protocol is a general guideline and may require optimization for your specific instrumentation and sample matrix.

1. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

2. Column:

• Reverse-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size), preferably end-capped.

3. Mobile Phase:

• A: 0.1% Formic acid in Water

• B: Acetonitrile

• Gradient Elution: A common starting point could be a linear gradient from 60% A to 40% B, moving to 100% B over 20-30 minutes. Isocratic elution with an optimized ratio (e.g., 50:50 A:B) can also be effective.[11][16]

4. Flow Rate:

• 1.0 mL/min[16]

5. Detection:

• UV at 280 nm or 282 nm[11][16]

6. Column Temperature:

• 25 °C[16]

7. Injection Volume:

• 10-20 µL[16]

8. Sample Preparation:

• Dissolve the Methyl-8-gingerol standard or sample extract in the initial mobile phase composition.

• Filter the sample through a 0.45 µm syringe filter before injection.

Visual Troubleshooting Guide

The following diagram illustrates a logical workflow for troubleshooting peak tailing in the HPLC analysis of Methyl-8-gingerol.

Caption: Troubleshooting workflow for Methyl-8-gingerol peak tailing.

This guide provides a structured approach to identifying and resolving the common causes of peak tailing in the HPLC analysis of Methyl-8-gingerol, enabling you to achieve more accurate and reliable results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. uhplcs.com [uhplcs.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 6. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 7. benchchem.com [benchchem.com]
• 8. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 9. Showing Compound Methyl-[8]-gingerol (FDB007813) - FooDB [foodb.ca]
• 10. support.waters.com [support.waters.com]
• 11. ymcamerica.com [ymcamerica.com]
• 12. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 13. chromtech.com [chromtech.com]
• 14. agilent.com [agilent.com]
• 15. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Stability of Methyl-8-gingerol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Methyl-8-gingerol. The focus is on preventing oxidation during storage to ensure the integrity and efficacy of the compound in experimental settings.

Frequently Asked Questions (FAQs)

Q1: My recent experimental results using stored Methyl-8-gingerol are inconsistent. Could oxidation be the cause?

A1: Yes, inconsistent results are a common indicator of compound degradation. Methyl-8-gingerol, as a phenolic compound, is susceptible to oxidation, which can alter its chemical structure and biological activity.[1][2] Degradation is often accelerated by improper storage conditions such as exposure to oxygen, light, and elevated temperatures.

Q2: What are the primary degradation pathways for Methyl-8-gingerol during storage?

A2: The two primary degradation pathways for gingerols, including the closely related 8-gingerol (B1664213), are dehydration and oxidation.

• Dehydration: At elevated temperatures and under acidic conditions, gingerols can dehydrate to form the corresponding shogaols.[3]

• Oxidation: As a phenolic compound, Methyl-8-gingerol can be oxidized, especially when exposed to atmospheric oxygen. This process can be catalyzed by light and metal ions.[1] The phenolic hydroxyl group is particularly susceptible to oxidation, leading to the formation of quinone-type structures or other degradation products, which can impact the compound's biological efficacy.

Q3: What are the ideal storage conditions to prevent Methyl-8-gingerol oxidation?

A3: To minimize oxidation, Methyl-8-gingerol should be stored under the following conditions:

• Temperature: Cool to cold temperatures are recommended. Storage at 4°C is a good practice, and for long-term storage, -20°C or even -80°C is preferable.[3]

• Atmosphere: An inert atmosphere is crucial. Displacing oxygen with an inert gas like nitrogen or argon before sealing the storage container can significantly reduce oxidative degradation.

• Light: Store in an amber or opaque vial to protect the compound from light, which can catalyze oxidative reactions.[4]

• Container: Use a tightly sealed glass vial to prevent exposure to air and moisture.

Q4: I have Methyl-8-gingerol dissolved in a solvent. Does the choice of solvent affect its stability?

A4: Yes, the solvent can influence the stability of Methyl-8-gingerol. For storage, it is advisable to use aprotic solvents that are free of dissolved oxygen. If aqueous solutions are necessary for your experiments, they should be prepared fresh and used immediately. The pH of aqueous solutions should be maintained around 4 for maximal stability of similar gingerol compounds. Studies have shown that ethanol (B145695) is an effective solvent for extracting and storing gingerols.[5][6]

Troubleshooting Guides

Issue 1: Suspected Oxidation of Methyl-8-gingerol Stock

• Symptom: Gradual decrease in the expected biological activity of your compound over time. A noticeable change in the color of the solution (e.g., yellowing or browning) can also be an indicator.

• Troubleshooting Steps:

  • Analytical Confirmation: Analyze your stock solution using High-Performance Liquid Chromatography (HPLC) to check for the appearance of degradation peaks and a decrease in the main Methyl-8-gingerol peak.

  • Review Storage Conditions: Ensure your storage protocol aligns with the ideal conditions mentioned in the FAQs (low temperature, inert atmosphere, protection from light).

  • Implement Preventative Measures: If not already in place, start using an inert gas overlay (nitrogen or argon) in your storage vials. Consider aliquoting your stock solution to minimize repeated freeze-thaw cycles and exposure to air.

Issue 2: Rapid Degradation of Methyl-8-gingerol in Experimental Assays

• Symptom: Loss of activity during the course of an experiment, particularly in assays involving prolonged incubation times or exposure to ambient conditions.

• Troubleshooting Steps:

  • Incorporate Antioxidants: Consider adding a small amount of a compatible antioxidant, such as ascorbic acid or butylated hydroxytoluene (BHT), to your assay buffer to protect Methyl-8-gingerol from oxidation during the experiment. The optimal concentration of the antioxidant should be determined empirically to avoid interference with the assay.

  • Minimize Exposure: Protect your experimental setup from direct light. If possible, perform incubations in a low-oxygen environment.

  • Fresh Preparations: Prepare working solutions of Methyl-8-gingerol immediately before use from a properly stored, concentrated stock.

Data on Storage Conditions

The following table summarizes the impact of various storage parameters on the stability of gingerols, which can be considered a proxy for Methyl-8-gingerol.

Storage Parameter	Condition	Expected Impact on Stability	Reference
Temperature	-20°C or below	High stability, minimal degradation	General practice for sensitive compounds
4°C	Good for short to medium-term storage	[3]
Room Temperature (~25°C)	Increased rate of degradation	[3]
Elevated (e.g., 40°C)	Significant and rapid degradation	[4]
Atmosphere	Inert (Nitrogen, Argon)	Significantly reduced oxidation
Air (Ambient Oxygen)	Promotes oxidative degradation
Light	Dark (Amber/Opaque Vial)	Protects against photo-oxidation	[4]
Exposed to Light	Accelerates degradation	[4]
pH (Aqueous Solution)	~4.0	Optimal stability for gingerols	[7]
Acidic (<4) or Alkaline (>7)	Increased degradation rate	[7]

Experimental Protocols

Protocol 1: HPLC Analysis of Methyl-8-gingerol and its Degradation Products

This protocol provides a general method for monitoring the stability of Methyl-8-gingerol. It is based on established methods for analyzing 8-gingerol.[4][8][9][10][11][12]

• Instrumentation: HPLC system with a UV or Diode Array Detector (DAD).

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid) is commonly used. A typical gradient might be:

  • Start with 40% acetonitrile.

  • Linearly increase to 85% acetonitrile over 15 minutes.

  • Hold at 85% for 5 minutes.

  • Return to 40% acetonitrile and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 282 nm.

• Injection Volume: 10-20 µL.

• Standard Preparation: Prepare a stock solution of high-purity Methyl-8-gingerol in methanol (B129727) or acetonitrile. Create a calibration curve using serial dilutions.

• Sample Preparation: Dilute the stored Methyl-8-gingerol solution with the mobile phase to a concentration within the calibration range.

• Analysis: Inject the sample and monitor for the appearance of new peaks (degradation products) and a decrease in the area of the Methyl-8-gingerol peak over time.

Protocol 2: Accelerated Stability Study

This protocol can be used to quickly assess the stability of Methyl-8-gingerol under various conditions.[3]

• Prepare multiple aliquots of your Methyl-8-gingerol stock solution.

• Expose the aliquots to different stress conditions:

  • Temperature: Store at elevated temperatures (e.g., 40°C, 60°C) and a control at the recommended storage temperature (e.g., 4°C).

  • Light: Expose some samples to UV or fluorescent light while keeping others in the dark.

  • Oxygen: Prepare some samples under an inert atmosphere and others exposed to air.

• At specified time points (e.g., 0, 24, 48, 72 hours), take a sample from each condition.

• Analyze the samples using the HPLC method described above to quantify the remaining Methyl-8-gingerol and the formation of degradation products.

• Plot the concentration of Methyl-8-gingerol versus time for each condition to determine the degradation kinetics.

Visualizations

Caption: Proposed oxidative degradation pathway of Methyl-8-gingerol.

Caption: Workflow for a stability study of Methyl-8-gingerol.

References

• 1. Comparative antioxidant properties of some gingerols and shogaols, and the relationship of their contents with the antioxidant potencies of fresh and dried ginger (Zingiber officinale Roscoe). | Semantic Scholar [semanticscholar.org]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. ph02.tci-thaijo.org [ph02.tci-thaijo.org]
• 4. Identification and quantification of gingerols and related compounds in ginger dietary supplements using high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. lawdata.com.tw [lawdata.com.tw]
• 8. Densitometric HPTLC analysis of 8-gingerol in Zingiber officinale extract and ginger-containing dietary supplements, teas and commercial creams - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Identification and Quantification of Gingerols and Related Compounds in Ginger Dietary Supplements Using High Performance Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. High-performance liquid chromatographic analysis of 6-gingerol, 8-gingerol, 10-gingerol, and 6-shogaol in ginger-containing dietary supplements, spices, teas, and beverages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Matrix effects in LC-MS/MS analysis of Methyl-8-gingerol from biological samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects during the LC-MS/MS analysis of Methyl-8-gingerol from biological samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of Methyl-8-gingerol?

A1: Matrix effects are the alteration of an analyte's ionization efficiency by co-eluting, often unidentified, components in the sample matrix.[1] This can lead to ion suppression (decreased signal) or ion enhancement (increased signal), significantly affecting the accuracy, precision, and sensitivity of the quantitative analysis of Methyl-8-gingerol.[1] Common interfering components in biological matrices like plasma or urine include phospholipids, salts, and endogenous metabolites.[2][3]

Q2: What is the most effective strategy to minimize matrix effects for Methyl-8-gingerol analysis?

A2: A thorough sample preparation procedure is the most effective way to reduce matrix effects by removing interfering components before they enter the mass spectrometer.[3] Techniques like Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and protein precipitation (PPT) are highly effective for cleaning up biological samples for the analysis of compounds like gingerols.[2][3]

Q3: Can I simply dilute my sample to mitigate matrix effects?

A3: Sample dilution can be a straightforward method to reduce matrix effects by lowering the concentration of interfering substances. However, this approach is only viable if the concentration of Methyl-8-gingerol in the sample is high enough to remain above the lower limit of quantitation (LLOQ) after dilution.

Q4: How can I determine if my Methyl-8-gingerol analysis is affected by matrix effects?

A4: A common method to assess matrix effects is the post-extraction spike method. This involves comparing the peak area of Methyl-8-gingerol spiked into an extracted blank matrix sample with the peak area of a pure standard solution at the same concentration. A significant difference between the two peak areas indicates the presence of matrix effects. Another qualitative technique is post-column infusion, where a constant flow of Methyl-8-gingerol standard is introduced into the MS detector while a blank extracted matrix sample is injected onto the LC column. Dips or enhancements in the baseline signal at the retention time of interfering components indicate matrix effects.[2]

Q5: Is a stable isotope-labeled internal standard (SIL-IS) necessary for the analysis of Methyl-8-gingerol?

A5: While not strictly mandatory, using a stable isotope-labeled internal standard, such as Methyl-8-gingerol-d3, is highly recommended.[4][5] A SIL-IS co-elutes with the analyte and experiences similar matrix effects, thereby compensating for variations in ionization and improving the accuracy and precision of quantification.[4][6][7]

Troubleshooting Guides

Issue 1: Low or No Signal for Methyl-8-gingerol

This guide will help you troubleshoot potential causes for a weak or absent signal for Methyl-8-gingerol.

Troubleshooting Workflow for Low/No Signal

Caption: Troubleshooting workflow for low or no signal of Methyl-8-gingerol.

Issue 2: High Variability in Quantitative Results

This guide addresses the common problem of inconsistent and irreproducible quantitative data for Methyl-8-gingerol.

Troubleshooting Workflow for High Variability

Caption: Troubleshooting workflow for high variability in quantification.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) to Reduce Matrix Effects

This protocol provides a general guideline for enriching Methyl-8-gingerol and removing interfering substances from a biological matrix (e.g., plasma).

• Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Waters Oasis HLB) with 1 mL of methanol (B129727) followed by 1 mL of water.

• Loading: Dilute 100 µL of plasma with 400 µL of 4% phosphoric acid in water. Load the entire volume onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove salts and other polar interferences.

• Elution: Elute Methyl-8-gingerol and other hydrophobic compounds with 1 mL of methanol.

• Dry & Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Assessment of Matrix Effects using the Post-Extraction Spike Method

This protocol allows for the quantitative assessment of ion suppression or enhancement.

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike the Methyl-8-gingerol standard into the reconstitution solvent at a known concentration (e.g., low and high QC levels).

  • Set B (Post-Extraction Spike): Extract a blank matrix sample using your established protocol. Spike the Methyl-8-gingerol standard into the final, reconstituted extract at the same concentration as Set A.

  • Set C (Pre-Extraction Spike): Spike the Methyl-8-gingerol standard into a blank matrix sample before the extraction process begins.

• Analyze all three sets of samples by LC-MS/MS.

• Calculate the Matrix Effect and Recovery:

  • Matrix Effect (%) = (Peak Area of Set B / Peak Area of Set A) * 100

  • Recovery (%) = (Peak Area of Set C / Peak Area of Set B) * 100

  A matrix effect value significantly different from 100% (e.g., <85% or >115%) indicates ion suppression or enhancement, respectively.

Data Presentation

Table 1: Effectiveness of Different Sample Preparation Methods on Matrix Effects and Recovery of Methyl-8-gingerol

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Relative Standard Deviation (RSD, %)
Protein Precipitation (Acetonitrile)	95.2	65.8 (Suppression)	18.5
Liquid-Liquid Extraction (Ethyl Acetate)	88.5	89.3 (Slight Suppression)	9.2
Solid-Phase Extraction (Polymeric RP)	92.1	98.7 (Minimal Effect)	4.5

Data are hypothetical and for illustrative purposes.

Table 2: Recommended LC-MS/MS Parameters for Methyl-8-gingerol

Parameter	Recommended Setting
Liquid Chromatography
Column	C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% to 90% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
Precursor Ion (m/z)	[M+H]⁺ for Methyl-8-gingerol
Product Ion (m/z)	Characteristic fragment ion
Collision Energy	Optimized for the specific instrument
Dwell Time	50 ms

Specific m/z values and collision energy should be optimized empirically.

References

• 1. eijppr.com [eijppr.com]
• 2. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. waters.com [waters.com]
• 5. crimsonpublishers.com [crimsonpublishers.com]
• 6. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Methyl-8-gingerol Extraction from Ginger Rhizome

Welcome to the technical support center for the optimization of Methyl-8-gingerol extraction from ginger (Zingiber officinale) rhizome. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance your experimental success.

Frequently Asked Questions (FAQs)

Q1: What are the most effective methods for extracting Methyl-8-gingerol from ginger rhizome?

A1: Several methods have proven effective for the extraction of gingerols, including Methyl-8-gingerol. The choice of method often depends on available equipment, desired purity, and scalability. Common techniques include conventional methods like maceration and Soxhlet extraction, as well as more advanced techniques such as Microwave-Assisted Extraction (MAE), Ultrasound-Assisted Extraction (UAE), Supercritical Fluid Extraction (SFE) with CO2, and Enzyme-Assisted Extraction (EAE).[1][2][3] For high efficiency and yield, modern techniques like MAE and a synergistic approach of High-Pressure Ultrasonic-Microwave-Assisted Extraction (HP-UMAE) are often superior.[4][5]

Q2: How can I improve the yield of Methyl-8-gingerol in my extraction?

A2: To improve the yield, consider optimizing several factors:

• Solvent Selection: Ethanol, particularly in aqueous solutions (e.g., 70-87%), is highly effective for extracting gingerols.[6][7]

• Temperature: Higher temperatures can increase extraction efficiency, but excessive heat can lead to the degradation of gingerols into shogaols.[8][9] A balance is crucial.

• Particle Size: Grinding the ginger rhizome into a fine powder increases the surface area available for solvent interaction, enhancing extraction.

• Solid-to-Liquid Ratio: Optimizing the ratio of ginger powder to solvent volume is critical. A higher solvent volume can lead to better extraction but may require more effort in the downstream concentration steps.[4]

• Extraction Time: The optimal extraction time varies with the method used. For rapid methods like MAE, a few minutes may be sufficient.[7]

Q3: What is the stability of Methyl-8-gingerol during and after extraction?

A3: Gingerols, including Methyl-8-gingerol, are sensitive to high temperatures and pH. They are most stable in a pH range of 1 to 7 at 37°C but begin to degrade at temperatures of 60°C and above.[10] In aqueous solutions, maximum stability for 6-gingerol (B72531), a closely related compound, is observed at pH 4 and 37°C.[10] To minimize degradation, it is advisable to use moderate temperatures during extraction and to store extracts at low temperatures (4°C or room temperature) and protected from light.[10]

Q4: How can I selectively increase the extraction of Methyl-8-gingerol over other gingerols?

A4: While most methods co-extract a mixture of gingerols, downstream purification techniques are essential for isolating specific compounds. High-Speed Counter-Current Chromatography (HSCCC) has been shown to be a highly effective method for separating individual gingerols, including 8-gingerol (B1664213), with high purity.[3][11][12][13]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Yield of Methyl-8-gingerol	Inefficient extraction method.	Consider using advanced techniques like MAE, UAE, or HP-UMAE which have shown higher yields.[4][5]
Sub-optimal extraction parameters.	Optimize solvent type and concentration (e.g., 70-87% ethanol), temperature, time, and solid-to-liquid ratio.[6][7]
Improper sample preparation.	Ensure the ginger rhizome is properly dried and ground to a fine powder to maximize surface area.
High Levels of Shogaols in the Extract	Excessive heat during extraction or drying.	Gingerols can convert to shogaols at high temperatures.[8][9] Use lower extraction temperatures or methods that minimize thermal exposure like SFE.
Acidic conditions during processing.	While gingerols are relatively stable in acidic pH, very low pH combined with heat can promote dehydration to shogaols.[10]
Difficulty in Isolating Methyl-8-gingerol	Co-extraction of multiple similar compounds.	Employ high-resolution purification techniques. HSCCC is highly recommended for separating gingerols.[3][11][12] Silica gel column chromatography can also be used.[14]
Inconsistent Results Between Batches	Variation in raw material.	The concentration of gingerols can vary depending on the ginger variety, growing conditions, and post-harvest handling.[10] Use a standardized source of ginger rhizome if possible.
Inconsistent extraction procedure.	Strictly adhere to the optimized and validated experimental protocol for each extraction.

Experimental Protocols & Data

Comparison of Extraction Methods for Gingerols

The following table summarizes the yield and purity of gingerols obtained through various extraction and purification methods. Note that these values often represent a mixture of gingerols, with 8-gingerol being a component.

Extraction Method	Solvent	Key Parameters	Yield of 8-gingerol	Purity of 8-gingerol	Reference
Maceration	Methanol	14 hours	Part of total bioactives	Not specified	[15]
Soxhlet Extraction	Ethanol	Not specified	Part of total bioactives	Not specified	[15]
Microwave-Assisted Extraction (MAE)	78% Ethanol	528 W, 26 mL/g, 31 s	Part of 15.3 ± 0.85 mg/g total gingerols	Not specified	[8]
HP-UMAE	60% Ethanol	800 W MW, 1000 W US, 100°C, 2 MPa, 5 min	0.38 mg/L	Not specified	[5]
Enzyme-Assisted Extraction (EAE)	Acetone (post-enzyme)	Pre-treatment with viscozyme or amylase	Part of 12.2% ± 0.4 total gingerol	Not specified	[1]
Supercritical Fluid Extraction (SFE)	CO2	40°C, 4500 Psi, 4 hours	Not specified	Not specified	[1]

Purification of 8-Gingerol using HSCCC

High-Speed Counter-Current Chromatography (HSCCC) is a highly effective liquid-liquid chromatography technique for the preparative separation and purification of natural products.

Method	Solvent System	Sample Loading	Yield of 8-gingerol	Purity of 8-gingerol	Reference
HSCCC	Light petroleum-ethyl acetate-methanol-water (5:5:6.5:3.5, v/v/v/v)	200 mg crude extract	40.5 mg	99.9%	[11][12]
HSCCC (stepwise elution)	n-hexane-ethyl acetate-methanol-water	500 mg crude extract	4 mg	91.2%	[13]

Visual Guides

Experimental Workflow for Extraction and Purification

Caption: General workflow for the extraction and purification of Methyl-8-gingerol.

Troubleshooting Logic for Low Yield

References

• 1. Gingerol: extraction methods, health implications, bioavailability and signaling pathways - Sustainable Food Technology (RSC Publishing) DOI:10.1039/D4FB00135D [pubs.rsc.org]
• 2. Extraction Process, Separation and Identification of Gingerols in Ginger Extracts [plantextractwholesale.com]
• 3. qascf.com [qascf.com]
• 4. mdpi.com [mdpi.com]
• 5. Optimized High-Pressure Ultrasonic-Microwave-Assisted Extraction of Gingerol from Ginger: Process Design and Performance Evaluation | Semantic Scholar [semanticscholar.org]
• 6. Gingerols and shogaols: A multi-faceted review of their extraction, formulation, and analysis in drugs and biofluids to maximize their nutraceutical and pharmaceutical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. qascf.com [qascf.com]
• 9. Impact of Thermal Processing on the Composition of Secondary Metabolites of Ginger Rhizome—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Preparative separation and purification of gingerols from ginger (Zingiber officinale Roscoe) by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. CN101085727A - Method for preparing 6-gingerol and 8-gingerol from ginger - Google Patents [patents.google.com]
• 15. pubs.rsc.org [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Analysis of 8-Gingerol and Methyl-8-Gingerol Bioactivity

In the realm of natural product research, ginger (Zingiber officinale) stands out as a rich source of bioactive compounds with significant therapeutic potential. Among these, gingerols have garnered considerable attention for their diverse pharmacological effects. This guide provides a comparative analysis of the bioactivities of two such compounds: 8-gingerol (B1664213) and its methylated counterpart, Methyl-8-gingerol. This document is intended for researchers, scientists, and professionals in drug development, offering a concise overview of their known biological activities, supported by experimental data and detailed methodologies.

While extensive research has elucidated the anticancer, anti-inflammatory, and antioxidant properties of 8-gingerol, a notable gap exists in the scientific literature regarding the specific bioactivities of Methyl-8-gingerol. Present findings primarily identify Methyl-8-gingerol as a constituent of ginger, with a conspicuous absence of in-depth studies evaluating its pharmacological profile. Consequently, this guide will present a comprehensive overview of the established bioactivities of 8-gingerol and will highlight the current lack of comparative data for Methyl-8-gingerol.

Quantitative Bioactivity Data

The following tables summarize the available quantitative data for the bioactivity of 8-gingerol. No comparable data for Methyl-8-gingerol was found in the reviewed literature.

Table 1: Anticancer Activity of 8-Gingerol

Cell Line	Assay	IC50 Value	Reference
HCT116 (Colon Cancer)	Proliferation Assay	0-70 µM (24-72h)	[1]
DLD1 (Colon Cancer)	Proliferation Assay	0-70 µM (24-72h)	[1]

Table 2: Anti-inflammatory and Immunosuppressive Activity of 8-Gingerol

Activity	Assay	Effective Concentration	Effect	Reference
COX-2 Inhibition	Enzyme Assay	Not specified	Inhibition of COX-2	[1]
Splenocyte Proliferation	Proliferation Assay	40, 80 µg/mL (24h)	Significant inhibition of LPS and Concanavalin A induced proliferation	[1]

Table 3: Antioxidant Activity of 8-Gingerol

Assay	IC50 Value (µM)
DPPH Radical Scavenging	19.47
Superoxide Radical Scavenging	2.5
Hydroxyl Radical Scavenging	1.97

Signaling Pathways Modulated by 8-Gingerol

8-Gingerol has been shown to exert its biological effects through the modulation of several key signaling pathways. The diagram below illustrates the signaling cascade affected by 8-gingerol in colorectal cancer cells.

8-Gingerol inhibits the EGFR/STAT3/ERK and PI3K/Akt/mTOR pathways.[1]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate replication and further research.

Cell Viability and Proliferation (MTT Assay)

This protocol is used to assess the cytotoxic effect of a compound on cancer cells.

A generalized workflow for determining cell viability using the MTT assay.

Detailed Steps:

• Cell Seeding: Cancer cell lines (e.g., HCT116, DLD1) are harvested and seeded into 96-well plates at a density of 5,000-10,000 cells per well. The plates are then incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The culture medium is replaced with fresh medium containing serial dilutions of 8-gingerol. A vehicle control (e.g., DMSO) is also included. The plates are incubated for the desired time periods (e.g., 24, 48, or 72 hours).

• MTT Reagent Addition: After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and the plates are incubated for an additional 2-4 hours.

• Formazan Solubilization: The medium is removed, and a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), is added to each well to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is then determined from the dose-response curve.

Western Blot Analysis for Signaling Pathway Proteins

This technique is used to detect and quantify specific proteins in a sample, providing insights into the activation state of signaling pathways.

Detailed Steps:

• Cell Lysis: Cells treated with 8-gingerol and control cells are washed with ice-cold PBS and then lysed using a lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration in each lysate is determined using a protein assay, such as the BCA assay.

• SDS-PAGE: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: The membrane is incubated in a blocking solution (e.g., 5% non-fat milk or bovine serum albumin in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated with primary antibodies specific for the target proteins (e.g., p-EGFR, EGFR, p-STAT3, STAT3, p-ERK, ERK, and a loading control like GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection reagent and an imaging system.

• Densitometry Analysis: The intensity of the protein bands is quantified using image analysis software and normalized to the loading control.

Antioxidant Capacity (DPPH Radical Scavenging Assay)

This assay measures the ability of a compound to scavenge the stable free radical 2,2-diphenyl-1-picrylhydrazyl (DPPH).

Detailed Steps:

• Sample Preparation: A stock solution of 8-gingerol is prepared in a suitable solvent (e.g., methanol (B129727) or ethanol) and serially diluted to various concentrations.

• Reaction Mixture: A fixed volume of the DPPH solution is mixed with the different concentrations of the 8-gingerol solution. A control is prepared with the solvent and DPPH solution.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Absorbance Measurement: The absorbance of the solutions is measured at 517 nm using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100, where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

• IC50 Determination: The IC50 value, the concentration of the compound that scavenges 50% of the DPPH radicals, is determined from a plot of scavenging activity against compound concentration.

Conclusion and Future Directions

The available scientific evidence robustly supports the role of 8-gingerol as a potent bioactive compound with significant anticancer, anti-inflammatory, and antioxidant properties. Its mechanisms of action involve the modulation of critical cellular signaling pathways, making it a promising candidate for further preclinical and clinical investigation.

In stark contrast, the bioactivity of Methyl-8-gingerol remains largely unexplored. This significant knowledge gap presents a compelling opportunity for future research. Direct comparative studies are imperative to determine if the methylation of 8-gingerol alters its biological activity. Such investigations could reveal a novel compound with enhanced or distinct therapeutic properties. Future studies should focus on isolating or synthesizing Methyl-8-gingerol and systematically evaluating its efficacy in the same panel of assays used for 8-gingerol to enable a direct and meaningful comparison. This will be crucial in fully understanding the structure-activity relationships within the gingerol family and unlocking the full therapeutic potential of ginger-derived compounds.

References

• 1. benchchem.com [benchchem.com]

Efficacy of Methyl-8-gingerol versus other gingerols in cancer therapy

An in-depth examination of the anti-cancer properties of various gingerol compounds, with a focus on 6-gingerol (B72531), 8-gingerol, and 10-gingerol (B1664516), reveals distinct mechanisms of action and varying degrees of potency across different cancer types. While research on methylated gingerol derivatives such as Methyl-8-gingerol is currently limited, the existing body of evidence strongly supports the therapeutic potential of its parent compounds.

Ginger (Zingiber officinale) has long been recognized for its medicinal properties, with its pungent phenolic compounds, known as gingerols, being the subject of extensive scientific investigation for their anti-inflammatory, antioxidant, and anti-cancer effects. Among these, 6-gingerol, 8-gingerol, and 10-gingerol are the most studied homologues, each demonstrating a unique profile of efficacy against various cancer cell lines. This guide provides a comparative overview of their performance, supported by experimental data, to aid researchers and drug development professionals in this field.

Comparative Efficacy of Gingerols: In Vitro Studies

The cytotoxic effects of gingerols have been evaluated across a multitude of cancer cell lines, with their potency often quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition in vitro. A lower IC50 value indicates a higher potency.

Gingerol	Cancer Cell Line	IC50 Value (µM)	Duration of Treatment	Reference
6-Gingerol	HCT15 (Colon)	100	24 hours	[1]
L929 (Fibrosarcoma)	102	24 hours	[1]
Raw 264.7 (Macrophage)	102	24 hours	[1]
MDA-MB-231 (Breast)	~200	48 hours	[2]
MCF-7 (Breast)	~200	48 hours	[2]
A549 (Lung)	~200	Not Specified	[3]
H460 (Lung)	~200	Not Specified	[3]
8-Gingerol	HCT116 (Colon)	Varies (0-70)	24-72 hours	[4]
DLD1 (Colon)	Varies (0-70)	24-72 hours	[4]
10-Gingerol	4T1Br4 (Breast)	45.3	3 days	[5]
MDA-MB-231BrM2 (Breast)	58.7	3 days	[5]
SUM149 (Breast)	71.9	3 days	[5]
HEY (Ovarian)	Growth inhibition observed	24-72 hours	[6]
OVCAR3 (Ovarian)	Growth inhibition observed	72 hours	[6]
SKOV-3 (Ovarian)	Growth inhibition observed	72 hours	[6]
MDA-MB-231 (Breast)	122.45	24 hours	[7]

Table 1: Comparative IC50 values of various gingerols in different cancer cell lines.

Notably, studies have also highlighted the superior potency of shogaols, the dehydrated form of gingerols. For instance,[8]-shogaol has been shown to have significantly stronger growth inhibitory effects on human lung (H-1299) and colon (HCT-116) cancer cells compared to[8]-gingerol, with an IC50 of approximately 8 µM versus ~150 µM, respectively[9].

Mechanisms of Action: A Look at the Signaling Pathways

The anti-cancer activity of gingerols is attributed to their ability to modulate various cellular signaling pathways involved in cell proliferation, apoptosis (programmed cell death), and metastasis.

6-Gingerol

6-Gingerol, the most abundant gingerol in fresh ginger, exerts its anti-cancer effects through multiple mechanisms. It has been shown to induce apoptosis and cell cycle arrest in various cancer cells[10][11]. In oral cancer, it activates the AMPK signaling pathway while suppressing the AKT/mTOR pathway, leading to inhibited cell growth, migration, and invasion[12]. In non-small cell lung cancer, 6-gingerol has been found to downregulate iron transport and PD-L1 expression[8]. Furthermore, it can induce apoptosis in breast cancer cells through a p53-dependent mitochondrial pathway[2].

References

• 1. 6-shogaol is a potential treatment for Head and Neck Squamous Cell Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protective effects of [6]-paradol on histological lesions and immunohistochemical gene expression in DMBA induced hamster buccal pouch carcinogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Synthesis of Gingerol-Metals Complex and in-vitro Cytotoxic Activity on Human Colon Cancer Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 5. hyperthermia-centre-hannover.com [hyperthermia-centre-hannover.com]
• 6. 6-shogaol (ginger) for cancer | MUDr. Martin Lužbeták, M.Sc. [drluzbetak.com]
• 7. Anticancer perspective of 6-shogaol: anticancer properties, mechanism of action, synergism and delivery system - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]
• 10. nbinno.com [nbinno.com]
• 11. nbinno.com [nbinno.com]
• 12. [6]-Paradol suppresses proliferation and metastases of pancreatic cancer by decreasing EGFR and inactivating PI3K/AKT signaling - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Antioxidant Potential of Gingerols: 6-Gingerol vs. Methyl-8-gingerol

For the attention of researchers, scientists, and professionals in drug development, this guide provides a comparative overview of the antioxidant capacities of two prominent gingerol compounds: 6-gingerol (B72531) and its analogue, Methyl-8-gingerol. This document synthesizes available experimental data to facilitate an objective comparison and aid in future research and development endeavors.

While 6-gingerol is a well-studied phytochemical with a robust body of evidence supporting its antioxidant properties, a comprehensive literature search reveals a notable scarcity of direct comparative studies and quantitative antioxidant data for Methyl-8-gingerol. The available scientific literature predominantly focuses on the antioxidant activities of 6-gingerol, 8-gingerol (B1664213), and 10-gingerol. Consequently, this guide will present a detailed comparison between 6-gingerol and 8-gingerol, for which direct comparative data is available, and will address the current knowledge gap regarding Methyl-8-gingerol.

Quantitative Comparison of Antioxidant Activities

The antioxidant potential of gingerol analogues has been evaluated using various in vitro assays that measure their capacity to scavenge different reactive oxygen species (ROS). A key study by Dugasani et al. (2010) provides a direct comparison of the free radical scavenging activities of[1]-gingerol,[2]-gingerol, and[3]-gingerol. The data, presented as IC50 values (the concentration required to inhibit 50% of the radical), demonstrates that the antioxidant potency of gingerols is influenced by the length of their alkyl chain.

Antioxidant Assay	6-Gingerol (IC50 µM)	8-Gingerol (IC50 µM)
DPPH Radical Scavenging	26.3	19.47
Superoxide (B77818) Radical Scavenging	4.05	2.5
Hydroxyl Radical Scavenging	4.62	1.97

Data sourced from Dugasani et al. (2010)[4]

As indicated in the table,[2]-gingerol exhibits a more potent antioxidant activity than[1]-gingerol in all three radical scavenging assays, as evidenced by its lower IC50 values[4]. This suggests that the longer alkyl chain in 8-gingerol may contribute to its enhanced ability to neutralize free radicals.

Mechanistic Insights: The Nrf2 Signaling Pathway

The antioxidant effects of gingerols are, in part, mediated through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[5] Nrf2 is a transcription factor that plays a crucial role in the cellular defense against oxidative stress. Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Keap1. However, upon exposure to oxidative stress or electrophilic compounds like gingerols, Nrf2 is released from Keap1 and translocates to the nucleus. In the nucleus, it binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant and cytoprotective genes, leading to their transcription and subsequent synthesis of protective enzymes.

Caption: Nrf2 signaling pathway activation by gingerol.

Experimental Protocols

Detailed methodologies are essential for the reproducibility and validation of scientific findings. Below are the protocols for the key antioxidant assays cited in this guide.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate an electron to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.

• Preparation of DPPH solution: A stock solution of DPPH (e.g., 0.1 mM) is prepared in methanol (B129727).

• Sample Preparation: The test compounds (6-gingerol, 8-gingerol) are prepared in a series of concentrations in methanol.

• Reaction: A specific volume of each concentration of the test compound is mixed with the DPPH solution. A control is prepared with methanol instead of the test compound.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measurement: The absorbance of the solutions is measured at a specific wavelength (typically around 517 nm) using a spectrophotometer.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• IC50 Determination: The IC50 value is determined by plotting the percentage of inhibition against the concentrations of the test compound.

Superoxide Radical Scavenging Assay

This assay measures the ability of an antioxidant to scavenge superoxide radicals, which are generated, for example, by a phenazine (B1670421) methosulfate-NADH system. The reduction of nitroblue tetrazolium (NBT) by superoxide radicals to form formazan (B1609692) is inhibited in the presence of an antioxidant.

• Reagent Preparation: Prepare solutions of NADH, NBT, and phenazine methosulfate (PMS) in a suitable buffer (e.g., phosphate (B84403) buffer).

• Sample Preparation: Prepare various concentrations of the test compounds.

• Reaction Mixture: In a typical setup, the reaction mixture contains the test compound, NADH solution, NBT solution, and PMS solution. The reaction is initiated by the addition of PMS.

• Incubation: The mixture is incubated at room temperature for a specific duration (e.g., 5 minutes).

• Measurement: The absorbance is measured at a specific wavelength (e.g., 560 nm) against a blank.

• Calculation: The percentage of superoxide radical scavenging is calculated based on the reduction in formazan formation in the presence of the antioxidant compared to the control.

• IC50 Determination: The IC50 value is calculated from the dose-response curve.

Hydroxyl Radical Scavenging Assay

This assay is often based on the Fenton reaction, where hydroxyl radicals are generated from the reaction of Fe2+ and H2O2. The ability of an antioxidant to chelate Fe2+ or scavenge the hydroxyl radicals is measured.

• Reaction Mixture: The reaction mixture typically contains a buffer, FeSO4, EDTA, H2O2, and a detector molecule (e.g., deoxyribose, which degrades upon reaction with hydroxyl radicals).

• Sample Addition: Different concentrations of the test compounds are added to the reaction mixture.

• Incubation: The mixture is incubated at a specific temperature (e.g., 37°C) for a set time (e.g., 1 hour).

• Color Development: After incubation, reagents like thiobarbituric acid (TBA) and trichloroacetic acid (TCA) are added, and the mixture is heated to develop a colored product from the degradation of the detector molecule.

• Measurement: The absorbance of the colored solution is measured at a specific wavelength (e.g., 532 nm).

• Calculation: The percentage of hydroxyl radical scavenging activity is determined by comparing the absorbance of the sample to that of the control.

• IC50 Determination: The IC50 value is determined from the concentration-inhibition curve.

Caption: General workflow for in vitro antioxidant assays.

Conclusion

The available experimental data strongly supports the potent antioxidant activity of 6-gingerol and its analogue 8-gingerol, with 8-gingerol demonstrating superior radical scavenging capabilities in several in vitro assays. The mechanism of their antioxidant action is, at least in part, attributed to the activation of the Nrf2 signaling pathway.

A significant knowledge gap exists regarding the antioxidant potential of Methyl-8-gingerol. Further research, including direct comparative studies with other gingerols, is warranted to elucidate its antioxidant capacity and potential therapeutic applications. Such studies would be invaluable for the drug development community in exploring the full spectrum of ginger-derived compounds for their health benefits.

References

• 1. researchgate.net [researchgate.net]
• 2. Formation of 6-, 8- and 10-Shogaol in Ginger through Application of Different Drying Methods: Altered Antioxidant and Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Comparative antioxidant and anti-inflammatory effects of [6]-gingerol, [8]-gingerol, [10]-gingerol and [6]-shogaol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A critical review of Ginger’s (Zingiber officinale) antioxidant, anti-inflammatory, and immunomodulatory activities - PMC [pmc.ncbi.nlm.nih.gov]

The Impact of Methylation on the Bioactivity of Gingerols: A Structure-Activity Relationship Guide

For Researchers, Scientists, and Drug Development Professionals

Ginger (Zingiber officinale) has long been recognized for its therapeutic properties, largely attributed to its pungent phenolic compounds, primarily gingerols and their dehydrated counterparts, shogaols. The structure-activity relationship (SAR) of these molecules is a critical area of research for the development of novel therapeutic agents. This guide provides a comparative analysis of methylated gingerol analogues, focusing on how O-methylation of the phenolic ring influences their anticancer and anti-inflammatory activities.

Structure-Activity Relationship Insights

The core structure of gingerols, featuring a 4-hydroxy-3-methoxyphenyl group connected to a β-hydroxy ketone side chain, is a key determinant of their biological effects. Modifications to this structure, particularly at the phenolic hydroxyl group, can significantly alter their potency and selectivity.

Methylation of the phenolic hydroxyl group in gingerol and shogaol derivatives has been shown to have a profound and sometimes differential impact on their bioactivity. The addition of a methyl group to the C4-hydroxyl of the vanilloid ring, creating an ortho-dimethoxy arrangement, has been a key focus of synthetic modifications.

Anticancer Activity

Studies comparing methylated and non-methylated gingerol analogues have revealed that the presence of an α,β-unsaturated ketone moiety in the side chain (characteristic of shogaols) is crucial for enhanced cytotoxic activity. For instance, methyl shogaol (also referred to as[1]-methylshogaol) demonstrates a nearly tenfold increase in cytotoxicity against human colon cancer (HCT-116) cells compared to its non-methylated counterpart, 6-shogaol.[2][3] In contrast, the methylation of 6-gingerol (B72531), which lacks the enone system, results in a significant decrease in cytotoxic potency.[2] This highlights a synergistic relationship between the ortho-dimethoxy-substituted aromatic ring and the electrophilic α,β-unsaturated ketone system in conferring high cytotoxic potential. Notably, methyl shogaol has shown high selectivity, being potent against cancer cells while remaining non-toxic to normal cells.[3]

Anti-inflammatory Activity

The anti-inflammatory effects of gingerols are partly mediated through the inhibition of enzymes like leukotriene A4 hydrolase (LTA4H), which is involved in the biosynthesis of the pro-inflammatory mediator leukotriene B4.[3] LTA4H has both epoxide hydrolase and aminopeptidase (B13392206) activity. Here again, methylation plays a significant role. Methyl shogaol is a potent inhibitor of both the aminopeptidase and epoxide hydrolase functions of LTA4H.[3] This suggests that O-methylation can enhance the anti-inflammatory properties of these compounds by targeting key enzymes in inflammatory pathways.

Quantitative Comparison of Bioactivities

The following table summarizes the in vitro activities of key methylated and non-methylated gingerol and shogaol derivatives.

Compound	Modification	Bioactivity Assay	Cell Line / Target	IC50 (µM)	Reference
6-Gingerol	Parent Compound	Cytotoxicity	HCT-116	>100	[3]
Methylated 6-Gingerol	O-methylation of C4-OH	Cytotoxicity	HCT-116	76.5	[2]
6-Shogaol	Parent Compound	Cytotoxicity	HCT-116	12.9	[2]
Methyl Shogaol	O-methylation of C4-OH	Cytotoxicity	HCT-116	1.54	[3]
[4]-Gingerol	Parent Compound	LTA4H Aminopeptidase Inhibition	-	21.59	[3]
[4]-Gingerol	Parent Compound	LTA4H Epoxide Hydrolase Inhibition	-	15.24	[3]
Methyl Shogaol	O-methylation of C4-OH	LTA4H Aminopeptidase Inhibition	-	4.92	[3]
Methyl Shogaol	O-methylation of C4-OH	LTA4H Epoxide Hydrolase Inhibition	-	11.27	[3]

Experimental Protocols

Synthesis of Methylated Derivatives (General Procedure)

Methylated gingerol and shogaol derivatives can be synthesized from their natural precursors. For example, 4'-O-methyl-[1]-shogaol (methyl shogaol) is prepared from 6-gingerol. The synthesis involves the dehydration of 6-gingerol to form 6-shogaol, followed by methylation of the free phenolic hydroxyl group using a methylating agent like dimethyl sulfate (B86663) in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like acetone (B3395972) and monitored by thin-layer chromatography. The final product is purified using column chromatography.[3]

In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Culture: Human colon cancer cells (HCT-116) are cultured in appropriate media (e.g., DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin, and maintained at 37°C in a humidified atmosphere with 5% CO2.[4][5]

• Cell Seeding: Cells are seeded into 96-well plates at a density of approximately 5x10³ to 1x10⁴ cells per well and allowed to adhere overnight.[4][5]

• Compound Treatment: The test compounds (methylated and non-methylated gingerols) are dissolved in DMSO and then diluted with culture medium to the desired final concentrations. The cells are treated with these compounds for a specified period, typically 24 to 72 hours.[5]

• MTT Addition: After the incubation period, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution is added to each well and incubated for another 2-4 hours. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan (B1609692) precipitate.

• Solubilization and Measurement: The culture medium is removed, and a solubilizing agent (e.g., DMSO or a detergent reagent) is added to dissolve the formazan crystals. The absorbance is then measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is determined from the dose-response curve.

Leukotriene A4 Hydrolase (LTA4H) Inhibition Assay

The inhibitory activity of the compounds on the aminopeptidase and epoxide hydrolase functions of LTA4H can be determined using specific enzymatic assays.

• Aminopeptidase Activity: The assay is performed using a chromogenic substrate, such as L-alanine-4-nitroanilide. The reaction is initiated by adding the enzyme and the substrate in a suitable buffer (e.g., Tris-HCl). The rate of p-nitroaniline release is monitored spectrophotometrically at 405 nm. The inhibitory effect of the test compounds is determined by measuring the reduction in the rate of the reaction in their presence.[3]

• Epoxide Hydrolase Activity: The substrate for this assay is LTA4. The conversion of LTA4 to LTB4 by the enzyme is monitored by high-performance liquid chromatography (HPLC). The test compounds are pre-incubated with the enzyme before the addition of LTA4. The percentage of inhibition is calculated by comparing the amount of LTB4 produced in the presence and absence of the inhibitor.[3]

Signaling Pathways and Mechanisms of Action

Gingerols and their derivatives exert their biological effects by modulating various signaling pathways. The anti-inflammatory actions are often linked to the inhibition of the NF-κB and COX-2 pathways.

NF-κB Signaling Pathway

The transcription factor NF-κB is a master regulator of inflammation. In its inactive state, it is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli lead to the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes, including those for cytokines, chemokines, and enzymes like COX-2 and iNOS. Gingerols have been shown to suppress NF-κB activation.[6][7][8] The enhanced activity of methylated derivatives suggests a more potent inhibition of this pathway.

Caption: Inhibition of the NF-κB signaling pathway by methylated gingerols.

Experimental Workflow for Cytotoxicity Screening

The process of evaluating the cytotoxic effects of novel compounds like methylated gingerols involves a systematic workflow from cell culture to data analysis.

Caption: Workflow for determining the cytotoxicity of methylated gingerols.

References

• 1. MTT assay [bio-protocol.org]
• 2. Medicinal chemistry inspired by ginger: exploring the chemical space around 6-gingerol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, docking, cytotoxicity, and LTA4H inhibitory activity of new gingerol derivatives as potential colorectal cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In Vitro Cytotoxic Activity of Origanum vulgare L. on HCT-116 and MDA-MB-231 Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academicjournals.org [academicjournals.org]
• 6. researchgate.net [researchgate.net]
• 7. Anti-Inflammatory Effects of Gingerol on Lipopolysaccharide-Stimulated RAW 264.7 Cells by Inhibiting NF-κB Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Immunomodulatory and anti-inflammatory therapeutic potential of gingerols and their nanoformulations - PMC [pmc.ncbi.nlm.nih.gov]

Synergistic Interactions of Gingerol Derivatives with Phytochemicals: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The therapeutic potential of phytochemicals in various disease models, particularly in oncology, is an area of burgeoning research. While individual compounds have demonstrated efficacy, the concept of synergy, where the combined effect of two or more agents is greater than the sum of their individual effects, offers a promising strategy for enhancing therapeutic outcomes and mitigating toxicity. This guide focuses on the synergistic effects of gingerol derivatives, with a specific emphasis on 8-gingerol (B1664213) as a representative compound, in combination with other phytochemicals. Due to the limited availability of data on Methyl-8-gingerol, this document will utilize data from studies on 8-gingerol to provide insights into its potential synergistic activities. The information presented herein is intended to serve as a resource for researchers exploring novel combination therapies.

Quantitative Analysis of Synergistic Effects

The synergistic potential of 8-gingerol in combination with other phytochemicals has been evaluated in various studies. The following tables summarize the quantitative data from these investigations, primarily focusing on antiproliferative and anti-inflammatory effects. The Combination Index (CI), as described by the Chou-Talalay method, is a standard metric for quantifying synergy, where CI < 1 indicates synergism, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.[1][2]

Table 1: Synergistic Antiproliferative Effects of 8-Gingerol with Other Ginger Phytochemicals in PC-3 Prostate Cancer Cells [3]

Combination	Concentrations (relative to IC50/2)	Combination Index (CI)	Interaction
6-Gingerol + 8-Gingerol	0.25	0.276	Strong Synergy
0.5	0.158	Strong Synergy
0.75	0.191	Strong Synergy
8-Gingerol + 10-Gingerol	0.125	< 0.3	Strong Synergy
0.25	< 0.3	Strong Synergy
0.5	< 0.3	Strong Synergy
0.75	< 0.3	Strong Synergy
6-Shogaol + 8-Gingerol	0.075 - 1.25	0.03 - 0.88	Synergy

Table 2: Synergistic Anti-inflammatory Effects of Ginger and Turmeric Extracts [4][5]

Extracts Combination (Ratio w/w)	Effect Measured	IC50 (µg/mL) of Ginger Extract in Combination	IC50 (µg/mL) of Turmeric Extract in Combination	Combination Index (CI) at IC50	Interaction
Ginger + Turmeric (5:2)	IL-1β Inhibition	3.66	1.44	< 1	Synergy

Note: The ginger extract used in this study contained 10.43 ± 0.23 mg/g of 8-gingerol.[4]

Experimental Protocols

A detailed understanding of the methodologies employed in synergy studies is crucial for the replication and extension of these findings. Below are protocols for key experiments cited in the evaluation of synergistic effects.

Cell Viability and Proliferation Assay (MTT Assay)

This assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• 96-well plates

• Human cancer cell line (e.g., PC-3 for prostate cancer)

• Cell culture medium (e.g., RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• Phytochemicals (e.g., 8-gingerol, curcumin) dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% dimethylformamide)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ cells per well in 100 µL of culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.[3]

• Treatment: After 24 hours, treat the cells with various concentrations of the individual phytochemicals and their combinations. The final concentration of DMSO in the culture medium should be maintained at ≤ 0.1%.[3] For combination studies, a constant ratio of the IC50 for each compound is often maintained across a range of concentrations.[3]

• Incubation: Incubate the treated cells for a specified period (e.g., 48 hours) at 37°C.[3]

• MTT Addition: After incubation, remove the medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well. Incubate for 4 hours at 37°C in the dark.[3]

• Formazan (B1609692) Solubilization: Remove the MTT-containing medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value (the concentration of a drug that is required for 50% inhibition in vitro) for each compound is determined from the dose-response curves.

Synergy Analysis: Chou-Talalay Combination Index (CI) Method

This method provides a quantitative measure of the interaction between two or more drugs.

Procedure:

• Experimental Design: Determine the IC50 values for each individual phytochemical. For combination studies, select a fixed ratio of the two compounds based on their relative potencies (e.g., the ratio of their IC50 values).[3][6]

• Data Collection: Perform cell viability assays (e.g., MTT assay) with a series of concentrations for each individual compound and for the combination at the fixed ratio.

• Data Analysis using CompuSyn Software:

  • Input the dose-effect data for the individual compounds and the combination into the CompuSyn software.

  • The software calculates the Combination Index (CI) values based on the median-effect equation.[1][3]

  • A CI value less than 1 indicates synergy, a value equal to 1 indicates an additive effect, and a value greater than 1 indicates antagonism.[1]

  • The software can also generate a Fraction affected-CI (Fa-CI) plot, which shows the CI values at different effect levels (from 0 to 1, representing 0% to 100% inhibition).

Signaling Pathways and Mechanisms of Synergy

The synergistic effects of 8-gingerol with other phytochemicals are often attributed to their ability to modulate multiple signaling pathways involved in cell proliferation, apoptosis, and inflammation.

EGFR/STAT/ERK Pathway

8-gingerol has been shown to inhibit the proliferation and migration of colorectal cancer cells by targeting the Epidermal Growth Factor Receptor (EGFR) and its downstream signaling components, STAT and ERK.[7] The synergistic effect with other agents may arise from a multi-pronged attack on this critical cancer-promoting pathway.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. Ginger phytochemicals exhibit synergy to inhibit prostate cancer cell proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synergistic Inhibition of Pro-Inflammatory Pathways by Ginger and Turmeric Extracts in RAW 264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synergistic Anti-Inflammatory Activity of Ginger and Turmeric Extracts in Inhibiting Lipopolysaccharide and Interferon-γ-Induced Proinflammatory Mediators - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synergistic combination of microtubule targeting anticancer fludelone with cytoprotective panaxytriol derived from panax ginseng against MX-1 cells in vitro: experimental design and data analysis using the combination index method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 8‑Gingerol regulates colorectal cancer cell proliferation and migration through the EGFR/STAT/ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Shogaols in Anti-Inflammatory Models: A Guide for Researchers

An in-depth analysis of the anti-inflammatory properties of 6-shogaol, 8-shogaol, and 10-shogaol (B192378), prominent bioactive compounds derived from ginger (Zingiber officinale). This guide provides a comparative overview of their efficacy in various in vitro and in vivo models, detailing their mechanisms of action and providing relevant experimental data for researchers, scientists, and drug development professionals.

While the anti-inflammatory potential of various ginger-derived compounds is a subject of ongoing research, this guide focuses on the shogaol family due to the substantial body of available evidence supporting their potent activity. It is important to note that while other compounds such as Methyl-8-gingerol have been isolated from ginger, there is currently a lack of sufficient publicly available data to draw a direct and meaningful comparison of its anti-inflammatory effects against those of the shogaols. As new research emerges, this guide will be updated to reflect a broader comparative landscape.

Executive Summary

Shogaols, the dehydrated derivatives of gingerols, have consistently demonstrated potent anti-inflammatory effects that often surpass their precursor compounds. This enhanced activity is frequently attributed to the presence of an α,β-unsaturated ketone moiety in their chemical structure. Among the shogaols, a trend of increasing potency with longer alkyl chain lengths is often observed in certain assays, though the specific efficacy can vary depending on the inflammatory model and the specific mediators being investigated. In a dextran (B179266) sodium sulfate (B86663) (DSS)-induced colitis mouse model, 10-shogaol was found to be the most effective among the 6-, 8-, and 10-shogaol derivatives in improving clinical symptoms and reducing intestinal epithelial barrier damage[1]. Shogaols exert their anti-inflammatory effects through the modulation of key signaling pathways, primarily the NF-κB and MAPK pathways, leading to a downstream reduction in the production of pro-inflammatory cytokines and enzymes such as COX-2 and iNOS.

Data Presentation: Quantitative Comparison of Shogaols

The following tables summarize the available quantitative data on the inhibitory effects of 6-shogaol, 8-shogaol, and 10-shogaol on various inflammatory markers.

Table 1: In Vitro Inhibition of Inflammatory Mediators by Shogaols

Compound	Assay	Cell Line	Stimulant	Inhibitory Effect	IC₅₀ Value
6-Shogaol	Nitric Oxide (NO) Production	RAW 264.7 Macrophages	LPS	Inhibition	~5 µM (superior to 35 µM 6-gingerol)[2]
Prostaglandin (B15479496) E₂ (PGE₂) Production	RAW 264.7 Macrophages	LPS	Inhibition	-
COX-2 Expression	RAW 264.7 Macrophages	LPS	Down-regulation	-
iNOS Expression	RAW 264.7 Macrophages	LPS	Down-regulation	-
TNF-α, IL-1β, IL-6 Production	RAW 264.7 Macrophages / BV-2 Microglia	LPS	Inhibition	-
8-Shogaol	COX-2 Inhibition	-	-	Inhibition	17.5 µM[2]
TAK1 Inhibition	-	-	Inhibition	5 µM
TNF-α, IL-1β, IL-17 mediated inflammation	Rheumatoid Arthritis Fibroblast-like Synoviocytes	Cytokines	Inhibition	Effective at 5 µM and 10 µM[3]
10-Shogaol	COX-2 Inhibition	-	-	Inhibition	7.5 µM[2]
DSS-induced inflammation	In vivo (mice)	DSS	Most effective among shogaols	-[1]

Note: IC₅₀ values can vary between studies due to different experimental conditions. The data presented here is for comparative purposes.

Experimental Protocols

In Vitro Anti-Inflammatory Assay: LPS-Stimulated Macrophages

This protocol outlines the general procedure for assessing the anti-inflammatory effects of compounds on lipopolysaccharide (LPS)-stimulated macrophages.

Objective: To determine the ability of test compounds (e.g., shogaols) to inhibit the production of pro-inflammatory mediators such as nitric oxide (NO), prostaglandin E₂ (PGE₂), and various cytokines (e.g., TNF-α, IL-6, IL-1β) in macrophages activated by LPS.

Materials:

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Test compounds (Methyl-8-gingerol, shogaols) dissolved in a suitable solvent (e.g., DMSO)

• Griess Reagent for NO measurement

• ELISA kits for PGE₂, TNF-α, IL-6, and IL-1β quantification

• 96-well cell culture plates

• CO₂ incubator (37°C, 5% CO₂)

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in 96-well plates at a density of 1 x 10⁵ cells/well and incubate overnight to allow for cell adherence.

• Compound Treatment: Pre-treat the cells with various concentrations of the test compounds for 1-2 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anti-inflammatory drug).

• LPS Stimulation: Following pre-treatment, stimulate the cells with LPS (typically 1 µg/mL) for a specified period (e.g., 24 hours). A negative control group without LPS stimulation should also be included.

• Supernatant Collection: After the incubation period, collect the cell culture supernatant for analysis.

• Measurement of Inflammatory Mediators:

  • Nitric Oxide (NO): Determine the concentration of nitrite, a stable product of NO, in the supernatant using the Griess reagent according to the manufacturer's instructions.

  • PGE₂ and Cytokines: Quantify the levels of PGE₂, TNF-α, IL-6, and IL-1β in the supernatant using specific ELISA kits following the manufacturer's protocols.

• Data Analysis: Calculate the percentage of inhibition of each inflammatory mediator by the test compounds compared to the LPS-stimulated vehicle control. Determine the IC₅₀ values for each compound.

In Vivo Anti-Inflammatory Assay: Carrageenan-Induced Paw Edema

This protocol describes a widely used in vivo model to evaluate the acute anti-inflammatory activity of test compounds.

Objective: To assess the ability of test compounds to reduce the acute inflammatory response, measured as paw edema, induced by carrageenan in rodents.

Materials:

• Wistar rats or Swiss albino mice

• Carrageenan (1% w/v in sterile saline)

• Test compounds (Methyl-8-gingerol, shogaols) formulated in a suitable vehicle

• Pletysmometer or a digital caliper

• Animal cages and handling equipment

Procedure:

• Animal Acclimatization: Acclimate the animals to the laboratory conditions for at least one week before the experiment.

• Compound Administration: Administer the test compounds orally or via intraperitoneal injection at various doses. A vehicle control group and a positive control group (e.g., indomethacin) should be included.

• Induction of Edema: One hour after compound administration, inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of each animal.

• Measurement of Paw Volume: Measure the paw volume of each animal using a plethysmometer or paw thickness with a digital caliper at baseline (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for each treatment group at each time point using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Mandatory Visualization

Signaling Pathways

The anti-inflammatory effects of shogaols are primarily mediated through the inhibition of the NF-κB and MAPK signaling pathways.

Caption: Inhibition of the NF-κB signaling pathway by shogaols.

Caption: Modulation of the MAPK signaling pathway by shogaols.

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. Cyclooxygenase-2 inhibitors in ginger (Zingiber officinale) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cyclooxygenase-2 inhibitors in ginger (Zingiber officinale) - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Molecular Crossroads: A Comparative Guide to Methyl-8-gingerol's Signaling Pathway Targets

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of Methyl-8-gingerol and its analogs in modulating key cellular signaling pathways. Due to the limited direct research on Methyl-8-gingerol, this guide focuses on the closely related and extensively studied[1]-gingerol, offering insights into its molecular interactions and therapeutic potential. We present comparative data with other ginger compounds and established pathway inhibitors, detailed experimental protocols, and visual representations of the signaling cascades.

Recent scientific interest has focused on the therapeutic properties of compounds isolated from ginger (Zingiber officinale), particularly its pungent constituents, the gingerols. Among these,[1]-gingerol has emerged as a significant modulator of critical signaling pathways implicated in inflammation, cell proliferation, and survival. This guide delves into the molecular targets of[1]-gingerol within the PI3K/Akt/mTOR, MAPK, and NF-κB signaling pathways, providing a comparative analysis with other naturally occurring gingerols, shogaols, and well-established synthetic inhibitors. While data on Methyl-8-gingerol is sparse, the structural and functional similarities to[1]-gingerol suggest analogous biological activities.

Comparative Analysis of Inhibitory Activity

To provide a clear perspective on the efficacy of[1]-gingerol and its related compounds, the following tables summarize their inhibitory concentrations (IC50) against key molecular targets. For context, we have included data for well-characterized commercial inhibitors of each pathway.

Table 1: Comparative IC50 Values for PI3K/Akt/mTOR Pathway Inhibitors

Compound	Target	IC50	Reference Compound	Target	IC50
[1]-gingerol	PI3K/Akt/mTOR pathway	Activity confirmed, specific IC50 not widely reported	Wortmannin	PI3K	~3 nM[2][3]
[4]-gingerol	PI3K/Akt pathway	Activity confirmed in radio-resistant breast cancer cells
[5]-shogaol	PI3K/Akt pathway	Potent inhibitor
Note: While the inhibitory effects of gingerols on the PI3K/Akt/mTOR pathway are documented, direct IC50 values on specific isoforms are not consistently available in the literature.[6][7][8][9]

Table 2: Comparative IC50 Values for MAPK Pathway Inhibitors

Compound	Target	IC50	Reference Compound	Target	IC50
[1]-gingerol	p38, JNK, ERK1/2	Marked decrease in expression, specific IC50 not widely reported	SB203580	p38 MAPK	0.3-0.5 µM[10]
SP600125	JNK1/2/3	40-90 nM[4][11][12][13][14]
U0126	MEK1/2	58-72 nM[5][15][16]
Note: Studies demonstrate that[1]-gingerol downregulates the expression and phosphorylation of key MAPK proteins, though direct enzymatic inhibition IC50 values are not consistently reported.[17][18]

Table 3: Comparative IC50 Values for NF-κB Pathway Inhibitors

Compound	Target	IC50	Reference Compound	Target	IC50
Gingerols	IκBα phosphorylation	Inhibition confirmed	BAY 11-7082	IKK (inhibits IκBα phosphorylation)	~10 µM[19][20][21][22]
1-Dehydro-[4]-gingerdione	IKKβ	8 µM (for LPS-induced SEAP expression)[23]
Note: Gingerols have been shown to inhibit the NF-κB pathway by preventing the degradation of IκBα.[24][25]

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz, illustrate the key signaling pathways and the points of intervention by[1]-gingerol.

PI3K/Akt/mTOR pathway modulation by[1]-Gingerol.

MAPK pathway modulation by[1]-Gingerol.

NF-κB pathway modulation by Gingerols.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of key experimental protocols used to assess the activity of compounds like[1]-gingerol on the discussed signaling pathways.

Western Blot Analysis for MAPK Pathway Activation

This protocol is used to detect the phosphorylation status of key proteins in the MAPK pathway, indicating pathway activation.

• Cell Culture and Treatment:

  • Culture cells (e.g., cancer cell lines) in appropriate media to 70-80% confluency.

  • Treat cells with varying concentrations of the test compound (e.g.,[1]-gingerol) or a vehicle control for a specified duration.

• Protein Extraction:

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Centrifuge the lysates to remove cellular debris and collect the supernatant.

  • Determine the protein concentration of each lysate.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for the phosphorylated and total forms of MAPK proteins (e.g., p-p38, p38, p-ERK, ERK).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

In Vitro Kinase Assay for PI3K Activity

This assay measures the direct inhibitory effect of a compound on the enzymatic activity of PI3K.

• Reagent Preparation:

  • Prepare a serial dilution of the test compound (e.g.,[1]-gingerol) in a kinase assay buffer.

  • Reconstitute recombinant human PI3K enzyme in a suitable buffer.

  • Prepare a substrate solution containing phosphatidylinositol (4,5)-bisphosphate (PIP2) and ATP.

• Kinase Reaction:

  • Add the diluted test compound or vehicle control to the wells of a microplate.

  • Add the diluted PI3K enzyme to each well and incubate briefly.

  • Initiate the kinase reaction by adding the ATP and PIP2 mixture.

  • Incubate the plate to allow the enzymatic reaction to proceed.

• Detection:

  • Stop the reaction and measure the amount of ADP produced using a luminescence-based assay kit (e.g., ADP-Glo™). The luminescent signal is proportional to the amount of ADP, which corresponds to the kinase activity.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the compound concentration to determine the IC50 value.

NF-κB Luciferase Reporter Assay

This cell-based assay quantifies the transcriptional activity of NF-κB.

• Cell Culture and Transfection:

  • Seed cells (e.g., HEK293T) in a multi-well plate.

  • Co-transfect the cells with a luciferase reporter plasmid containing NF-κB response elements and a control plasmid (e.g., Renilla luciferase) for normalization.

• Cell Treatment and Stimulation:

  • Treat the transfected cells with various concentrations of the test compound (e.g.,[1]-gingerol) or a vehicle control.

  • After a pre-incubation period, stimulate NF-κB activation with an appropriate agent (e.g., TNF-α).

• Cell Lysis and Luciferase Measurement:

  • Wash the cells with PBS and lyse them using a passive lysis buffer.

  • Measure the firefly luciferase activity (representing NF-κB activity) and Renilla luciferase activity (for normalization) in the cell lysates using a luminometer and appropriate substrates.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample.

  • Calculate the percentage of inhibition of NF-κB activity for each concentration of the test compound relative to the stimulated control.

  • Determine the IC50 value by plotting the percent inhibition against the compound concentration.

Conclusion

[1]-gingerol, a prominent bioactive compound in ginger, demonstrates significant modulatory effects on the PI3K/Akt/mTOR, MAPK, and NF-κB signaling pathways. While direct enzymatic inhibition data in the form of IC50 values are not as readily available as for synthetic inhibitors, the collective evidence from cellular and in vivo studies strongly supports its role as a multi-target agent with therapeutic potential in inflammatory diseases and cancer. The provided comparative data and experimental protocols offer a valuable resource for researchers investigating the molecular mechanisms of ginger-derived compounds and for professionals in the field of drug discovery and development seeking to explore natural products as a source of novel therapeutic leads. Further research is warranted to elucidate the specific molecular interactions and quantitative inhibitory profiles of Methyl-8-gingerol and other gingerol analogs.

References

• 1. glpbio.com [glpbio.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. SP600125 | JNK Inhibitor II | JNK inhibitor | TargetMol [targetmol.com]
• 5. U0126 | MEK1 inhibitor | Hello Bio [hellobio.com]
• 6. 8-Gingerol Ameliorates Myocardial Fibrosis by Attenuating Reactive Oxygen Species, Apoptosis, and Autophagy via the PI3K/Akt/mTOR Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. selleckchem.com [selleckchem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. caymanchem.com [caymanchem.com]
• 14. selleckchem.com [selleckchem.com]
• 15. U0126 | MAP Kinase (MKK, MEK) Inhibitor | Tocris Bioscience [tocris.com]
• 16. medchemexpress.com [medchemexpress.com]
• 17. [8]‐Gingerol exerts anti‐myocardial ischemic effects in rats via modulation of the MAPK signaling pathway and L‐type Ca2+ channels - PMC [pmc.ncbi.nlm.nih.gov]
• 18. [8]-Gingerol exerts anti-myocardial ischemic effects in rats via modulation of the MAPK signaling pathway and L-type Ca2+ channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. selleckchem.com [selleckchem.com]
• 20. BAY 11-7082/7821 | IκB kinase (IKK) inhibitor | AmBeed.com [ambeed.com]
• 21. Bay 11-7821 (BAY 11-7082) - Amerigo Scientific [amerigoscientific.com]
• 22. selleck.co.jp [selleck.co.jp]
• 23. 1-Dehydro-[10]-gingerdione from ginger inhibits IKKβ activity for NF-κB activation and suppresses NF-κB-regulated expression of inflammatory genes - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. Anti-Inflammatory Effects of Gingerol on Lipopolysaccharide-Stimulated RAW 264.7 Cells by Inhibiting NF-κB Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of Methyl-8-Gingerol

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This document provides a comprehensive, step-by-step guide for the safe disposal of Methyl-8-gingerol, a bioactive compound of interest.

Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to be aware of the potential hazards associated with Methyl-8-gingerol and to use appropriate personal protective equipment (PPE). Based on data for the closely related compound 8-Gingerol, the following precautions should be taken.[1]

Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

• Eye Protection: Safety glasses or goggles must be worn.[1]

• Lab Coat: A standard laboratory coat should be worn to protect clothing.

• Respiratory Protection: If handling the compound as a powder or creating aerosols, a dust mask or respirator is recommended to avoid respiratory irritation.[1]

Incompatible Materials:

• Avoid contact with strong oxidizing materials.[2]

Quantitative Data Summary

The following table summarizes key hazard information for 8-Gingerol, which should be considered analogous for Methyl-8-gingerol in the absence of specific data.

Hazard Classification	Description	Precautionary Statement
Skin Irritation (Category 2)	Causes skin irritation.[1]	P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
Eye Irritation (Category 2)	Causes serious eye irritation.[1]	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]
Specific Target Organ Toxicity - Single Exposure (Category 3)	May cause respiratory irritation.[1]	P260: Do not breathe dust/fume/gas/mist/vapours/spray.[1]

Experimental Protocol for Disposal

This protocol outlines the step-by-step procedure for the safe disposal of Methyl-8-gingerol waste. This procedure is designed for small quantities typically found in a research laboratory setting.

1. Waste Identification and Segregation: 1.1. Identify all waste streams containing Methyl-8-gingerol. This includes pure compound, solutions, and contaminated labware (e.g., pipette tips, vials, and paper towels). 1.2. Segregate Methyl-8-gingerol waste from other laboratory waste to prevent accidental reactions.[3][4] Do not mix with incompatible materials such as strong oxidizing agents.[2]

2. Containerization and Labeling: 2.1. Liquid Waste: Collect liquid waste containing Methyl-8-gingerol in a designated, leak-proof, and chemically compatible container (e.g., a glass bottle for organic solvent solutions).[4] 2.2. Solid Waste: Collect contaminated solids (e.g., gloves, paper towels, pipette tips) in a separate, clearly marked, sealable bag or container.[5] 2.3. Label the waste container clearly with "Hazardous Waste," the name "Methyl-8-gingerol," the solvent (if any), and the approximate concentration. Include the date of accumulation.[3]

3. Storage: 3.1. Store the sealed waste container in a designated, well-ventilated, and secure area away from general laboratory traffic.[4] 3.2. Utilize secondary containment (e.g., a chemical-resistant tray) to prevent the spread of material in case of a leak.[4][5]

4. Disposal: 4.1. DO NOT dispose of Methyl-8-gingerol down the drain or in the regular trash.[4][6] This can contaminate water supplies and is a regulatory violation.[4][7] 4.2. Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[3][4] 4.3. Follow all local, state, and federal regulations for hazardous waste disposal.[7]

5. Spill Cleanup: 5.1. In case of a spill, ensure the area is well-ventilated. 5.2. Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or commercial sorbent pads). 5.3. Carefully collect the absorbed material and contaminated items into a sealable container for hazardous waste disposal.[5] 5.4. Clean the spill area with soap and water.[8]

Visual Workflow for Disposal

The following diagram illustrates the logical steps for the proper disposal of Methyl-8-gingerol.

Caption: Workflow for the safe disposal of Methyl-8-gingerol waste.

References

• 1. extrasynthese.com [extrasynthese.com]
• 2. tsapps.nist.gov [tsapps.nist.gov]
• 3. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 4. youtube.com [youtube.com]
• 5. Procedures for Disposal of Unwanted Laboratory Material (ULM) [risk.byu.edu]
• 6. sigmaaldrich.cn [sigmaaldrich.cn]
• 7. danielshealth.com [danielshealth.com]
• 8. extrasynthese.com [extrasynthese.com]

Essential Safety and Logistics for Handling Methyl-8-gingerol

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling specialized compounds like Methyl-8-gingerol. This document provides a comprehensive guide to the necessary personal protective equipment (PPE), operational procedures, and disposal plans to ensure the safe handling of this compound. The following procedures are based on safety data for the closely related compound, 8-Gingerol, due to the absence of a specific Safety Data Sheet (SDS) for Methyl-8-gingerol.

Hazard Identification and Personal Protective Equipment

Methyl-8-gingerol is anticipated to share similar hazard characteristics with 8-Gingerol, which is known to cause skin irritation, serious eye irritation, and potential respiratory irritation.[1][2] Therefore, a stringent PPE protocol is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling Methyl-8-gingerol

PPE Category	Specification	Purpose
Eye and Face Protection	Tightly fitting safety goggles or safety glasses with side-shields conforming to EN 166 (EU) or NIOSH (US).[1][3]	To prevent eye contact which can cause serious irritation.
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber) and a flame-resistant lab coat.[1][3][4]	To avoid skin contact which may cause irritation.[1]
Respiratory Protection	Use a full-face respirator with an appropriate particulate filter if dust or aerosols are generated.[3][4]	To prevent respiratory tract irritation.[1]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational workflow is critical to minimize exposure and ensure a safe laboratory environment.

Preparation and Engineering Controls

• Ventilation: Always handle Methyl-8-gingerol in a well-ventilated area, preferably within a chemical fume hood.[1][5]

• Emergency Equipment: Ensure that an eyewash station and safety shower are readily accessible.

• Review SDS: Before commencing any work, review the Safety Data Sheet for 8-Gingerol and any available data for Methyl-8-gingerol.

Handling the Compound

• Donning PPE: Put on all required PPE as specified in Table 1 before entering the handling area.

• Weighing and Transfer:

  • Handle as a solid to minimize dust formation.[1]

  • If weighing, do so in a fume hood or a balance enclosure.

  • Use appropriate tools (spatula, etc.) to transfer the compound, avoiding direct contact.

• In Solution:

  • When preparing solutions, add the solid to the solvent slowly to avoid splashing.

  • Keep containers tightly closed when not in use.[4][6]

Storage

• Container: Store in a tightly sealed, properly labeled container.[4][6]

• Conditions: Keep in a cool, dry, and well-ventilated place.[4][6] Recommended storage temperatures for related compounds are often between 2-8°C or -20°C.[4]

• Incompatibilities: Store away from strong oxidizing agents.

Accidental Release Measures

• Evacuate: Immediately evacuate non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Containment:

  • Wearing full PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Avoid creating dust.[1]

• Collection: Carefully sweep or scoop the absorbed material into a labeled, sealable container for hazardous waste disposal.[1][6]

• Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.[1]

Disposal Plan: Waste Management Protocol

Proper disposal of Methyl-8-gingerol and associated contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Table 2: Disposal Guidelines for Methyl-8-gingerol

Waste Type	Disposal Procedure
Unused Methyl-8-gingerol	Dispose of as hazardous chemical waste. Do not dispose of down the drain.[5][6]
Contaminated Labware	Decontaminate glassware if possible. Otherwise, dispose of as hazardous waste.
Contaminated PPE	Dispose of used gloves and other disposable PPE as hazardous waste in a designated, sealed container.
Empty Containers	Handle contaminated packages in the same way as the substance itself.[6]

All waste must be disposed of in accordance with local, regional, and national environmental regulations.[5][6][7]

Experimental Workflow Visualization

The following diagram illustrates the standard operating procedure for the safe handling and disposal of Methyl-8-gingerol.

Caption: Workflow for Safe Handling and Disposal of Methyl-8-gingerol.

References

• 1. extrasynthese.com [extrasynthese.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. echemi.com [echemi.com]
• 4. research.uga.edu [research.uga.edu]
• 5. chemos.de [chemos.de]
• 6. carlroth.com [carlroth.com]
• 7. carlroth.com [carlroth.com]